Lasmiditan hydrochloride

• CAS: 613677-28-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of Lasmiditan Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lasmiditan, marketed as Reyvow, is a selective serotonin 5-HT1F receptor agonist approved for the acute treatment of migraine.[1][2] Its unique mechanism of action, which avoids the vasoconstrictive effects of triptans, makes it a valuable therapeutic option, particularly for patients with cardiovascular risk factors.[3][4] This technical guide provides a detailed overview of the synthetic pathways for lasmiditan hydrochloride, focusing on key intermediates, reaction methodologies, and available quantitative data. The information is intended to serve as a comprehensive resource for researchers and professionals involved in the chemical development and manufacturing of this important pharmaceutical agent.

Introduction

Lasmiditan, chemically named 2,4,6-trifluoro-N-[6-[(1-methyl-4-piperidinyl)carbonyl]-2-pyridinyl]benzamide, is a novel diarylpyridine derivative.[5] The synthesis of this complex molecule involves the strategic coupling of two key aromatic systems: a trifluorinated benzoyl moiety and a functionalized aminopyridine core. Several synthetic routes have been developed, primarily focusing on the efficient construction of the central amide bond and the synthesis of the key pyridine intermediate. This guide will explore the most prominent synthetic strategies, detailing the preparation of crucial intermediates and the final amidation step leading to lasmiditan.

Retrosynthetic Analysis

A common retrosynthetic approach for lasmiditan involves disconnecting the central amide bond. This simplifies the molecule into two primary building blocks: 2,4,6-trifluorobenzoyl chloride (or a related activated benzoic acid derivative) and a 2-amino-6-carbonylpyridine intermediate. The synthesis of the latter presents the main challenge and is the primary point of divergence among the various reported synthetic pathways.

Caption: Retrosynthetic disconnection of Lasmiditan.

Synthesis of Key Intermediates

Synthesis of 2,4,6-Trifluorobenzoyl Chloride

This key intermediate is typically prepared from the corresponding 2,4,6-trifluorobenzoic acid. The conversion of the carboxylic acid to the more reactive acid chloride is a standard transformation in organic synthesis.

Experimental Protocol:

A common method involves treating 2,4,6-trifluorobenzoic acid with a chlorinating agent such as thionyl chloride (SOCl₂) or oxalyl chloride.[6][7] The reaction is often performed in an inert solvent like dichloromethane (DCM) or 1,2-dichloroethane.[7] The use of a catalytic amount of N,N-dimethylformamide (DMF) can accelerate the reaction when using oxalyl chloride or related reagents like triphosgene.[7]

• Procedure using Thionyl Chloride: 2,4,6-trifluorobenzoic acid is refluxed in an excess of thionyl chloride, often with a catalytic amount of DMF. After the reaction is complete, the excess thionyl chloride is removed by distillation, yielding the crude 2,4,6-trifluorobenzoyl chloride, which can be purified by vacuum distillation.[8]

• Procedure using Oxalyl Chloride: To a solution of 2,4,6-trifluorobenzoic acid in an anhydrous solvent (e.g., DCM), oxalyl chloride is added dropwise at a controlled temperature (e.g., 0 °C to room temperature), along with a catalytic amount of DMF. The reaction is typically stirred for a few hours. The solvent and volatile byproducts are then removed under reduced pressure to yield the product.

Synthesis of the Aminopyridine Core

The synthesis of the 2-amino-6-(1-methylpiperidine-4-carbonyl)pyridine intermediate is the most varied and complex part of the overall lasmiditan synthesis. Several strategies have been reported.

This route begins with the functionalization of 2-chloropyridine.

Caption: Synthesis of the aminopyridine core via the Weinreb amide route.

Experimental Protocols:

• Formation of the Weinreb Amide: 1-methylpiperidine-4-carboxylic acid is first converted to its acid chloride using a reagent like thionyl chloride or oxalyl chloride. This acid chloride is then reacted with N,O-dimethylhydroxylamine hydrochloride in the presence of a base (e.g., triethylamine) in a solvent like DCM to form the Weinreb amide, N-methoxy-N-methyl-1-methylpiperidine-4-carboxamide.[6]

• Ketone Formation: 2-chloropyridine is treated with a strong base like n-butyllithium (n-BuLi) at low temperature (-78 °C) to generate an organolithium reagent. This reagent then reacts with the previously synthesized Weinreb amide. An acidic workup yields the ketone intermediate, (6-chloropyridin-2-yl)(1-methylpiperidin-4-yl)methanone. The Weinreb amide is crucial here to prevent over-addition of the organometallic reagent, which would lead to a tertiary alcohol.[6]

• Amination (Buchwald-Hartwig Reaction): The ketone intermediate undergoes a Buchwald-Hartwig amination. It is reacted with benzophenone imine in the presence of a palladium catalyst (e.g., Pd₂(dba)₃), a phosphine ligand (e.g., BINAP), and a base. Subsequent acidic hydrolysis of the resulting imine furnishes the desired primary amine, 2-amino-6-(1-methylpiperidine-4-carbonyl)pyridine.[6][9] This two-step process is an effective method for converting a 2-chloropyridine to a 2-aminopyridine.[6]

This alternative pathway starts with a pre-aminated pyridine ring.

Experimental Protocol:

• Grignard Reagent Formation: A Grignard reagent is prepared from 1-methyl-4-chloropiperidine and magnesium.

• Coupling Reaction: The Grignard reagent is then reacted with a derivative of 2-amino-6-bromopyridine. For instance, reacting the Grignard reagent with N-methoxy-N-methyl-6-aminopyridine-2-carboxamide (a Weinreb amide derived from 6-aminopicolinic acid) would yield the target aminopyridine core.

A more recent approach involves a copper-catalyzed coupling reaction.[3]

Caption: Direct synthesis of Lasmiditan via copper-catalyzed coupling.

Experimental Protocol:

This method directly constructs the final molecule by coupling 2,4,6-trifluorobenzamide with (6-bromopyridin-2-yl)(1-methylpiperidin-4-yl)methanone. The reaction is carried out in an organic solvent in the presence of a cuprous salt (e.g., CuI), a ligand such as N,N'-dimethyl-1,2-ethylenediamine, and a base like potassium carbonate or cesium carbonate.[3] This approach avoids the separate synthesis of the aminopyridine intermediate and subsequent amidation, potentially offering a more convergent and efficient process.[3]

Final Synthesis Step: Amidation

For pathways that generate the 2-amino-6-(1-methylpiperidine-4-carbonyl)pyridine intermediate, the final step is the acylation of the amino group.

Experimental Protocol:

2-amino-6-(1-methylpiperidine-4-carbonyl)pyridine is reacted with 2,4,6-trifluorobenzoyl chloride in a suitable solvent, such as 1,4-dioxane or dichloromethane.[10] A base like triethylamine or pyridine is often added to neutralize the hydrochloric acid generated during the reaction.[6][10] The reaction mixture may be heated to ensure completion. After the reaction, a standard workup involving extraction and purification by chromatography or crystallization yields lasmiditan free base.[3]

A potential side reaction is the diacylation of the aminopyridine, which can be hydrolyzed back to lasmiditan using a base like sodium hydroxide.[3]

Formation of Lasmiditan Hydrochloride

To prepare the hydrochloride salt, the lasmiditan free base is dissolved in a suitable solvent (e.g., ethanol, ethyl acetate) and treated with hydrochloric acid.[10][11] The salt typically precipitates from the solution and can be collected by filtration and then dried.[10] The final product is often an amorphous white solid.[11]

Quantitative Data Summary

The following table summarizes reported yields for key steps in the synthesis of lasmiditan. Note that yields can vary significantly based on the specific conditions, scale, and purification methods used.

Reaction Step	Starting Materials	Product	Reported Yield	Reference(s)
Buchwald-Hartwig Amination & Deprotection	(6-chloropyridin-2-yl)(1-methylpiperidin-4-yl)methanone, Benzophenone imine	2-amino-6-(1-methylpiperidin-4-ylcarbonyl)pyridine	82% (2 steps)	[6]
Amidation	2-amino-6-(1-methylpiperidin-4-ylcarbonyl)pyridine, 2,4,6-Trifluorobenzoyl chloride	Lasmiditan	>100% (crude)	[12]
Copper-Catalyzed Coupling	2,4,6-trifluorobenzamide, (6-bromopyridine-2-yl)(1-methylpiperidine-4-yl)methanone	Lasmiditan	~80-90%	[3]
Crystallization of Final Product	Crude Lasmiditan from Cu-coupling	Crystalline Lasmiditan	99.35% Purity	[13]

Impurities

During the synthesis and storage of lasmiditan, several impurities can form. These can originate from starting materials, byproducts of side reactions, or degradation of the final product.[5] Common impurities include related compounds such as isomers or degradation products.[5] A notable process-related impurity is the diacylated byproduct formed during the final amidation step.[3] Regulatory guidelines require careful control and monitoring of these impurities to ensure the safety and quality of the active pharmaceutical ingredient.[14]

Conclusion

The synthesis of lasmiditan hydrochloride can be accomplished through several viable pathways. The choice of a specific route in an industrial setting would depend on factors such as cost of starting materials, overall yield, process safety, and scalability. The Weinreb amide and Buchwald-Hartwig amination sequence provides a robust, albeit lengthy, method for constructing the key aminopyridine intermediate. More convergent strategies, such as the copper-catalyzed coupling of a benzamide with a bromopyridine derivative, offer a potentially more efficient alternative. Continued process development and optimization are crucial for the large-scale, cost-effective manufacturing of this important migraine therapeutic.

References

• 1. Lasmiditan - Wikipedia [en.wikipedia.org]
• 2. reyvow.lilly.com [reyvow.lilly.com]
• 3. WO2022041608A1 - Synthesis process for lasmiditan - Google Patents [patents.google.com]
• 4. symplr.com [symplr.com]
• 5. daicelpharmastandards.com [daicelpharmastandards.com]
• 6. Synthesis of Lasmiditan | NROChemistry [nrochemistry.com]
• 7. asianpubs.org [asianpubs.org]
• 8. 2,4,6-Trichlorobenzoyl chloride - Wikipedia [en.wikipedia.org]
• 9. m.youtube.com [m.youtube.com]
• 10. WO2020095171A1 - Process for preparation of lasmiditan - Google Patents [patents.google.com]
• 11. US10669256B2 - Crystalline forms of lasmiditan, preparation methods, pharmaceutical compositions and uses thereof - Google Patents [patents.google.com]
• 12. LasMiditan synthesis - chemicalbook [chemicalbook.com]
• 13. WO2021152462A1 - Process for preparation of lasmiditan - Google Patents [patents.google.com]
• 14. ema.europa.eu [ema.europa.eu]

Lasmiditan Hydrochloride: A Comprehensive Technical Review

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lasmiditan hydrochloride, a novel, first-in-class, selective serotonin 5-HT1F receptor agonist, represents a significant advancement in the acute treatment of migraine. Marketed under the trade name Reyvow, its unique mechanism of action sets it apart from the triptan class of drugs, offering a new therapeutic option for patients, including those with cardiovascular risk factors. This technical guide provides an in-depth overview of the chemical structure, physicochemical and pharmacokinetic properties, mechanism of action, and key experimental methodologies related to lasmiditan hydrochloride.

Chemical Structure and Identification

Lasmiditan is a synthetic organic compound characterized by a 2,4,6-trifluorobenzamide moiety linked to a pyridine ring which is substituted with a 1-methylpiperidine-4-carbonyl group. The hydrochloride salt form enhances its pharmaceutical properties.

Identifier	Value
IUPAC Name	2,4,6-trifluoro-N-[6-(1-methylpiperidine-4-carbonyl)pyridin-2-yl]benzamide hydrochloride[1]
CAS Number	613677-28-4[1][2]
Molecular Formula	C₁₉H₁₉ClF₃N₃O₂[1][2]
Molecular Weight	413.82 g/mol [2]
SMILES String	CN1CCC(CC1)C(=O)c2cccc(n2)NC(=O)c3c(cc(cc3F)F)F.Cl[3]
Synonyms	COL-144 hydrochloride, LY573144 hydrochloride[1][4]

Physicochemical Properties

Lasmiditan hydrochloride's physicochemical characteristics are crucial for its formulation and delivery. It is a crystalline solid and is soluble in dimethyl sulfoxide (DMSO).[1][2] Further detailed quantitative data are summarized below.

Property	Value	Source
Physical State	Crystalline solid	[1]
Solubility	Soluble in DMSO (≥ 25 mg/mL)	[4]

Pharmacokinetic Properties

The pharmacokinetic profile of lasmiditan hydrochloride has been extensively studied in clinical trials, revealing rapid absorption and a moderate half-life.

Parameter	Value	Source
Oral Bioavailability	Approximately 40%	[5][6]
Time to Peak Plasma Concentration (Tmax)	Approximately 1.8 hours	[6][7]
Plasma Protein Binding	55% - 60%	[7][8]
Terminal Half-life	Approximately 5.7 hours	[5][7]
Metabolism	Primarily via non-cytochrome P450 enzymes, both hepatically and extrahepatically. The major metabolic pathway is ketone reduction.[7][8]
Excretion	Renal excretion is a minor route of elimination, with about 3% of the dose recovered as unchanged drug in the urine. The majority is excreted as metabolites.[7][8]

Mechanism of Action and Signaling Pathway

Lasmiditan is a high-affinity, selective agonist for the serotonin 5-HT1F receptor.[4] This receptor is expressed on trigeminal ganglion neurons, which are implicated in the pathophysiology of migraine.[9][10] Unlike triptans, which also act on 5-HT1B/1D receptors and cause vasoconstriction, lasmiditan's high selectivity for the 5-HT1F receptor avoids this effect, making it a suitable option for patients with cardiovascular concerns.[5][9]

The activation of the 5-HT1F receptor by lasmiditan initiates an intracellular signaling cascade. The 5-HT1F receptor is coupled to a Gi protein.[3] Upon agonist binding, the Gi protein inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[3] This reduction in cAMP has several downstream effects that are believed to contribute to the therapeutic action of lasmiditan in migraine:

• Inhibition of Calcitonin Gene-Related Peptide (CGRP) and Glutamate Release: The signaling cascade ultimately leads to the inhibition of the release of pro-inflammatory neuropeptides, most notably CGRP, and the excitatory neurotransmitter glutamate from trigeminal nerve endings.[3][5][9] CGRP is a potent vasodilator and plays a key role in pain transmission and neurogenic inflammation associated with migraine.[5][9]

• Inhibition of Nociceptive Signaling: By reducing the release of these signaling molecules, lasmiditan dampens the activation of the trigeminovascular system, thereby inhibiting pain signal transmission.[9][10]

• Central and Peripheral Action: Due to its lipophilic nature, lasmiditan can cross the blood-brain barrier, allowing it to act on both peripheral and central 5-HT1F receptors, including those in the trigeminal nucleus caudalis and thalamus.[5][9][10]

Below is a diagram illustrating the signaling pathway of lasmiditan.

Lasmiditan Signaling Pathway

Key Experimental Protocols

The efficacy and safety of lasmiditan have been established through a series of preclinical and clinical studies.

Preclinical Models

• Dural Plasma Protein Extravasation Model: This animal model is used to assess the ability of a compound to inhibit neurogenic inflammation in the dura mater, a key process in migraine.[4] Electrical stimulation of the trigeminal ganglion induces the release of neuropeptides, leading to plasma protein leakage from dural blood vessels. The efficacy of lasmiditan was demonstrated by its ability to potently inhibit this extravasation.[4]

• c-Fos Induction in the Trigeminal Nucleus Caudalis: The expression of the immediate early gene c-Fos is a marker of neuronal activation. In rodent models, electrical stimulation of the trigeminal ganglion leads to increased c-Fos expression in the trigeminal nucleus caudalis, a central relay for trigeminal pain signals. Oral administration of lasmiditan was shown to potently inhibit this c-Fos induction, indicating its ability to suppress central trigeminal activation.[4]

Clinical Trial Methodology (SPARTAN and CENTURION Studies)

The Phase 3 clinical trials, SPARTAN and CENTURION, were pivotal in establishing the clinical utility of lasmiditan.[11][12] A generalized workflow for these studies is presented below.

Generalized Phase 3 Clinical Trial Workflow

Key aspects of the protocol included:

• Study Design: Randomized, double-blind, placebo-controlled, parallel-group studies.[11]

• Patient Population: Adults with a history of migraine with or without aura.[11]

• Intervention: Patients were randomized to receive a single oral dose of lasmiditan (50 mg, 100 mg, or 200 mg) or placebo to treat a migraine attack of moderate to severe intensity.[11]

• Primary Endpoints: The primary efficacy endpoints were the proportion of patients who were free of headache pain and free from their most bothersome symptom (nausea, photophobia, or phonophobia) at 2 hours post-dose.[11]

• Data Collection: Patients recorded their symptoms and any adverse events in an electronic diary.[11]

Conclusion

Lasmiditan hydrochloride is a pioneering therapeutic agent in the acute management of migraine. Its highly selective agonism of the 5-HT1F receptor provides a targeted mechanism of action that effectively alleviates migraine symptoms without the vasoconstrictive effects associated with triptans. The comprehensive data from preclinical and clinical studies underscore its efficacy and safety profile, establishing it as a valuable tool for researchers and a promising treatment for patients. This technical guide serves as a foundational resource for professionals in the field of drug development and neuroscience, facilitating a deeper understanding of this innovative molecule.

References

• 1. Lasmiditan hydrochloride | CAS 613677-28-4 | Sun-shinechem [sun-shinechem.com]
• 2. Lasmiditan hydrochloride | 613677-28-4 | 5-HT Receptor | MOLNOVA [molnova.com]
• 3. researchgate.net [researchgate.net]
• 4. abmole.com [abmole.com]
• 5. Lasmiditan for the Treatment of Migraines With or Without Aura in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 6. drugs.com [drugs.com]
• 7. Profile of Lasmiditan in the Acute Treatment of Migraine in Adults: Design, Development, and Place in Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pharmacokinetics, Pharmacodynamics and Drug–Drug Interactions of New Anti-Migraine Drugs—Lasmiditan, Gepants, and Calcitonin-Gene-Related Peptide (CGRP) Receptor Monoclonal Antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Lasmiditan mechanism of action - review of a selective 5-HT1F agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 12. Randomized, controlled trial of lasmiditan over four migraine attacks: Findings from the CENTURION study - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Binding Affinity of Lasmiditan to the 5-HT1F Receptor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro binding affinity of lasmiditan to the serotonin 5-HT1F receptor. It includes quantitative binding data, detailed experimental methodologies for the key assays cited, and visualizations of the associated signaling pathway and experimental workflows.

Quantitative Binding Affinity Data

Lasmiditan demonstrates high and selective affinity for the human 5-HT1F receptor. The following table summarizes the key binding affinity (Ki) values reported in the literature. A lower Ki value is indicative of a higher binding affinity.

Receptor Subtype	Lasmiditan Ki (nM)	Reference
5-HT1F	2.21	[1]
5-HT1F	2	[2][3]
5-HT1A	1053 ± 134	[4]
5-HT1B	1043 ± 124	[4]
5-HT1D	1357 ± 156	[4]

Lasmiditan's affinity for the 5-HT1F receptor is over 440 times more potent than its affinity for the 5-HT1B and 5-HT1D receptors, highlighting its significant selectivity.[1] This selectivity is a key characteristic that distinguishes it from the triptan class of migraine medications, which typically exhibit broader affinity for 5-HT1B/1D receptors.[5]

Experimental Protocols

The in vitro binding affinity of lasmiditan to the 5-HT1F receptor is primarily determined using competitive radioligand binding assays. These assays are considered the gold standard for quantifying the interaction between a ligand and its receptor.[6][7]

Competitive Radioligand Binding Assay

This assay measures the ability of an unlabeled compound (lasmiditan) to compete with a radiolabeled ligand for binding to the target receptor.

Objective: To determine the inhibition constant (Ki) of lasmiditan for the 5-HT1F receptor.

Materials:

• Receptor Source: Cell membranes from a stable cell line (e.g., HEK293, CHO) recombinantly expressing the human 5-HT1F receptor.

• Radioligand: A specific 5-HT1F receptor ligand labeled with a radioisotope (e.g., [³H]5-HT, [³H]sumatriptan). The concentration used is typically close to its dissociation constant (Kd).

• Test Compound: Lasmiditan, prepared in a range of concentrations.

• Assay Buffer: A buffer solution to maintain physiological pH and ionic strength (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 0.1 mM EDTA, pH 7.4).[8]

• Non-specific Binding Control: A high concentration of a non-radiolabeled ligand (e.g., 10 µM 5-HT) to determine the amount of radioligand that binds non-specifically to the membranes or filters.[9]

• Filtration Apparatus: A cell harvester and glass fiber filters (e.g., GF/C) pre-soaked in a solution like 0.3-0.5% polyethyleneimine (PEI) to reduce non-specific binding.[8][9]

• Scintillation Counter: To measure the radioactivity trapped on the filters.

Procedure:

• Membrane Preparation:

  • Cells expressing the 5-HT1F receptor are harvested, and the cell membranes are isolated through homogenization and centrifugation.[9]

  • The protein concentration of the membrane preparation is determined using a standard protein assay (e.g., BCA assay).[8]

• Assay Setup:

  • The assay is typically performed in a 96-well plate format.[8][9]

  • Three sets of reactions are prepared in triplicate:

    • Total Binding: Contains the receptor membranes, radioligand, and assay buffer.

    • Non-specific Binding: Contains the receptor membranes, radioligand, and a high concentration of an unlabeled ligand.

    • Competition Binding: Contains the receptor membranes, radioligand, and varying concentrations of lasmiditan.[9]

• Incubation:

  • The reaction plates are incubated at a specific temperature (e.g., 25°C or 30°C) for a set period (e.g., 60 minutes) to allow the binding to reach equilibrium.[8][9]

• Filtration:

  • The incubation is terminated by rapid filtration of the reaction mixture through the pre-soaked glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the free radioligand.[8][9]

  • The filters are then washed multiple times with ice-cold wash buffer to remove any remaining unbound radioligand.[8][9]

• Counting:

  • The filters are dried, and a scintillation cocktail is added.

  • The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis:

  • The specific binding is calculated by subtracting the non-specific binding from the total binding.

  • The data from the competition binding experiment is plotted as the percentage of specific binding versus the logarithm of the lasmiditan concentration.

  • The IC50 value (the concentration of lasmiditan that inhibits 50% of the specific radioligand binding) is determined from the resulting sigmoidal curve.

  • The Ki value is then calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

[³⁵S]GTPγS Binding Assay

This functional assay measures the activation of G-proteins coupled to the 5-HT1F receptor upon agonist binding.

Objective: To determine the functional potency and efficacy of lasmiditan at the 5-HT1F receptor.

Principle: In the inactive state, G-proteins are bound to GDP. Upon receptor activation by an agonist, GDP is exchanged for GTP. This assay uses a non-hydrolyzable GTP analog, [³⁵S]GTPγS, which, when bound to the G-protein, can be quantified to measure receptor activation.

General Procedure:

• Membrane Preparation: Similar to the radioligand binding assay, membranes from cells expressing the 5-HT1F receptor are prepared.

• Assay Setup: Membranes are incubated with varying concentrations of lasmiditan in the presence of GDP and [³⁵S]GTPγS.

• Incubation: The reaction is allowed to proceed to allow for agonist-stimulated [³⁵S]GTPγS binding.

• Filtration and Counting: The reaction is terminated by filtration, and the amount of bound [³⁵S]GTPγS is quantified by scintillation counting.

• Data Analysis: The data is analyzed to determine the EC50 (concentration of lasmiditan that produces 50% of the maximal response) and Emax (maximal effect).

Visualizations

5-HT1F Receptor Signaling Pathway

The 5-HT1F receptor is a G-protein coupled receptor (GPCR). Upon activation by an agonist like lasmiditan, it primarily couples to Gi/o proteins, leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels.[10] There is also some evidence to suggest that it can activate the phosphoinositide phospholipase C pathway.[10]

Caption: 5-HT1F Receptor Signaling Cascade.

Experimental Workflow for Competitive Radioligand Binding Assay

The following diagram illustrates the key steps involved in determining the binding affinity of lasmiditan using a competitive radioligand binding assay.

Caption: Competitive Radioligand Binding Assay Workflow.

References

• 1. Lasmiditan mechanism of action – review of a selective 5-HT1F agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. Structural basis for recognition of anti-migraine drug lasmiditan by the serotonin receptor 5-HT1F–G protein complex - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The pharmacological profile and clinical prospects of the oral 5-HT1F receptor agonist lasmiditan in the acute treatment of migraine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Characterization of binding, functional activity, and contractile responses of the selective 5‐HT1F receptor agonist lasmiditan - PMC [pmc.ncbi.nlm.nih.gov]
• 6. giffordbioscience.com [giffordbioscience.com]
• 7. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 8. giffordbioscience.com [giffordbioscience.com]
• 9. benchchem.com [benchchem.com]
• 10. Targeted 5-HT1F Therapies for Migraine - PMC [pmc.ncbi.nlm.nih.gov]

Preclinical Pharmacokinetics and Metabolism of Lasmiditan Hydrochloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preclinical pharmacokinetics (PK) and metabolism of lasmiditan hydrochloride, a selective serotonin 5-HT1F receptor agonist developed for the acute treatment of migraine. The information presented herein is compiled from publicly available regulatory documents and scientific literature, offering insights into the absorption, distribution, metabolism, and excretion (ADME) of lasmiditan in key preclinical species.

Pharmacokinetics in Preclinical Models

Lasmiditan has been evaluated in several preclinical species, including rats, dogs, and monkeys, to characterize its pharmacokinetic profile. While detailed quantitative data for all species is not publicly available, this section summarizes the key findings.

Pharmacokinetic Parameters in Rats

Oral administration of lasmiditan in rats demonstrated rapid absorption and systemic exposure. The key pharmacokinetic parameters following a single oral dose are summarized in the table below.

Parameter	Value (Mean ± SD or Range)	Species	Dose	Route	Reference
Cmax	107 ng/mL	Rat (Sprague Dawley)	1 mg/kg	Oral	FDA Pharmacology Review
Tmax	0.5 hr	Rat (Sprague Dawley)	1 mg/kg	Oral	FDA Pharmacology Review
AUClast	409 ng·hr/mL	Rat (Sprague Dawley)	1 mg/kg	Oral	FDA Pharmacology Review
Half-life (t½)	2.56 hr	Rat (Sprague Dawley)	1 mg/kg	Oral	FDA Pharmacology Review

Pharmacokinetics in Other Preclinical Species

While specific quantitative pharmacokinetic data for dogs and monkeys are not detailed in publicly accessible documents, studies have been conducted in these species. An acute-dose in vivo cardiovascular study in dogs was performed, and disposition studies have been conducted in mice, rats, rabbits, and dogs. These studies were crucial for the nonclinical safety assessment of lasmiditan.

Distribution

Studies using radiolabeled lasmiditan have provided insights into its distribution profile.

Tissue Distribution in Rats

Quantitative whole-body autoradiography (QWBA) in rats has shown that lasmiditan is widely distributed in the body following oral administration. Notably, lasmiditan readily crosses the blood-brain barrier.

Parameter	Value	Species	Route	Reference
Brain-to-Plasma Ratio (AUC)	~3	Rat	Intravenous	FDA Pharmacology Review
Brain-to-Plasma Ratio (at 1 hr)	~2	Rat	Oral	FDA Pharmacology Review

The highest concentrations of radioactivity were observed in the urinary bladder, indicating renal excretion as a major elimination pathway.

Plasma Protein Binding

Lasmiditan exhibits moderate plasma protein binding across species.

Species	Plasma Protein Binding (%)	Reference
Rat	~55%	FDA Pharmacology Review
Dog	~55%	FDA Pharmacology Review
Monkey	~90%	FDA Pharmacology Review
Human	55% - 60%	FDA Clinical Pharmacology Review

Metabolism

Lasmiditan is extensively metabolized, primarily by non-cytochrome P450 (CYP) enzymes.

Metabolic Pathways

The primary metabolic pathway for lasmiditan is the reduction of its ketone moiety to form the main metabolite, M8. Other identified metabolites include M7 and M18 in humans, and M3 in mice, rats, and dogs. These metabolites are considered pharmacologically inactive. The enzymes responsible for lasmiditan metabolism have not been fully elucidated but are confirmed not to be monoamine oxidases, CYP450 reductase, xanthine oxidase, alcohol dehydrogenase, aldehyde dehydrogenase, or aldo-keto reductases.

Metabolic Pathway of Lasmiditan.

Excretion

The primary route of excretion for lasmiditan and its metabolites is via the urine. Following administration of radiolabeled lasmiditan in humans, approximately 87% of the radioactivity was recovered in the urine and 8% in the feces. The major component in urine was the M8 metabolite (66% of the dose), with a small amount of unchanged lasmiditan (2.9%).

Experimental Protocols

Detailed experimental protocols for the preclinical studies are not fully available in the public domain. However, based on standard practices in pharmacokinetic research, the following outlines the likely methodologies employed.

Animal Models

• Rats: Sprague Dawley or Wistar rats are commonly used for pharmacokinetic and metabolism studies.

• Dogs: Beagle dogs are a standard non-rodent species for toxicology and pharmacokinetic assessments.

• Monkeys: Cynomolgus monkeys are often used as a non-human primate model.

Drug Administration and Sample Collection

• Administration: For oral pharmacokinetic studies, lasmiditan is typically administered via oral gavage. For intravenous studies, it is administered via a suitable vein.

• Blood Sampling: Serial blood samples are collected at predetermined time points post-dosing from a suitable blood vessel (e.g., tail vein in rats, cephalic vein in dogs). Plasma is separated by centrifugation and stored frozen until analysis.

• Urine and Feces Collection: For excretion studies, animals are housed in metabolic cages to allow for the separate collection of urine and feces over a specified period.

Bioanalytical Methods

• Sample Preparation: Plasma, urine, and homogenized tissue samples typically undergo a protein precipitation or liquid-liquid extraction step to isolate the analyte of interest.

• Quantification: Lasmiditan and its metabolites are quantified using a validated high-performance liquid chromatography with tandem mass spectrometry (LC-MS/MS) method. This technique offers high sensitivity and selectivity for accurate determination of drug concentrations.

General Preclinical Pharmacokinetic Workflow.

In Vitro Studies

In vitro studies have been instrumental in understanding the drug interaction potential of lasmiditan.

Transporter Interactions

• P-glycoprotein (P-gp): In vitro studies have shown that lasmiditan is a substrate of P-gp. However, as a Biopharmaceutics Classification System (BCS) Class I drug (high solubility, high permeability), its absorption is unlikely to be significantly affected by P-gp inhibitors. Lasmiditan has also been identified as an in vitro inhibitor of P-gp.

Summary and Conclusion

Lasmiditan exhibits rapid oral absorption and good brain penetration in preclinical models. It is extensively metabolized by non-CYP enzymes, primarily through ketone reduction, with renal excretion being the main elimination route for its metabolites. While comprehensive quantitative pharmacokinetic data across all preclinical species are not publicly available, the existing information from rat studies provides valuable insights into its disposition. The lack of reliance on CYP enzymes for its metabolism suggests a lower potential for certain drug-drug interactions. These preclinical findings have been foundational in guiding the clinical development and understanding the pharmacokinetic profile of lasmiditan in humans.

Blood-Brain Barrier Penetration of Lasmiditan Hydrochloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Lasmiditan hydrochloride, a selective serotonin 5-HT1F receptor agonist, represents a significant advancement in the acute treatment of migraine. A key differentiator of lasmiditan is its ability to penetrate the blood-brain barrier (BBB), enabling it to act on central nervous system (CNS) targets implicated in migraine pathophysiology. This technical guide provides an in-depth analysis of the BBB penetration of lasmiditan, summarizing key quantitative data, detailing relevant experimental protocols, and visualizing associated biological pathways and workflows. Its high lipophilicity facilitates its transit across the BBB, leading to significant CNS concentrations and engagement with 5-HT1F receptors in key areas such as the trigeminal nucleus caudalis and thalamus.[1][2][3] While lasmiditan is a substrate for the efflux transporters P-glycoprotein (P-gp) and Breast Cancer Resistance Protein (BCRP) in vitro, clinical studies suggest these interactions have a weak effect in vivo.[4][5] This guide is intended to be a comprehensive resource for researchers and professionals in the field of neuropharmacology and drug development.

Physicochemical Properties and In Vitro Permeability

Lasmiditan's ability to cross the BBB is fundamentally linked to its physicochemical properties, notably its lipophilicity.[1][2] In vitro models are crucial for predicting a compound's potential for BBB penetration early in the drug development process.

Data Summary: Physicochemical and In Vitro Permeability Data

Parameter	Value/Description	Significance for BBB Penetration	Reference
Lipophilicity	Described as a highly lipophilic molecule.	High lipophilicity is a key driver for passive diffusion across the lipid-rich BBB.	[1][2]
In Vitro Permeability	Studies with epithelial cell lines revealed significant permeability across cell membranes.	Suggests a high potential for transcellular transport across the BBB.	[1]
P-glycoprotein (P-gp) Interaction	In vitro substrate and inhibitor. DDI Index (Igut/IC50) = 25.	As a substrate, its brain concentration could be limited by P-gp efflux. As an inhibitor, it could affect the CNS penetration of other P-gp substrates.	[5]
Breast Cancer Resistance Protein (BCRP) Interaction	In vitro inhibitor. DDI Index (Igut/IC50) = 16.	Similar to P-gp, BCRP is an efflux transporter at the BBB. Inhibition could impact other BCRP substrates.	[5]

Experimental Protocols

The Parallel Artificial Membrane Permeability Assay (PAMPA) is a high-throughput in vitro method to predict passive, transcellular permeability.

• Objective: To assess the passive permeability of lasmiditan across an artificial lipid membrane, simulating the BBB.

• Methodology:

  • A filter plate (donor plate) is coated with a lipid solution (e.g., a mixture of phospholipids in dodecane) to form an artificial membrane.

  • A solution of lasmiditan at a known concentration is added to the wells of the donor plate.

  • The donor plate is placed into an acceptor plate containing a buffer solution.

  • The assembly is incubated for a defined period, allowing the compound to diffuse from the donor to the acceptor chamber.

  • The concentration of lasmiditan in both the donor and acceptor wells is quantified, typically by LC-MS/MS.

  • The effective permeability coefficient (Pe) is calculated using the following equation: Pe = [-ln(1 - [CA]t / [Cequilibrium])] * (VD * VA) / ((VD + VA) * Area * Time) Where:

    • [CA]t is the concentration in the acceptor well at time t.

    • [Cequilibrium] is the theoretical equilibrium concentration.

    • VD and VA are the volumes of the donor and acceptor wells, respectively.

    • Area is the surface area of the membrane.

    • Time is the incubation time.

• Expected Outcome: A high Pe value for lasmiditan would be indicative of good passive permeability and a higher likelihood of crossing the BBB.

The Caco-2 cell permeability assay is a widely used in vitro model to predict human intestinal absorption and can also provide insights into BBB penetration, particularly regarding transporter interactions.

• Objective: To determine the bidirectional permeability of lasmiditan across a Caco-2 cell monolayer and to identify potential interactions with efflux transporters.

• Methodology:

  • Caco-2 cells are seeded on semi-permeable filter inserts in a transwell plate and cultured for approximately 21 days to form a differentiated monolayer with tight junctions.

  • The integrity of the monolayer is verified by measuring the transepithelial electrical resistance (TEER).

  • For the A-to-B (apical to basolateral) permeability assessment, lasmiditan is added to the apical chamber.

  • For the B-to-A (basolateral to apical) permeability assessment, lasmiditan is added to the basolateral chamber.

  • Samples are taken from the receiving chamber at specific time points.

  • The concentration of lasmiditan is quantified by LC-MS/MS.

  • The apparent permeability coefficient (Papp) is calculated for both directions.

  • The efflux ratio (ER) is calculated as Papp(B-A) / Papp(A-B).

• Expected Outcome: An efflux ratio significantly greater than 1 would suggest that lasmiditan is a substrate of efflux transporters like P-gp, which are expressed on Caco-2 cells.

In Vivo Blood-Brain Barrier Penetration

In vivo studies in animal models provide direct evidence of a drug's ability to cross the BBB and accumulate in the CNS.

Data Summary: In Vivo BBB Penetration Data

Species	Dose and Route	Time Point	Brain-to-Plasma Ratio	Significance	Reference
Mouse	1 mg/kg, IV	2 hours	1.57	Demonstrates significant CNS penetration.	[1]
Rat	IV and Oral	Not specified	CNS: 0.7-1.2 µg Eq/g vs. Blood/Plasma: 0.9 µg Eq/g	Confirms BBB penetration after both intravenous and oral administration.	[1]

Experimental Protocol: Brain-to-Plasma Ratio Determination in Rodents

• Objective: To quantify the extent of lasmiditan distribution into the brain parenchyma relative to its concentration in the systemic circulation.

• Methodology:

  • A cohort of rodents (e.g., rats or mice) is administered lasmiditan hydrochloride via a specific route (e.g., intravenous or oral) at a defined dose.

  • At predetermined time points post-administration, animals are anesthetized.

  • A blood sample is collected via cardiac puncture into an anticoagulant-containing tube. The blood is then centrifuged to obtain plasma.

  • Immediately following blood collection, the animal is euthanized, and the brain is rapidly excised. The brain may be perfused with saline to remove intravascular blood.

  • The brain tissue is weighed and homogenized in a suitable buffer.

  • The concentrations of lasmiditan in the plasma and brain homogenate are determined using a validated bioanalytical method, such as LC-MS/MS.

  • The brain-to-plasma concentration ratio (Kp) is calculated as: Kp = Cbrain / Cplasma, where Cbrain is the concentration in the brain homogenate and Cplasma is the concentration in the plasma.

Interaction with BBB Efflux Transporters

The net penetration of a drug into the CNS is a balance between its influx and efflux at the BBB. P-glycoprotein (P-gp) and Breast Cancer Resistance Protein (BCRP) are key efflux transporters that can actively pump drugs out of the brain.

Data Summary: Clinical Drug-Drug Interaction (DDI) Study

Probe Substrate	Transporter	Lasmiditan Effect on Substrate	Conclusion	Reference
Dabigatran etexilate	P-gp	AUC increased by 25%, Cmax increased by 22%	Lasmiditan has a weak inhibitory effect on P-gp in vivo.	[4]
Rosuvastatin	BCRP	AUC increased by 15%, Cmax increased by 7%	Lasmiditan has no clinically relevant effect on BCRP in vivo.	[4]

Experimental Protocols

• Objective: To determine if lasmiditan is an inhibitor of P-gp-mediated efflux.

• Methodology:

  • MDCK cells overexpressing human P-gp (MDR1-MDCK) are cultured on transwell inserts to form a polarized monolayer.

  • A known P-gp substrate (e.g., digoxin) is added to the basolateral chamber in the presence and absence of varying concentrations of lasmiditan.

  • The amount of the P-gp substrate transported to the apical chamber is measured over time.

  • A decrease in the B-to-A transport of the substrate in the presence of lasmiditan indicates inhibition.

  • The IC50 value (the concentration of lasmiditan that causes 50% inhibition of the substrate's transport) is calculated.

• Objective: To assess the in vivo effect of lasmiditan on the pharmacokinetics of P-gp and BCRP substrates in human subjects.

• Methodology:

  • An open-label, two-part study is conducted in healthy adult volunteers.

  • Part 1 (P-gp): A single dose of a sensitive P-gp substrate (e.g., 150 mg dabigatran etexilate) is administered alone, followed by a washout period. Then, lasmiditan (e.g., 200 mg) is administered for a few days, and on the final day, it is co-administered with the P-gp substrate.

  • Part 2 (BCRP): A similar design is used with a sensitive BCRP substrate (e.g., 10 mg rosuvastatin).

  • Serial blood samples are collected after administration of the probe substrates (with and without lasmiditan) to determine their pharmacokinetic profiles (AUC and Cmax).

  • The geometric mean ratios of AUC and Cmax for the probe substrates with and without lasmiditan are calculated to quantify the magnitude of the interaction.

Signaling Pathways and Visualizations

Lasmiditan exerts its therapeutic effect through its interaction with the 5-HT1F receptor, a G-protein coupled receptor (GPCR). Its penetration into the CNS allows it to modulate pain signaling pathways centrally.

Proposed Signaling Pathway of Lasmiditan at the 5-HT1F Receptor

The 5-HT1F receptor is coupled to an inhibitory G-protein (Gαi/o). Upon activation by lasmiditan, the following cascade is proposed:

• Lasmiditan binds to the 5-HT1F receptor.

• The receptor undergoes a conformational change, activating the associated G-protein.

• The Gαi subunit inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.

• This reduction in cAMP and potentially other downstream signaling events lead to the inhibition of the release of pro-inflammatory neuropeptides like Calcitonin Gene-Related Peptide (CGRP) and the excitatory neurotransmitter glutamate from presynaptic terminals.[2]

Visualizations

Caption: Experimental workflow for assessing lasmiditan's BBB penetration.

Caption: Proposed signaling pathway of lasmiditan at the 5-HT1F receptor.

References

• 1. Lasmiditan mechanism of action – review of a selective 5-HT1F agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The potential of lasmiditan in migraine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Investigation of the Effect of Lasmiditan on the Pharmacokinetics of P-Glycoprotein and Breast Cancer Resistance Protein Substrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Preclinical Evidence for Lasmiditan's Neuronal Mechanism of Action: A Technical Guide

Abstract Lasmiditan is a selective serotonin 5-HT1F receptor agonist, representing a novel class of acute migraine treatments known as "ditans." Its development was predicated on separating the neuronal inhibitory effects of serotonin agonists from the vasoconstrictive effects mediated by 5-HT1B/1D receptors, which are a limitation for triptans. Preclinical evidence robustly supports a neurally-mediated mechanism of action. As a lipophilic compound, lasmiditan crosses the blood-brain barrier, enabling it to exert its effects on both the peripheral and central nervous systems.[1][2] The core mechanisms include the inhibition of calcitonin gene-related peptide (CGRP) and glutamate release from trigeminal neurons, suppression of neuronal firing in the trigeminal nucleus caudalis (TNC), and blockade of dural plasma protein extravasation, a marker of neurogenic inflammation.[1][2][3][4] Crucially, these therapeutic actions are achieved without inducing vasoconstriction.[3][5] This technical guide provides an in-depth review of the key preclinical studies, experimental protocols, and quantitative data that substantiate lasmiditan's neuronal mechanism of action.

Receptor Selectivity and Affinity

Lasmiditan's mechanism is rooted in its high affinity and selectivity for the 5-HT1F receptor. In vitro radioligand binding studies have quantified this selectivity, demonstrating that lasmiditan has a more than 470-fold greater affinity for the 5-HT1F receptor compared to the 5-HT1B and 5-HT1D receptor subtypes responsible for vasoconstriction.[3][6]

Data Presentation: Receptor Binding Affinity

Receptor Subtype	Lasmiditan Kᵢ (nM)	Reference
5-HT1F	2.21	[3][6]
5-HT1B	1043	[3][6]
5-HT1D	1357	[3][6]

Experimental Protocol: Radioligand Binding Assays

The binding affinity of lasmiditan for various serotonin receptor subtypes was determined using standard radioligand binding techniques.[3][6]

• Receptor Preparation: Membranes were prepared from cell lines stably expressing human recombinant 5-HT1F, 5-HT1B, or 5-HT1D receptors.

• Incubation: The cell membranes were incubated with a specific radioligand (e.g., [³H]-serotonin) in the presence of various concentrations of lasmiditan.

• Separation: Following incubation, bound and free radioligand were separated by rapid filtration through glass fiber filters.

• Quantification: The radioactivity trapped on the filters, representing the amount of bound radioligand, was measured using liquid scintillation counting.

• Data Analysis: The concentration of lasmiditan that inhibits 50% of the specific radioligand binding (IC₅₀) was calculated. The inhibition constant (Kᵢ) was then derived from the IC₅₀ value using the Cheng-Prusoff equation, providing a measure of the drug's binding affinity.

Peripheral and Central Neuronal Mechanisms

Lasmiditan's ability to cross the blood-brain barrier allows it to act on both peripheral trigeminal nerve endings in the meninges and central trigeminal neurons within the brainstem.[1][7]

Inhibition of CGRP and Neurotransmitter Release

A key element of migraine pathophysiology is the release of pro-inflammatory neuropeptides, most notably CGRP, from trigeminal nerve fibers.[2] Preclinical studies demonstrate that lasmiditan effectively inhibits the release of CGRP in both the peripheral and central components of the trigeminovascular system.[7] This action is believed to extend to other neurotransmitters like glutamate in the TNC.[1]

Data Presentation: Inhibition of Stimulated CGRP Release

Tissue (Mouse, ex vivo)	Stimulation	Drug	Outcome	Reference
Dura Mater	KCl	Lasmiditan	Significant inhibition of CGRP release	[7][8][9]
Trigeminal Ganglion	KCl	Lasmiditan	Significant inhibition of CGRP release	[7][8][9]
Trigeminal Nucleus Caudalis	KCl	Lasmiditan	Significant inhibition of CGRP release	[7][8][9]

Experimental Protocol: Ex Vivo CGRP Release Assay

This protocol was used to measure the effect of lasmiditan on neuropeptide release from isolated trigeminal system components.[7][8]

• Tissue Dissection: Dura mater, trigeminal ganglia (TG), and trigeminal nucleus caudalis (TNC) were dissected from mice.

• Incubation: Tissues were incubated in a synthetic interstitial fluid.

• Stimulation: The tissues were stimulated with a high concentration of potassium chloride (KCl) to induce neuronal depolarization and subsequent CGRP release. This was performed in the presence of either vehicle or varying concentrations of lasmiditan.

• Sample Collection: The incubation fluid (supernatant) was collected following the stimulation period.

• Quantification: The concentration of CGRP in the supernatant was measured using a specific enzyme immunoassay (EIA). The inhibitory effect of lasmiditan was determined by comparing CGRP levels in drug-treated samples to vehicle-treated controls.

Inhibition of Central Nociceptive Transmission

Beyond inhibiting neuropeptide release, lasmiditan directly suppresses the activity of second-order neurons in the trigeminal nucleus caudalis (TNC), a critical relay center for headache pain. This central action is demonstrated by a reduction in neuronal firing rates and a decrease in the expression of c-Fos, a protein used as a marker for neuronal activation.[1][3]

Data Presentation: Inhibition of Neuronal Activity

Model	Stimulation	Measurement	Drug/Dose	Result	Reference
Anesthetized Rat	Electrical stimulation of dura mater	Neuronal firing in TCC	Lasmiditan (IV)	Dose-dependent reduction in firing	[10][11]
Anesthetized Rat	Electrical stimulation of Superior Salivatory Nucleus (SSN)	Neuronal firing in TNC	Lasmiditan (5mg/kg, IV)	Maximal inhibition of ~40% at 45 min	[12]
Rat	Electrical stimulation of trigeminal ganglion	c-Fos expression in TNC	Lasmiditan (Oral)	Potent inhibition of c-Fos expression	[1][3]

Experimental Protocol: In Vivo Electrophysiology

This method directly measures the electrical activity of neurons in response to stimuli.[10][12]

• Animal Preparation: Rats were anesthetized, and their heads were fixed in a stereotaxic frame.

• Surgical Procedure: A craniotomy or laminectomy was performed to expose the dura mater for stimulation and the trigeminocervical complex (TCC) for recording.

• Electrode Placement: A recording microelectrode was lowered into the TCC to identify neurons that respond to dural stimulation. A stimulating electrode was placed on the dura mater or in the superior salivatory nucleus (SSN).

• Recording: Baseline neuronal firing (action potentials) in response to electrical stimulation was recorded.

• Drug Administration: Lasmiditan or vehicle was administered intravenously.

• Post-Drug Recording: The stimulation protocol was repeated at set intervals, and changes in the neuronal firing rate were recorded to determine the inhibitory effect of the drug.

Lack of Vasoconstrictive Activity

A defining feature of lasmiditan is its lack of vasoconstrictive properties, a significant advantage over triptans. This has been confirmed in preclinical models that are predictive of human coronary artery effects.[3]

Data Presentation: Vasoconstriction Assay

Tissue Model	Drug	Concentration	Result	Reference
Rabbit Saphenous Vein	Lasmiditan	Up to 100 µM	No contraction	[3][13]
Rabbit Saphenous Vein	Sumatriptan	100 µM	50% contractility	[13]

Experimental Protocol: In Vitro Vasoconstriction Assay

This assay measures the direct effect of a compound on vascular smooth muscle tone.[3]

• Tissue Preparation: The saphenous vein is isolated from a rabbit and cut into rings.

• Mounting: The rings are mounted in an organ bath filled with a physiological salt solution, maintained at 37°C, and aerated.

• Tension Measurement: The rings are connected to an isometric force transducer to record changes in tension (contraction or relaxation).

• Drug Application: After an equilibration period, cumulative concentrations of lasmiditan are added to the organ bath.

• Data Analysis: The contractile response at each concentration is measured and compared to a positive control (e.g., potassium chloride or a triptan) to determine if the drug causes vasoconstriction.

Visualizing Mechanisms and Workflows

The following diagrams illustrate the key signaling pathways and experimental workflows discussed.

Caption: Lasmiditan activates the Gi/o-coupled 5-HT1F receptor, inhibiting adenylyl cyclase and reducing cAMP levels, which ultimately suppresses the release of CGRP and glutamate from trigeminal neurons.

Caption: Experimental workflow for measuring lasmiditan's effect on CGRP release from isolated tissues.

Caption: Lasmiditan acts peripherally and centrally to inhibit neuronal activity, leading to pain relief.

Conclusion

The collective preclinical evidence provides a strong foundation for lasmiditan's neurally-mediated mechanism of action in the acute treatment of migraine. Through selective agonism of the 5-HT1F receptor, lasmiditan modulates the trigeminovascular system at both peripheral and central sites. It effectively inhibits the release of key inflammatory and pain-signaling molecules like CGRP and suppresses nociceptive transmission in the central nervous system. These neuronal inhibitory actions, combined with a crucial lack of vasoconstrictive activity, distinguish lasmiditan from previous classes of migraine therapies and confirm its role as a targeted, neurally-acting agent.

References

• 1. Lasmiditan mechanism of action – review of a selective 5-HT1F agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lasmiditan mechanism of action - review of a selective 5-HT1F agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Preclinical pharmacological profile of the selective 5-HT1F receptor agonist lasmiditan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Lasmiditan: Acute Migraine Treatment Without Vasoconstriction. A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The potential of lasmiditan in migraine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Lasmiditan inhibits calcitonin gene-related peptide release in the rodent trigeminovascular system - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Evaluation of LY573144 (lasmiditan) in a preclinical model of medication overuse headache - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The selective 5-HT1F receptor agonist lasmiditan inhibits trigeminal nociceptive processing: Implications for migraine and cluster headache - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. neurology.org [neurology.org]
• 13. dovepress.com [dovepress.com]

Protocols & Analytical Methods

Application Note: Formulation of Lasmiditan Hydrochloride for In Vivo Rodent Studies

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides detailed protocols and application notes for the preparation and administration of lasmiditan hydrochloride formulations for use in preclinical in vivo rodent studies. The focus is on creating a stable and homogenous suspension suitable for oral gavage, based on published methodologies and the physicochemical properties of the compound.

Physicochemical Properties of Lasmiditan

Understanding the solubility and chemical characteristics of lasmiditan is critical for developing an appropriate formulation. Lasmiditan is a lipophilic compound, allowing it to cross the blood-brain barrier.[1][2] The hemisuccinate salt is the form used in the commercial product, Reyvow®. It is a white, crystalline powder with the following solubility profile.

Table 1: Physicochemical & Solubility Data for Lasmiditan Salts

Property	Value	Source(s)
Salt Form	Hemisuccinate	[1]
Water Solubility	Sparingly soluble (23.6 mg/mL at 25°C)	[1][3][4]
Methanol Solubility	Soluble	[1]
Ethanol Solubility	Slightly soluble	[1]
DMSO Solubility	Soluble (Lasmiditan base)	[5]
pH (1 mg/mL aqueous)	6.8 (Hemisuccinate salt)

| Oral Bioavailability | ~40% (Human) |[6][7][8] |

Note: While the hydrochloride salt is specified, solubility data is more readily available for the hemisuccinate salt. The principles of formulation for a sparingly soluble compound remain the same. Preclinical studies have successfully used simple aqueous vehicles for oral administration.[9][10]

Recommended Formulation for Oral Gavage

For rodent studies, oral gavage is a common and effective route of administration for lasmiditan.[9][11][12] Given its limited water solubility, a homogenous aqueous suspension is the recommended formulation. This approach was successfully used in a preclinical rat model of medication overuse headache, where lasmiditan was suspended in distilled water.[9][10][13]

Formulation Components

For a basic aqueous suspension, the components are minimal, which is ideal for reducing confounding variables in non-clinical toxicology and efficacy studies.

Table 2: Example Components for a 1 mg/mL Lasmiditan HCl Oral Suspension

Component	Role	Example Quantity (for 10 mL)	Notes
Lasmiditan Hydrochloride	Active Pharmaceutical Ingredient (API)	10 mg	Purity should be >98%.
Distilled Water	Vehicle	q.s. to 10 mL	An inert and commonly used vehicle.[9]

| 0.5% Methylcellulose (Optional) | Suspending Agent | (See protocol below) | Add if the suspension settles too quickly. |

Experimental Protocols

Protocol for Preparation of Lasmiditan HCl Oral Suspension (1 mg/mL)

This protocol details the steps to prepare a 10 mL stock of a 1 mg/mL lasmiditan hydrochloride suspension in distilled water. Adjust volumes as needed for your specific study.

• Calculate Required Mass: Determine the total volume of suspension needed for the study, including a small overage (~10-20%). Calculate the required mass of Lasmiditan HCl.

  • Example: For a 10 mL, 1 mg/mL suspension, 10 mg of Lasmiditan HCl is required.

• Weigh API: Accurately weigh the calculated mass of lasmiditan hydrochloride powder using an analytical balance and place it into an appropriate sterile container (e.g., a 15 mL conical tube or a small glass beaker).

• Add Vehicle: Add approximately half of the final required volume of distilled water to the container with the API.

• Create Homogenous Suspension: Mix thoroughly to ensure the powder is fully wetted and suspended. Use a combination of the following methods:

  • Vortexing: Vortex the mixture for 1-2 minutes.

  • Sonication: Place the container in a bath sonicator for 5-10 minutes to break up any agglomerates.

• QS to Final Volume: Add the remaining distilled water to reach the final desired volume (q.s. - quantum satis).

• Final Mixing: Cap the container securely and vortex again for 1-2 minutes to ensure a uniform and homogenous suspension.

• Verification & Storage: Visually inspect the suspension for uniformity. If prepared for immediate use, proceed to dosing. If stored, keep at 2-8°C and protect from light. Re-suspend by vortexing thoroughly before each use.

(Optional) Protocol Modification for Improved Stability: If the suspension settles too quickly, a suspending agent like 0.5% (w/v) methylcellulose or carboxymethylcellulose (CMC) can be used as the vehicle instead of distilled water. Prepare the 0.5% methylcellulose solution first, then use it as the vehicle in steps 3-5.

Protocol for In Vivo Administration to Rodents (Oral Gavage)

This protocol outlines the procedure for administering the prepared lasmiditan HCl suspension to rats or mice via oral gavage. All procedures must be approved by and performed in accordance with the institution's Institutional Animal Care and Use Committee (IACUC) guidelines.

• Animal Acclimation: Ensure animals are properly acclimated to the facility and handling for at least 72 hours prior to the experiment.

• Dose Calculation: Calculate the volume of suspension to administer to each animal based on its body weight and the target dose. Preclinical studies have used doses of 10 mg/kg in rats.[9][10]

  • Formula: Dosing Volume (mL) = (Dose (mg/kg) × Body Weight (kg)) / Concentration (mg/mL)

  • Example (10 mg/kg dose for a 250g rat): (10 mg/kg × 0.250 kg) / 1 mg/mL = 2.5 mL

• Preparation for Dosing: Just before administration, vortex the stock suspension vigorously for at least 1 minute to ensure homogeneity. Draw up the calculated volume into an appropriately sized syringe fitted with a ball-tipped gavage needle.

• Animal Restraint: Gently but firmly restrain the animal. For rats, this typically involves holding the animal by the scruff of the neck to prevent head movement.

• Gavage Administration:

  • Insert the gavage needle into the mouth, slightly off-center, and gently advance it along the roof of the mouth.

  • The needle should pass smoothly down the esophagus. If any resistance is met, withdraw immediately and restart. DO NOT FORCE THE NEEDLE.

  • Once the needle is properly positioned in the esophagus/stomach, slowly depress the syringe plunger to deliver the formulation.

• Post-Administration Monitoring: After administration, return the animal to its home cage and monitor it for any signs of distress, such as difficulty breathing or lethargy. Note any adverse effects.

• Experimental Timeline: Proceed with the experimental paradigm as planned. Lasmiditan is rapidly absorbed, with a Tmax of approximately 1.8 hours in humans.[3][6]

Visualized Workflows

The following diagrams illustrate the key processes described in the protocols.

Caption: Workflow for preparing lasmiditan HCl oral suspension.

Caption: Workflow for the in vivo rodent study administration protocol.

References

• 1. Profile of Lasmiditan in the Acute Treatment of Migraine in Adults: Design, Development, and Place in Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lasmiditan inhibits calcitonin gene-related peptide release in the rodent trigeminovascular system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. Buy Lasmiditan | 439239-90-4 | >98% [smolecule.com]
• 6. Lasmiditan | C19H18F3N3O2 | CID 11610526 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. pharmaexcipients.com [pharmaexcipients.com]
• 8. Lasmiditan: Acute Migraine Treatment Without Vasoconstriction. A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Evaluation of LY573144 (lasmiditan) in a preclinical model of medication overuse headache - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Evaluation of LY573144 (lasmiditan) in a preclinical model of medication overuse headache - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. accessdata.fda.gov [accessdata.fda.gov]
• 12. abmole.com [abmole.com]
• 13. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]

Application Notes and Protocols for the Quantification of Lasmiditan in Human Plasma by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lasmiditan is a selective serotonin 5-HT1F receptor agonist used for the acute treatment of migraine.[1][2][3][4][5] Unlike other migraine medications such as triptans, lasmiditan lacks vasoconstrictive activity, making it a safer option for patients with cardiovascular risk factors.[1][2] Accurate and reliable quantification of lasmiditan in human plasma is crucial for pharmacokinetic studies, bioequivalence assessment, and therapeutic drug monitoring. This document provides a detailed protocol for a sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of lasmiditan in human plasma.

Principle of the Method

This method utilizes liquid chromatography for the separation of lasmiditan from endogenous plasma components, followed by tandem mass spectrometry for highly selective and sensitive detection. The concentration of lasmiditan is determined by comparing the analyte's response to that of a stable isotope-labeled internal standard.

Experimental Protocols

Materials and Reagents

• Lasmiditan reference standard

• Lasmiditan-d3 (or other suitable stable isotope-labeled internal standard, e.g., LY573144 [¹³CD₃])[6]

• Acetonitrile (HPLC or LC-MS grade)[1][2][3][4][5]

• Formic acid (LC-MS grade)[1][2][3][4][5]

• Water (HPLC or LC-MS grade)

• Human plasma with K₂-EDTA as anticoagulant

• Methanol (HPLC or LC-MS grade)

Stock and Working Solutions Preparation

• Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of lasmiditan and dissolve it in a 10 mL volumetric flask with methanol.[1][2]

• Internal Standard Stock Solution (1 mg/mL): Prepare a 1 mg/mL stock solution of the internal standard (e.g., Lasmiditan-d3) in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with a 50:50 mixture of acetonitrile and water to prepare calibration curve standards.

• Internal Standard Spiking Solution: Dilute the internal standard stock solution with acetonitrile to a final concentration of 100 ng/mL.

Sample Preparation: Protein Precipitation

• Thaw frozen human plasma samples to room temperature.

• Vortex the plasma samples to ensure homogeneity.

• In a clean microcentrifuge tube, add 100 µL of the plasma sample.

• Add 20 µL of the internal standard spiking solution (100 ng/mL) and vortex briefly.

• Add 300 µL of acetonitrile to precipitate the plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge the tubes at 10,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

Sample Preparation Workflow

LC-MS/MS Instrumentation and Conditions

The following tables summarize the chromatographic and mass spectrometric conditions for the analysis of lasmiditan.

Table 1: Liquid Chromatography Parameters [1][2][3][4][5]

Parameter	Condition
Column	Symmetry C18, 150 x 4.6 mm, 3.5 µm
Mobile Phase	Acetonitrile : 0.1% Formic Acid (70:30, v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	Ambient
Run Time	Approximately 5 minutes

Table 2: Mass Spectrometry Parameters [1]

Parameter	Condition
Mass Spectrometer	SCIEX QTRAP 5500 or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Ion Spray Voltage	5500 V
Source Temperature	550°C
Collision Gas	Nitrogen
Entrance Potential	10 V
Declustering Potential	40 V
Collision Energy	15 V

Table 3: MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Lasmiditan	378.24	To be determined empirically
Internal Standard	(e.g., 381.24 for d3)	To be determined empirically

Note: The product ion for lasmiditan was not explicitly stated in the provided search results and should be optimized during method development. The precursor ion for the internal standard will depend on the specific labeled compound used.

References

• 1. LC/MS/MS Method Development and Validation for the Estimation of Lasmiditan in Bulk and Pharmaceutical Formulation – Oriental Journal of Chemistry [orientjchem.org]
• 2. researchgate.net [researchgate.net]
• 3. LC/MS/MS Method Development and Validation for the Estimation of Lasmiditan in Bulk and Pharmaceutical Formulation [ouci.dntb.gov.ua]
• 4. [PDF] LC/MS/MS Method Development and Validation for the Estimation of Lasmiditan in Bulk and Pharmaceutical Formulation | Semantic Scholar [semanticscholar.org]
• 5. citedrive.com [citedrive.com]
• 6. accessdata.fda.gov [accessdata.fda.gov]

Application Notes and Protocols: Dural Plasma Protein Extravasation Assay with Lasmiditan

For Researchers, Scientists, and Drug Development Professionals

Introduction

Migraine is a debilitating neurological disorder characterized by severe headaches, often accompanied by photophobia, phonophobia, and nausea. A key pathophysiological mechanism implicated in migraine is neurogenic inflammation, which involves the activation of the trigeminal nervous system and the subsequent release of vasoactive neuropeptides, most notably Calcitonin Gene-Related Peptide (CGRP). This release leads to vasodilation and increased vascular permeability in the dural meninges, resulting in plasma protein extravasation (PPE). The dural PPE assay is a well-established preclinical model used to investigate the efficacy of anti-migraine therapies by quantifying their ability to inhibit this neurogenic inflammatory response.

Lasmiditan is a selective serotonin 5-HT1F receptor agonist developed for the acute treatment of migraine.[1][2][3] Unlike triptans, which act on 5-HT1B/1D receptors and can cause vasoconstriction, lasmiditan's mechanism of action is primarily neural, inhibiting CGRP release from trigeminal neurons without significant vasoconstrictive effects.[1][2] This makes it a valuable therapeutic option, particularly for patients with cardiovascular risk factors.

These application notes provide a detailed protocol for conducting a dural plasma protein extravasation assay in rats to evaluate the efficacy of lasmiditan.

Signaling Pathway of Trigeminal Neurogenic Inflammation and Lasmiditan's Mechanism of Action

The following diagram illustrates the signaling cascade leading to dural plasma protein extravasation and the inhibitory action of lasmiditan.

Caption: Lasmiditan inhibits CGRP release via 5-HT1F receptor activation.

Experimental Workflow for Dural Plasma Protein Extravasation Assay

The following diagram outlines the key steps of the experimental protocol.

Caption: Experimental workflow for the dural PPE assay.

Experimental Protocols

Materials and Reagents

• Lasmiditan hydrochloride

• Sterile saline (0.9% NaCl)

• Pentobarbital sodium (or other suitable anesthetic)

• Evans Blue dye (Sigma-Aldrich)

• Formamide (Sigma-Aldrich)

• Male Sprague-Dawley rats (250-350 g)

Equipment

• Stereotaxic frame

• Micromanipulator

• Bipolar stimulating electrode

• Constant current stimulator

• Syringe pump

• Spectrophotometer

• Surgical instruments

• Perfusion pump

• Homogenizer

• Centrifuge

Experimental Groups

Group	Treatment	Rationale
1	Sham (No Stimulation) + Vehicle	To determine baseline levels of plasma protein extravasation.
2	Stimulation + Vehicle	To determine the maximal level of stimulation-induced plasma protein extravasation.
3	Stimulation + Lasmiditan (Low Dose)	To assess the dose-dependent inhibitory effect of lasmiditan.
4	Stimulation + Lasmiditan (Mid Dose)	To assess the dose-dependent inhibitory effect of lasmiditan.
5	Stimulation + Lasmiditan (High Dose)	To assess the dose-dependent inhibitory effect of lasmiditan.

Lasmiditan Dosage for Intravenous Administration

The following table provides a suggested dose range for lasmiditan in this assay, based on preclinical studies.[1][4] A dose-response study is recommended to determine the optimal inhibitory concentration.

Dose Level	Intravenous (i.v.) Dose (mg/kg)
Low	0.3
Mid	1.0
High	3.0

Protocol

• Animal Preparation:

  • Anesthetize male Sprague-Dawley rats with pentobarbital sodium (60 mg/kg, i.p.). Maintain anesthesia throughout the experiment.

  • Cannulate the femoral vein for intravenous administration of drugs and Evans Blue dye.

  • Secure the rat in a stereotaxic frame.

• Surgical Procedure:

  • Make a midline incision on the scalp to expose the skull.

  • Drill a small burr hole over the superior sagittal sinus.

  • Carefully position a bipolar stimulating electrode on the dura mater overlying the superior sagittal sinus using a micromanipulator.

• Drug Administration:

  • Administer the appropriate dose of lasmiditan or vehicle (saline) intravenously via the cannulated femoral vein.

  • Allow a 15-minute pre-treatment period for drug distribution.

• Induction of Plasma Protein Extravasation:

  • Administer Evans Blue dye (30 mg/kg, i.v.) through the femoral vein. Evans Blue binds to plasma albumin and serves as a marker for protein extravasation.

  • Five minutes after Evans Blue administration, begin electrical stimulation of the trigeminal ganglion (e.g., 1.0 mA, 5 Hz, 5 ms pulse duration for 5 minutes).

• Quantification of Extravasation:

  • Thirty minutes after the start of stimulation, perfuse the animal transcardially with saline to remove intravascular Evans Blue.

  • Carefully dissect the dura mater and weigh it.

  • Extract the Evans Blue from the dural tissue by incubating it in 2 mL of formamide at 60°C for 24 hours.

  • Centrifuge the samples and measure the absorbance of the supernatant at 620 nm using a spectrophotometer.

  • Calculate the concentration of Evans Blue in the dura mater using a standard curve and express the results as µg of Evans Blue per mg of dural tissue.

Data Presentation and Analysis

The quantitative data from this assay should be summarized in a table for clear comparison between experimental groups.

Group	Treatment	N	Mean Extravasated Evans Blue (µg/mg tissue) ± SEM	% Inhibition
1	Sham + Vehicle	8	Value	N/A
2	Stimulation + Vehicle	8	Value	0%
3	Stimulation + Lasmiditan (0.3 mg/kg)	8	Value	Calculate
4	Stimulation + Lasmiditan (1.0 mg/kg)	8	Value	Calculate
5	Stimulation + Lasmiditan (3.0 mg/kg)	8	Value	Calculate

Statistical Analysis: Data should be analyzed using a one-way analysis of variance (ANOVA) followed by a post-hoc test (e.g., Dunnett's test) to compare the lasmiditan-treated groups to the vehicle-treated stimulation group. A p-value of <0.05 is typically considered statistically significant.

Conclusion

This detailed protocol provides a robust framework for evaluating the efficacy of lasmiditan in a preclinical model of migraine-related neurogenic inflammation. By quantifying the inhibition of dural plasma protein extravasation, researchers can gain valuable insights into the therapeutic potential of 5-HT1F receptor agonists in the treatment of migraine. The provided diagrams and tables facilitate a clear understanding of the experimental workflow, underlying signaling pathways, and data presentation, making this a valuable resource for scientists in the field of migraine research and drug development.

References

• 1. Lasmiditan mechanism of action – review of a selective 5-HT1F agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lasmiditan mechanism of action - review of a selective 5-HT1F agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. accessdata.fda.gov [accessdata.fda.gov]

Assessing c-Fos Expression in the Trigeminal Nucleus Caudalis Following Lasmiditan Administration: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lasmiditan is a selective serotonin 5-HT1F receptor agonist approved for the acute treatment of migraine. Its mechanism of action is thought to involve the inhibition of neuronal firing in the trigeminal pathway, thereby reducing the release of neuropeptides like Calcitonin Gene-Related Peptide (CGRP) and glutamate. A key method to evaluate the central effects of anti-migraine therapies is the assessment of c-fos expression in the trigeminal nucleus caudalis (TNC), a brainstem region that processes nociceptive information from the head and face. The expression of the immediate early gene c-fos is a well-established marker of neuronal activation. This document provides detailed application notes and protocols for assessing the effect of lasmiditan on c-fos expression in the TNC in preclinical models.

Signaling Pathway of Lasmiditan in Trigeminal Neurons

Lasmiditan exerts its effects by binding to the 5-HT1F receptor, a G-protein coupled receptor (GPCR) linked to an inhibitory G-protein (Gi). This interaction initiates a signaling cascade that ultimately suppresses neuronal activation.

Caption: Lasmiditan's signaling cascade in trigeminal neurons.

Quantitative Data Summary

Preclinical studies have demonstrated that lasmiditan dose-dependently inhibits c-fos expression in the TNC following electrical stimulation of the trigeminal ganglion in rodent models.[1] The following table summarizes the qualitative findings from these studies.

Treatment Group	Dose (mg/kg, oral)	c-Fos Expression in TNC vs. Stimulated Control	Reference
Vehicle Control	N/A	High	[1][2]
Lasmiditan	1	No significant effect	[2]
Lasmiditan	3	Significant reduction	[2]
Lasmiditan	10	Significant reduction	[2]
Lasmiditan	100	Significant reduction	[2]

Experimental Protocols

Animal Model and Treatment

A common preclinical model for inducing c-fos in the TNC is the electrical stimulation of the trigeminal ganglion.

1. Animal Subjects:

• Male Sprague-Dawley rats (250-300g) are frequently used.

• Animals should be housed in a controlled environment with a 12-hour light/dark cycle and ad libitum access to food and water.

• Acclimatize animals to the housing conditions for at least one week prior to the experiment.

2. Trigeminal Ganglion Stimulation:

• Anesthetize the rats (e.g., with sodium pentobarbital).

• Secure the animal in a stereotaxic frame.

• Surgically expose the trigeminal ganglion.

• Place a stimulating electrode on the trigeminal ganglion.

• Deliver electrical stimulation (e.g., square-wave pulses) for a defined period to induce neuronal activation.

3. Lasmiditan Administration:

• Administer lasmiditan or vehicle control orally (p.o.) or intraperitoneally (i.p.) at the desired doses.

• The timing of administration should be determined based on the pharmacokinetic profile of lasmiditan to ensure peak plasma concentrations coincide with the period of neuronal stimulation and subsequent c-fos expression. A typical pre-treatment time is 60 minutes before stimulation.

Immunohistochemistry for c-Fos

This protocol outlines the steps for visualizing c-fos protein in brain tissue sections.

1. Tissue Preparation:

• Approximately 90-120 minutes after stimulation, deeply anesthetize the animals.

• Perform transcardial perfusion with ice-cold phosphate-buffered saline (PBS) followed by 4% paraformaldehyde (PFA) in PBS.

• Carefully dissect the brainstem and post-fix in 4% PFA overnight at 4°C.

• Cryoprotect the tissue by immersing it in a 30% sucrose solution in PBS at 4°C until it sinks.

• Freeze the brainstem and section coronally at 30-40 µm thickness using a cryostat. Collect free-floating sections in PBS.

2. Staining Procedure:

• Washing: Wash sections three times for 10 minutes each in PBS.

• Peroxidase Quenching: To block endogenous peroxidase activity, incubate sections in 0.3% hydrogen peroxide in PBS for 30 minutes.

• Washing: Wash sections three times for 10 minutes each in PBS.

• Blocking: Incubate sections for 1-2 hours at room temperature in a blocking solution containing 5% normal goat serum (NGS) and 0.3% Triton X-100 in PBS to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate sections with a primary antibody against c-Fos (e.g., rabbit anti-c-Fos) diluted in the blocking solution for 24-48 hours at 4°C.

• Washing: Wash sections three times for 10 minutes each in PBS.

• Secondary Antibody Incubation: Incubate sections with a biotinylated secondary antibody (e.g., goat anti-rabbit IgG) diluted in PBS with 0.3% Triton X-100 for 1-2 hours at room temperature.

• Washing: Wash sections three times for 10 minutes each in PBS.

• ABC Incubation: Incubate sections in an avidin-biotin-complex (ABC) reagent for 1 hour at room temperature.

• Washing: Wash sections three times for 10 minutes each in PBS.

• Visualization: Develop the signal using a diaminobenzidine (DAB) substrate kit until the desired staining intensity is achieved. Monitor the reaction under a microscope.

• Mounting: Mount the sections onto gelatin-coated slides, air dry, dehydrate through graded alcohols, clear in xylene, and coverslip with a permanent mounting medium.

3. Quantification and Analysis:

• Acquire images of the TNC using a bright-field microscope.

• Identify the laminae I and II of the TNC, where the majority of nociceptive C-fibers terminate.

• Count the number of c-Fos-positive nuclei (dark, distinct staining) within these defined regions.

• Perform statistical analysis (e.g., ANOVA followed by post-hoc tests) to compare the number of c-Fos-positive cells between the different treatment groups.

Experimental Workflow

The following diagram illustrates the overall experimental process from animal preparation to data analysis.

Caption: Workflow for assessing c-fos expression after lasmiditan.

References

• 1. Preclinical pharmacological profile of the selective 5-HT1F receptor agonist lasmiditan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The pharmacological profile and clinical prospects of the oral 5-HT1F receptor agonist lasmiditan in the acute treatment of migraine - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Lasmiditan Hydrochloride in Primary Trigeminal Neuron Cultures

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lasmiditan hydrochloride is a high-affinity, selective serotonin 5-HT1F receptor agonist.[1] Unlike triptans, which also target serotonin receptors (5-HT1B/1D), lasmiditan lacks significant vasoconstrictive activity, making it a valuable tool for investigating neuronal mechanisms of migraine pathophysiology without cardiovascular confounds.[2][3] Its lipophilic nature allows it to cross the blood-brain barrier, enabling the study of its effects on both central and peripheral components of the trigeminal nervous system.[2][4][5] Primary cultures of trigeminal ganglion (TG) neurons are a critical in vitro model for studying the cellular and molecular mechanisms of migraine, particularly the release of key neuropeptides like Calcitonin Gene-Related Peptide (CGRP).[1][4] These application notes provide protocols for utilizing lasmiditan in this model system.

Mechanism of Action

The 5-HT1F receptor is a G-protein coupled receptor expressed on the cell bodies and terminals of trigeminal ganglion neurons.[1][2] Lasmiditan's binding to this receptor is believed to initiate an intracellular signaling cascade via an inhibitory G-protein (Gi).[5] This activation leads to the inhibition of adenylyl cyclase, a decrease in cyclic AMP (cAMP) levels, and ultimately a reduction in the release of pro-inflammatory neuropeptides and neurotransmitters, including CGRP and glutamate.[1][4][5] By inhibiting the release of these molecules, lasmiditan can attenuate the signaling that leads to neurogenic inflammation and pain transmission within the trigeminovascular system.[1][6]

Quantitative Data Summary

The following tables summarize key quantitative data regarding lasmiditan's receptor binding profile and its functional effect on CGRP release in trigeminal system components.

Table 1: Receptor Binding Affinity of Lasmiditan (Data sourced from Nelson et al., 2010, as cited in Clemow et al., 2020)[1]

Receptor Subtype	Binding Affinity (Ki, nM)	Selectivity vs. 5-HT1F
5-HT1F	2.21	-
5-HT1A	1053	>476-fold
5-HT1B	1043	>471-fold
5-HT1D	1357	>614-fold

Table 2: Effect of Lasmiditan on Stimulated CGRP Release (Data from ex vivo experiments on mouse tissue, as reported by Rubio-Beltrán et al., 2020)[7]

Tissue	Treatment (30 µM)	Relative Stimulated CGRP Release (Mean ± SEM)	% Inhibition
Dura Mater	Vehicle	6.4 ± 1.2	-
Lasmiditan	2.6 ± 0.5	59%
Trigeminal Ganglion	Vehicle	7.4 ± 2.6	-
Lasmiditan	2.1 ± 0.7	71%
Trigeminal Nucleus Caudalis	Vehicle	10.9 ± 3.0	-
Lasmiditan	3.6 ± 1.1	67%

Experimental Protocols

Protocol 1: Isolation and Culture of Primary Trigeminal Ganglion Neurons

This protocol describes a method for establishing high-purity primary neuronal cultures from rodent trigeminal ganglia, adapted from published methodologies.[8][9]

Materials:

• Hanks' Balanced Salt Solution (HBSS), Ca2+/Mg2+-free

• Dulbecco's Modified Eagle's Medium (DMEM)/F12

• Neurobasal™ Plus Medium

• B-27™ Supplement

• GlutaMAX™ Supplement

• Penicillin-Streptomycin

• Collagenase Type II

• TrypLE™ Express or Trypsin

• DNase I

• Percoll®

• Poly-D-lysine or Poly-L-ornithine

• Laminin

• Mitotic inhibitors (e.g., 5-fluoro-2'-deoxyuridine (FdU) and Uridine)

• Sterile dissection tools, conical tubes, cell strainers (70 µm)

Procedure:

• Coating Culture Plates:

  • A day prior to dissection, coat culture plates or coverslips with Poly-D-lysine (50 µg/mL in sterile water) for 2 hours at 37°C or overnight at 4°C.

  • Wash plates three times with sterile water and allow them to dry completely.

  • Add Laminin (10 µg/mL in sterile PBS or Neurobasal medium) and incubate for at least 2 hours at 37°C before use. Aspirate just before adding cells.

• Dissection and Digestion:

  • Euthanize neonatal (P10-P12) or adult rodents according to approved institutional protocols.

  • Dissect trigeminal ganglia (TG) and place them immediately into ice-cold, sterile HBSS.

  • Transfer the ganglia to a digestion solution containing Collagenase II (e.g., 5 mg/mL) and DNase I (e.g., 0.2 mg/mL) in Neurobasal medium.

  • Incubate at 37°C for 60-90 minutes with gentle agitation.

  • Add TrypLE™ Express and continue incubation for another 15-20 minutes to achieve single-cell suspension.

  • Gently triturate the tissue using a series of fire-polished Pasteur pipettes or standard P1000/P200 tips until the tissue is fully dissociated.

• Purification and Plating:

  • Pass the cell suspension through a 70 µm cell strainer to remove any remaining tissue clumps.

  • To enrich for neurons, carefully layer the cell suspension over a discontinuous Percoll density gradient (e.g., 30%/60%) and centrifuge at 1200 x g for 10 minutes.[9]

  • Carefully collect the neuronal fraction from the interface.

  • Wash the collected cells with culture medium (Neurobasal Plus with B-27, GlutaMAX, and Penicillin-Streptomycin) and centrifuge at 400 x g for 5 minutes.

  • Resuspend the cell pellet in fresh culture medium and perform a cell count using a hemocytometer.

  • Plate the cells onto the pre-coated dishes at a desired density (e.g., 1-2 x 10^5 cells/mL).

• Culture Maintenance:

  • Incubate cultures at 37°C in a humidified 5% CO2 incubator.

  • After 24 hours, add a mixture of mitotic inhibitors (e.g., 10 µM FdU and 10 µM Uridine) to suppress the proliferation of non-neuronal cells like fibroblasts and satellite glial cells.

  • Perform a half-media change every 2-3 days. Neurons are typically ready for experiments within 5-7 days in vitro.

Protocol 2: In Vitro CGRP Release Assay

This protocol details how to measure the effect of lasmiditan on stimulated CGRP release from cultured trigeminal neurons.

Materials:

• Established primary trigeminal neuron cultures (from Protocol 1)

• Lasmiditan hydrochloride stock solution (dissolved in DMSO or water, then diluted)

• Basal salt solution (e.g., Tyrode's salt solution)

• High Potassium (KCl) stimulation buffer (e.g., Tyrode's solution with 60 mM KCl, with NaCl concentration adjusted to maintain osmolarity)

• CGRP Enzyme-Linked Immunosorbent Assay (ELISA) kit

• Protease inhibitor cocktail

Procedure:

• Cell Preparation and Pre-incubation:

  • After 5-7 days in culture, gently wash the neuron cultures twice with pre-warmed (37°C) basal salt solution to remove residual culture medium.

  • Add basal salt solution containing the desired concentration of lasmiditan hydrochloride (e.g., 1 nM to 30 µM) or vehicle control (the same dilution of DMSO or water used for the stock).

  • Pre-incubate the cells for 15-30 minutes at 37°C.

• Stimulation and Supernatant Collection:

  • Aspirate the pre-incubation solution.

  • To stimulate CGRP release, add the high-potassium (KCl) stimulation buffer (also containing the respective concentration of lasmiditan or vehicle).

  • Incubate for a defined period (e.g., 10-15 minutes) at 37°C.

  • Carefully collect the supernatant (the buffer containing the released CGRP) from each well and transfer it to a microcentrifuge tube containing a protease inhibitor cocktail to prevent CGRP degradation.

  • Immediately place samples on ice and then store them at -80°C until analysis.

• Quantification of CGRP:

  • Thaw the collected supernatant samples on ice.

  • Quantify the CGRP concentration in each sample using a commercially available, high-sensitivity CGRP ELISA kit.

  • Follow the manufacturer's instructions for the ELISA procedure precisely.

  • Measure the absorbance on a microplate reader and calculate the CGRP concentrations based on the standard curve.

• Data Analysis:

  • Normalize the amount of released CGRP to the total protein content per well or to a baseline (unstimulated) release condition.

  • Calculate the percentage inhibition of KCl-stimulated CGRP release by lasmiditan compared to the vehicle-treated, KCl-stimulated control.

  • Plot dose-response curves to determine the IC50 of lasmiditan if multiple concentrations were tested.

Visualizations

Caption: Lasmiditan binds to 5-HT1F receptors, inhibiting CGRP and glutamate release.

Caption: Workflow for measuring lasmiditan's effect on CGRP release from cultured neurons.

References

• 1. Lasmiditan mechanism of action – review of a selective 5-HT1F agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lasmiditan mechanism of action - review of a selective 5-HT1F agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Targeted 5-HT1F Therapies for Migraine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Lasmiditan for the Treatment of Migraines With or Without Aura in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Lasmiditan inhibits calcitonin gene-related peptide release in the rodent trigeminovascular system - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Culture of Primary Neurons from Dissociated and Cryopreserved Mouse Trigeminal Ganglion - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Electrophysiological Studies of Lasmiditan on Neuronal Firing

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lasmiditan is a selective serotonin 5-HT1F receptor agonist approved for the acute treatment of migraine. Its therapeutic effect is primarily attributed to its ability to modulate neuronal activity within the trigeminal nervous system, thereby reducing the release of pro-inflammatory neuropeptides such as Calcitonin Gene-Related Peptide (CGRP) and glutamate.[1][2][3][4] Understanding the precise electrophysiological effects of lasmiditan on neuronal firing is crucial for elucidating its mechanism of action and for the development of novel therapeutics.

These application notes provide a detailed overview of the electrophysiological effects of lasmiditan and present protocols for investigating its impact on neuronal firing using in vivo and in vitro techniques.

Mechanism of Action

Lasmiditan is a lipophilic molecule that can cross the blood-brain barrier to act on both central and peripheral 5-HT1F receptors located on trigeminal neurons.[1][2] Activation of these G-protein coupled receptors leads to the inhibition of adenylyl cyclase, a decrease in intracellular cyclic AMP (cAMP), and subsequent modulation of downstream signaling pathways.[5] This cascade of events ultimately results in the inhibition of CGRP and glutamate release from trigeminal nerve endings, which attenuates neuronal firing and mitigates the processes of peripheral and central sensitization that are key to migraine pathophysiology.[1][2][3]

Data Presentation

In Vivo Electrophysiology: Inhibition of Dural-Evoked Neuronal Firing in the Trigemino-Cervical Complex (TCC)

The following table summarizes the dose-dependent effect of intravenous lasmiditan on the firing rate of Aδ-fiber neurons in the TCC of anesthetized rats following electrical stimulation of the dura mater.

Lasmiditan Dose (mg/kg)	Mean Reduction in Dural-Evoked Neuronal Firing (%)	Statistical Significance (p-value)
0.1	~20%	< 0.05
0.5	~40%	< 0.05
1	~60%	< 0.05
5	~80%	< 0.05

Data adapted from preclinical studies in anesthetized rats.[6][7][8][9]

Ex Vivo CGRP Release: Inhibition from Trigeminal Tissues

The table below presents the inhibitory effect of lasmiditan on KCl-stimulated CGRP release from isolated rodent trigeminal tissues.

Tissue	Lasmiditan Concentration (µM)	Mean Inhibition of Stimulated CGRP Release (%)
Dura Mater	30	59%
Trigeminal Ganglion	30	71%
Trigeminal Nucleus Caudalis	30	67%

Data adapted from ex vivo studies on isolated rodent tissues.[5]

Experimental Protocols

Protocol 1: In Vivo Extracellular Recording of Trigeminal Nucleus Caudalis (TNC) Neurons

This protocol describes the methodology for recording the activity of second-order neurons in the TNC in response to dural stimulation and the subsequent application of lasmiditan.

1. Animal Preparation:

• Anesthetize adult male Sprague-Dawley rats with an appropriate anesthetic agent (e.g., sodium pentobarbital).

• Perform a tracheotomy to facilitate artificial ventilation.

• Mount the animal in a stereotaxic frame.

• Perform a craniotomy to expose the dura mater and the cerebellum for access to the TNC.

2. Stimulation and Recording:

• Place a stimulating electrode on the exposed dura mater.

• Lower a recording microelectrode (e.g., tungsten microelectrode) into the TNC to identify neurons responsive to dural stimulation.

• Record baseline neuronal activity in response to electrical stimulation of the dura (e.g., single square-wave pulses).

3. Drug Administration:

• Administer lasmiditan intravenously at desired doses (e.g., 0.1, 0.5, 1, and 5 mg/kg).

• Allow for a sufficient equilibration period after each dose.

4. Data Acquisition and Analysis:

• Record neuronal firing (action potentials) before and after lasmiditan administration.

• Analyze the data to determine the change in firing frequency in response to dural stimulation at each dose of lasmiditan.

Protocol 2: In Vitro Whole-Cell Patch-Clamp Recording from Trigeminal Ganglion Neurons (Adapted Protocol)

This protocol, adapted from established methods for trigeminal neuron culture and recording, can be used to investigate the direct effects of lasmiditan on the electrophysiological properties of individual sensory neurons.[10][11][12]

1. Neuron Dissociation and Culture:

• Dissect trigeminal ganglia from neonatal rats.

• Enzymatically and mechanically dissociate the ganglia to obtain a single-cell suspension.

• Plate the neurons on coated coverslips and culture for 24-48 hours.

2. Electrophysiological Recording:

• Place a coverslip with adherent neurons in a recording chamber on an inverted microscope.

• Continuously perfuse the chamber with an external recording solution.

• Fabricate patch pipettes from borosilicate glass capillaries and fill with an internal solution.

• Establish a whole-cell patch-clamp configuration on a selected neuron.

3. Experimental Procedure:

• In current-clamp mode, measure the resting membrane potential and inject current steps to elicit action potentials.

• In voltage-clamp mode, apply voltage steps to record voltage-gated ion channel currents (e.g., sodium, potassium, calcium currents).

• Perfuse lasmiditan at various concentrations onto the neuron and record changes in membrane potential, firing properties, and ion channel currents.

4. Data Analysis:

• Analyze changes in resting membrane potential, action potential threshold, firing frequency, and the amplitude and kinetics of ion channel currents before and after lasmiditan application.

Protocol 3: Ex Vivo CGRP Release Assay from Trigeminal Tissues

This protocol details the measurement of CGRP release from isolated trigeminal tissues to assess the inhibitory effect of lasmiditan.[5]

1. Tissue Preparation:

• Dissect dura mater, trigeminal ganglia, and trigeminal nucleus caudalis from rodents.

• Place the tissues in separate wells of a culture plate containing a physiological buffer.

2. Stimulation and Drug Application:

• Pre-incubate the tissues with lasmiditan at the desired concentration.

• Stimulate CGRP release by adding a depolarizing agent such as potassium chloride (KCl) to the buffer.

3. Sample Collection and Analysis:

• Collect the buffer from each well after the stimulation period.

• Measure the concentration of CGRP in the collected samples using a commercially available enzyme immunoassay (EIA) or radioimmunoassay (RIA) kit.

4. Data Analysis:

• Calculate the percentage of inhibition of KCl-stimulated CGRP release by lasmiditan compared to the control (stimulated release without lasmiditan).

Visualizations

Caption: Lasmiditan's intracellular signaling pathway.

Caption: In vivo electrophysiology experimental workflow.

Caption: In vitro patch-clamp experimental workflow.

References

• 1. Lasmiditan mechanism of action – review of a selective 5-HT1F agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Lasmiditan for acute treatment of migraine in patients with cardiovascular risk factors: post-hoc analysis of pooled results from 2 randomized, double-blind, placebo-controlled, phase 3 trials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lasmiditan mechanism of action - review of a selective 5-HT1F agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Lasmiditan inhibits calcitonin gene-related peptide release in the rodent trigeminovascular system - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The selective 5-HT1F receptor agonist lasmiditan inhibits trigeminal nociceptive processing: Implications for migraine and cluster headache [pubmed.ncbi.nlm.nih.gov]
• 8. kclpure.kcl.ac.uk [kclpure.kcl.ac.uk]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. Trigeminal ganglion whole-cell patch clamp recording protocol for voltage-activated ion currents analysis f... [protocols.io]
• 12. Whole Cell Patch Clamp Protocol | AXOL Bioscience [axolbio.com]

Application Note: A Stability-Indicating HPLC Method for the Quantification of Lasmiditan Hydrochloride

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document details a validated stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the determination of lasmiditan hydrochloride in the presence of its degradation products. The method is proven to be simple, accurate, precise, and robust, making it suitable for routine quality control and stability studies of lasmiditan hydrochloride in bulk and pharmaceutical dosage forms. The method was validated in accordance with the International Council for Harmonisation (ICH) Q2 (R1) guidelines.

Introduction

Lasmiditan is a selective serotonin (5-HT) 1F receptor agonist used for the acute treatment of migraine.[1] A crucial aspect of pharmaceutical development and quality control is the establishment of a stability-indicating analytical method that can accurately quantify the active pharmaceutical ingredient (API) without interference from any degradation products, process impurities, or excipients.[2][3] Forced degradation studies are essential to demonstrate the specificity of the method and to understand the degradation pathways of the drug substance under various stress conditions.[3] This application note provides a comprehensive protocol for a stability-indicating HPLC method for lasmiditan hydrochloride.

Chromatographic Conditions

A successful separation of lasmiditan from its degradation products was achieved using the following chromatographic conditions. The method utilizes an isocratic elution, providing a relatively short run time.

Parameter	Condition
Column	Inertsil ODS (150x4.6mm, 3.5µm)[4]
Mobile Phase	0.1% Ortho Phosphoric Acid : Acetonitrile (50:50, v/v)[4]
Flow Rate	1.0 mL/min[4][5]
Detection Wavelength	260 nm[5]
Column Temperature	30°C[5]
Injection Volume	10 µL
Run Time	5 minutes[4]
Retention Time	Approximately 3.203 min[4]

Note: Alternative conditions have also been reported, such as a ThermoC-18 column with a mobile phase of 15 mM potassium dihydrogen phosphate and methanol (15:85 v/v) and detection at 258 nm.[6]

Experimental Protocols

3.1. Standard and Sample Solution Preparation

• Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of lasmiditan hydrochloride standard and transfer it to a 25 mL volumetric flask. Add approximately 15 mL of methanol and sonicate to dissolve. Dilute to the mark with methanol.[7]

• Working Standard Solution (20 µg/mL): Dilute the standard stock solution with the mobile phase to achieve a final concentration of 20 µg/mL.

• Sample Preparation (for Assay): For the assay of a marketed formulation, a solution can be prepared to obtain a theoretical concentration of 20 µg/mL of lasmiditan.[8]

3.2. Forced Degradation Studies

Forced degradation studies were performed to demonstrate the stability-indicating nature of the method.[7] A stock solution of lasmiditan was subjected to the following stress conditions:

• Acid Degradation: To 1 mL of the stock solution, add 1 mL of 2N hydrochloric acid and reflux for 30 minutes at 60°C.[5][8] Neutralize the solution with an appropriate volume of 2N sodium hydroxide and dilute with the mobile phase to a final concentration of 20 µg/mL.[8]

• Alkali Degradation: To 1 mL of the stock solution, add 1 mL of 2N sodium hydroxide and reflux for 30 minutes.[5] Neutralize the solution with an appropriate volume of 2N hydrochloric acid and dilute with the mobile phase to a final concentration of 20 µg/mL.

• Oxidative Degradation: Treat the drug solution with 3% hydrogen peroxide for a specified period.[7] Dilute with the mobile phase to the desired concentration.

• Thermal Degradation: Reflux the drug solution in water for 6 hours at 60°C.[8] Dilute with the mobile phase to the desired concentration.

• Photolytic Degradation: Expose the drug solution to UV light.[2][7] Dilute with the mobile phase to the desired concentration.

Results of Forced Degradation Studies

The results of the forced degradation studies indicate that lasmiditan is susceptible to degradation under acidic, basic, and photolytic conditions, while it shows more stability under oxidative and neutral conditions.[4][6][7] The developed HPLC method was able to resolve the peak of intact lasmiditan from the peaks of the degradation products, confirming its stability-indicating capability.

Stress Condition	Observation
Acid Hydrolysis	Significant degradation observed.[2][7]
Base Hydrolysis	Significant degradation observed.[7]
Oxidative	Relatively stable.[4][6]
Thermal	Less degradation observed.[2]
Photolytic (UV Light)	Significant degradation observed.[2][7]
Neutral Hydrolysis	Relatively stable.[4]

Method Validation Summary

The developed HPLC method was validated according to ICH Q2 (R1) guidelines, and the results are summarized below.[4]

Validation Parameter	Result
Linearity Range	5-75 µg/mL[4]
Correlation Coefficient (r²)	> 0.999[5][6][8]
Precision (%RSD)	< 2%[6]
Accuracy (% Recovery)	98-102%
Limit of Detection (LOD)	0.063 µg/mL[4]
Limit of Quantification (LOQ)	0.206 µg/mL[4]
System Suitability	Tailing factor < 2, Theoretical plates > 2000

Visualizations

Caption: Experimental workflow for the development and validation of the HPLC method.

Caption: Logical relationship of the stability-indicating assay qualification.

Conclusion

The RP-HPLC method described in this application note is rapid, sensitive, precise, and accurate for the quantification of lasmiditan hydrochloride. The method effectively separates the parent drug from its degradation products formed under various stress conditions, confirming its stability-indicating nature. This method is suitable for the routine analysis of lasmiditan hydrochloride in quality control laboratories.

References

• 1. Spectroscopic Method Development and Validation for Lasmiditan Quantification in Bulk and its Tablet Formulations – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 2. scispace.com [scispace.com]
• 3. biomedres.us [biomedres.us]
• 4. pharmainfo.in [pharmainfo.in]
• 5. ijpsjournal.com [ijpsjournal.com]
• 6. wjpps.com [wjpps.com]
• 7. acgpubs.org [acgpubs.org]
• 8. ijpsjournal.com [ijpsjournal.com]

Application Notes: Radioligand Binding Assay for Lasmiditan at the 5-HT1F Receptor

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lasmiditan is a high-affinity, selective agonist for the serotonin 5-HT1F receptor, a key target in the acute treatment of migraine. Understanding the binding characteristics of Lasmiditan to its receptor is crucial for drug development and pharmacological research. This document provides a detailed protocol for a competitive radioligand binding assay to determine the binding affinity (Ki) of Lasmiditan for the human 5-HT1F receptor. This assay utilizes membranes from Chinese Hamster Ovary (CHO-K1) cells stably expressing the recombinant human 5-HT1F receptor and [3H]LY334370, a known high-affinity radioligand for this receptor.

Signaling Pathway and Experimental Rationale

The 5-HT1F receptor is a G-protein coupled receptor (GPCR). Upon agonist binding, it initiates an intracellular signaling cascade. This assay, however, directly measures the binding of ligands to the receptor, a fundamental aspect of pharmacology that precedes downstream signaling events. In a competitive binding assay, an unlabeled compound (Lasmiditan) competes with a fixed concentration of a radiolabeled ligand ([3H]LY334370) for binding to the receptor. The ability of Lasmiditan to displace the radioligand is a measure of its binding affinity.

Application Notes and Protocols for Testing Lasmiditan in Behavioral Models of Migraine-Like Pain

For Researchers, Scientists, and Drug Development Professionals

Introduction

Migraine is a debilitating neurological disorder characterized by severe headaches, often accompanied by photophobia, phonophobia, and nausea. The development of novel therapeutics for migraine relies on robust preclinical behavioral models that mimic aspects of migraine-like pain in animals. Lasmiditan, a selective serotonin 5-HT1F receptor agonist, has emerged as a promising acute treatment for migraine. Unlike triptans, lasmiditan lacks vasoconstrictive activity, making it a safer option for patients with cardiovascular risk factors.[1][2][3] This document provides detailed application notes and protocols for utilizing established behavioral models of migraine-like pain to test the efficacy of lasmiditan.

Mechanism of Action of Lasmiditan

Lasmiditan is a highly selective agonist for the serotonin 5-HT1F receptor, with a significantly lower affinity for 5-HT1B and 5-HT1D receptors, which are associated with vasoconstriction.[3][4][5] The 5-HT1F receptors are expressed on both peripheral and central trigeminal neurons.[4] Activation of these receptors by lasmiditan is thought to alleviate migraine through two primary mechanisms:

• Inhibition of Calcitonin Gene-Related Peptide (CGRP) Release: Lasmiditan inhibits the release of CGRP, a potent vasodilator and pain-signaling neuropeptide, from trigeminal nerve endings.[6][7]

• Modulation of Central Pain Pathways: Due to its lipophilic nature, lasmiditan can cross the blood-brain barrier and act on 5-HT1F receptors within the central nervous system, such as in the trigeminal nucleus caudalis (TNC), to inhibit nociceptive transmission.[8]

The following diagram illustrates the proposed signaling pathway of lasmiditan in the context of a migraine attack.

Lasmiditan's inhibitory effect on CGRP release.

Preclinical Behavioral Models for Migraine-Like Pain

Several animal models have been developed to study the pathophysiology of migraine and to screen potential therapeutics. These models aim to replicate key features of migraine, such as cephalic and extracephalic allodynia, and grimacing, which is indicative of spontaneous pain.

Nitroglycerin (NTG)-Induced Migraine Model

The administration of nitroglycerin (NTG), a nitric oxide donor, is a widely used and well-validated method for inducing migraine-like symptoms in rodents.[9] NTG triggers a delayed headache in migraineurs and produces behavioral signs of pain and sensitization in animals.

The following diagram outlines the typical workflow for an NTG-induced migraine model experiment.

Workflow for the NTG-induced migraine model.

Behavioral Endpoint	Animal Model	Lasmiditan Dose	Outcome	Reference
Mechanical Allodynia (Periorbital)	Rat (Medication Overuse Headache Model)	10 mg/kg (oral, repeated)	Induced transient cutaneous allodynia	[2][10][11]
Mechanical Allodynia (Hindpaw)	Rat (Medication Overuse Headache Model)	10 mg/kg (oral, repeated)	Induced transient cutaneous allodynia	[2][10][11]

Dural Stimulation and c-Fos Expression Model

Direct electrical or chemical stimulation of the dura mater activates the trigeminovascular system, leading to the expression of the immediate early gene c-fos in the trigeminal nucleus caudalis (TNC). The level of c-Fos expression serves as a marker of neuronal activation and can be used to assess the efficacy of anti-migraine drugs.

Preclinical studies have shown that lasmiditan potently inhibits c-Fos expression in the TNC in a dose-dependent manner.[3][4][5]

Endpoint	Animal Model	Lasmiditan Dose (oral)	% Inhibition of c-Fos Expression (approx.)	Reference
c-Fos Expression in TNC	Rat (Dural Stimulation)	≥ 3 µg/kg	50%	[4]

Dural Plasma Protein Extravasation (PPE) Model

Neurogenic inflammation, characterized by the leakage of plasma proteins from dural blood vessels, is a key feature of migraine pathophysiology. The dural PPE model measures the extent of this leakage and is a valuable tool for evaluating the inhibitory effects of potential anti-migraine compounds.

Lasmiditan has been shown to potently inhibit dural plasma protein extravasation in rodent models.[5]

Endpoint	Animal Model	Lasmiditan Administration	Outcome	Reference
Dural Plasma Protein Extravasation	Rodent (Trigeminal Ganglion Stimulation)	Oral	Potent inhibition	[5]

Detailed Experimental Protocols

Protocol 1: Nitroglycerin-Induced Mechanical Allodynia in Rats

Objective: To assess the effect of lasmiditan on mechanical allodynia in a rat model of migraine-like pain.

Materials:

• Male Sprague Dawley rats (250-300g)

• Nitroglycerin solution (5 mg/mL in saline)

• Lasmiditan (various doses) or vehicle

• Von Frey filaments (calibrated set)

• Testing chambers with a wire mesh floor

Procedure:

• Acclimation: Acclimate rats to the testing environment for at least 3 days prior to the experiment. This involves placing them in the testing chambers for 15-20 minutes each day.

• Baseline Measurement: On the day of the experiment, determine the baseline mechanical withdrawal threshold for each rat.

  • Place the rat in the testing chamber and allow it to acclimate for 15 minutes.

  • Apply von Frey filaments to the periorbital region (the area around the eye) and the plantar surface of the hindpaw.

  • Use the "up-down" method to determine the 50% withdrawal threshold. Start with a mid-range filament and increase or decrease the force based on the animal's response (head withdrawal for periorbital stimulation, paw lifting for hindpaw stimulation).

• Drug Administration:

  • Administer lasmiditan or vehicle (e.g., saline) via the desired route (e.g., oral gavage, intraperitoneal injection).

  • After the appropriate pre-treatment time (e.g., 30-60 minutes), administer nitroglycerin (10 mg/kg, i.p.) to induce migraine-like pain.

• Post-NTG Measurement:

  • At various time points after NTG administration (e.g., 30, 60, 90, and 120 minutes), re-assess the mechanical withdrawal threshold using the von Frey filaments as described in step 2.

• Data Analysis:

  • Calculate the change in withdrawal threshold from baseline for each animal at each time point.

  • Compare the withdrawal thresholds between the vehicle-treated and lasmiditan-treated groups using appropriate statistical analysis (e.g., two-way ANOVA with post-hoc tests).

Protocol 2: Mouse Grimace Scale (MGS) Assessment

Objective: To quantify spontaneous pain-like behavior in mice using the grimace scale following NTG administration and treatment with lasmiditan.

Materials:

• Male C57BL/6 mice (8-12 weeks old)

• Nitroglycerin solution (10 mg/mL in saline)

• Lasmiditan (various doses) or vehicle

• Video recording equipment

• Quiet, well-lit testing area

Procedure:

• Acclimation: Acclimate mice to the testing room for at least 1 hour before the experiment.

• Drug Administration:

  • Administer lasmiditan or vehicle.

  • After the appropriate pre-treatment time, administer nitroglycerin (10 mg/kg, i.p.).

• Video Recording:

  • At a set time point after NTG injection (e.g., 90 minutes), place each mouse individually in a clear chamber.

  • Record a high-quality video of the mouse's face for a predetermined duration (e.g., 5 minutes).

• Image Extraction and Scoring:

  • From the video recordings, extract still images of the mouse's face when it is clearly visible.

  • A trained observer, blinded to the treatment groups, should score the images based on the five action units of the Mouse Grimace Scale: orbital tightening, nose bulge, cheek bulge, ear position, and whisker change. Each action unit is scored on a 3-point scale (0 = not present, 1 = moderately present, 2 = obviously present).

• Data Analysis:

  • Calculate the average MGS score for each mouse by summing the scores of the five action units.

  • Compare the MGS scores between the vehicle-treated and lasmiditan-treated groups using an appropriate statistical test (e.g., Mann-Whitney U test or t-test, depending on data distribution).

Conclusion

The behavioral models described in these application notes provide a robust framework for evaluating the preclinical efficacy of lasmiditan in mitigating migraine-like pain. The nitroglycerin-induced model, coupled with assessments of mechanical allodynia and facial grimacing, offers valuable insights into the drug's ability to modulate both evoked and spontaneous pain. Furthermore, the dural stimulation and plasma protein extravasation models provide mechanistic confirmation of lasmiditan's action on the trigeminovascular system. By following these detailed protocols, researchers can generate reliable and reproducible data to support the continued development and characterization of lasmiditan and other novel anti-migraine therapies.

References

• 1. researchgate.net [researchgate.net]
• 2. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 3. dovepress.com [dovepress.com]
• 4. The potential of lasmiditan in migraine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Preclinical pharmacological profile of the selective 5-HT1F receptor agonist lasmiditan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Lasmiditan inhibits calcitonin gene-related peptide release in the rodent trigeminovascular system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The selective 5-HT1F receptor agonist lasmiditan inhibits trigeminal nociceptive processing: Implications for migraine and cluster headache - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Lasmiditan mechanism of action – review of a selective 5-HT1F agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Pharmacological Characterization of Orofacial Nociception in Female Rats Following Nitroglycerin Administration [frontiersin.org]
• 10. Evaluation of LY573144 (lasmiditan) in a preclinical model of medication overuse headache - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for Preclinical Models of Medication Overuse Headache with Lasmiditan

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of a preclinical model of Medication Overuse Headache (MOH) induced by the 5-HT1F receptor agonist, lasmiditan. Detailed protocols for inducing and assessing MOH in a rodent model are provided, along with quantitative data on the effects of lasmiditan compared to sumatriptan and vehicle controls. Additionally, the underlying signaling pathway of lasmiditan is illustrated to provide a mechanistic context for its action.

Data Presentation

The following tables summarize the quantitative data from a key preclinical study evaluating the development of cutaneous allodynia, a proxy for headache-like pain in rodents, following repeated administration of lasmiditan.

Table 1: Periorbital Mechanical Withdrawal Thresholds in a Rat Model of Medication Overuse Headache. [1]

Treatment Group	Baseline (g)	After 2 Doses (g)	After 4 Doses (g)	After 6 Doses (g)	Day 21 (Post-Dosing) (g)
Vehicle (Water)	10.0 ± 0.0	10.0 ± 0.0	10.0 ± 0.0	10.0 ± 0.0	10.0 ± 0.0
Lasmiditan (10 mg/kg)	9.2 ± 0.8	4.8 ± 0.7	4.0 ± 0.5	3.7 ± 0.6	9.6 ± 0.4
Sumatriptan (10 mg/kg)	9.6 ± 0.4	5.0 ± 0.9	4.2 ± 0.7	3.5 ± 0.6	10.0 ± 0.0

*Indicates a significant difference from the vehicle-treated group. Data are presented as mean ± SEM.

Table 2: Hindpaw Mechanical Withdrawal Thresholds in a Rat Model of Medication Overuse Headache. [1]

Treatment Group	Baseline (g)	After 2 Doses (g)	After 4 Doses (g)	After 6 Doses (g)	Day 21 (Post-Dosing) (g)
Vehicle (Water)	13.8 ± 1.3	14.4 ± 0.6	15.0 ± 0.0	15.0 ± 0.0	15.0 ± 0.0
Lasmiditan (10 mg/kg)	14.4 ± 0.6	7.8 ± 1.1	6.7 ± 0.8	5.8 ± 0.7	14.4 ± 0.6
Sumatriptan (10 mg/kg)	15.0 ± 0.0	8.1 ± 1.0	7.0 ± 0.9	6.0 ± 0.8	15.0 ± 0.0

*Indicates a significant difference from the vehicle-treated group. Data are presented as mean ± SEM.

Experimental Protocols

Animal Model and Housing

• Species: Male Sprague Dawley rats.[1]

• Weight: 250-300g at the start of the experiment.

• Housing: Rats should be housed in a temperature- and humidity-controlled environment with a 12-hour light/dark cycle. Standard laboratory chow and water should be available ad libitum.

• Acclimation: Animals should be acclimated to the housing facility for at least one week prior to the commencement of any experimental procedures. They should also be habituated to the experimental setup and handling to minimize stress-induced variability.

Medication Overuse Headache Induction Protocol

This protocol is designed to induce a state of cutaneous allodynia, a key feature of MOH, through repeated oral administration of lasmiditan.

• Drug Preparation:

  • Lasmiditan is dissolved in sterile water to a final concentration for oral administration at 10 mg/kg.[1]

  • Sumatriptan (positive control) is similarly prepared at 10 mg/kg.[1]

  • Vehicle control consists of sterile water.

• Dosing Regimen:

  • Administer six doses of lasmiditan (10 mg/kg), sumatriptan (10 mg/kg), or vehicle orally via gavage over a period of two weeks.[1]

  • A typical dosing schedule could be on days 1, 3, 5, 8, 10, and 12 of the experimental period.

Assessment of Cutaneous Allodynia using von Frey Filaments

Cutaneous allodynia is measured by assessing the mechanical withdrawal threshold in the periorbital and hindpaw regions using calibrated von Frey filaments.

• Apparatus:

  • A set of calibrated von Frey filaments with logarithmically incremental stiffness.

  • An elevated wire mesh platform that allows access to the plantar surface of the hindpaws.

  • A testing chamber that allows for observation of the animal's head and periorbital region.

• Procedure:

  • Habituation: Place the rat in the testing chamber on the wire mesh platform and allow it to acclimate for at least 15-20 minutes before testing.

  • Periorbital Testing:

    • Apply the von Frey filaments perpendicularly to the skin in the center of the forehead, in the periorbital region.

    • Begin with a filament in the middle of the force range and apply it with enough force to cause a slight buckling.

    • A positive response is recorded as a brisk head withdrawal, head shaking, or facial grooming.

  • Hindpaw Testing:

    • Apply the von Frey filaments to the plantar surface of the hindpaw.

    • A positive response is a sharp withdrawal of the paw.

  • Threshold Determination (Up-Down Method):

    • The 50% withdrawal threshold is determined using the up-down method.

    • If the animal shows a positive response, the next lower force filament is used. If there is no response, the next higher force filament is applied.

    • The pattern of positive and negative responses is used to calculate the 50% withdrawal threshold.[1]

• Testing Schedule:

  • Establish a baseline withdrawal threshold before the first drug administration.

  • Measure withdrawal thresholds at regular intervals throughout the two-week dosing period (e.g., before each dose or on specific days).

  • Continue to measure withdrawal thresholds after the final dose until they return to baseline levels.

Mandatory Visualizations

Caption: Experimental workflow for the preclinical MOH model.

Caption: Lasmiditan's inhibitory signaling pathway.

References

• 1. Evaluation of LY573144 (lasmiditan) in a preclinical model of medication overuse headache - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

mitigating CNS adverse effects of lasmiditan in clinical trials

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with lasmiditan. The focus is on mitigating the central nervous system (CNS) adverse effects observed in clinical trials.

Troubleshooting Guides

Issue: High Incidence of CNS Adverse Events (AEs)

Problem: Your clinical trial is observing a high incidence of CNS adverse events such as dizziness, somnolence, and paresthesia with lasmiditan administration.

Potential Cause: CNS adverse effects of lasmiditan are known to be dose-dependent.[1][2][3] The high lipophilicity of the compound allows it to cross the blood-brain barrier, leading to central effects.[1]

Suggested Mitigation Strategies:

• Dose Adjustment:

  • Evaluate the efficacy and tolerability profile at different dose levels. Clinical data suggests that while higher doses (100 mg and 200 mg) may offer greater efficacy, they are also associated with a higher incidence of CNS AEs.[3][4]

  • Consider initiating treatment with the lowest effective dose (50 mg) and titrating upwards based on individual patient response and tolerability.[4][5] A post-hoc analysis of phase 3 trials indicated that increasing the dose from 50 mg to 100 mg or 200 mg, or from 100 mg to 200 mg, for a subsequent migraine attack resulted in a positive efficacy-adverse event balance.[4] Conversely, decreasing the dose from 200 mg to 100 mg led to a decrease in both pain freedom and the incidence of common AEs.[4]

• Patient Counseling and Education:

  • Thoroughly inform trial participants about the potential for CNS side effects. In clinical trials, the way adverse events are described in informed consent and collected can influence reporting frequency and severity.[2]

  • Advise patients to avoid activities requiring mental alertness, such as driving or operating heavy machinery, for at least 8 hours after taking lasmiditan.[6][7][8] This recommendation is based on studies showing significant driving impairment at 1.5 hours post-dose, which resolves by the 8-hour mark.[1][9][10]

  • Counsel patients that many CNS adverse events are mild to moderate in severity and often transient.[2][11]

• Monitoring:

  • Implement robust monitoring for CNS adverse events, particularly within the first few hours after dosing, which corresponds to the peak plasma concentration of the drug.[12]

  • Utilize electronic diaries for real-time adverse event reporting, which has been shown to be an effective method for data collection in lasmiditan trials.[2][13]

Frequently Asked Questions (FAQs)

Q1: What are the most common CNS adverse effects associated with lasmiditan in clinical trials?

A1: The most frequently reported CNS-related adverse events in phase 3 studies (SAMURAI and SPARTAN) were dizziness, paresthesia, somnolence, fatigue, nausea, and hypoesthesia.[2][3] These events were generally mild to moderate in severity.[2]

Q2: Are the CNS adverse effects of lasmiditan dose-dependent?

A2: Yes, the incidence of CNS adverse events with lasmiditan is dose-dependent.[1][2] Pooled data from the SAMURAI and SPARTAN trials show a clear trend of increasing adverse event frequency with higher doses.

Q3: What is the underlying mechanism for lasmiditan's CNS side effects?

A3: Lasmiditan is highly lipophilic, which allows it to readily cross the blood-brain barrier.[1] Its CNS effects are thought to be mediated by its agonist activity at 5-HT1F receptors located in the central nervous system, potentially in areas like the cerebellum and lateral vestibular nucleus, which could explain the observed dizziness and vertigo.[1]

Q4: How was driving impairment assessed in clinical trials, and what were the key findings?

A4: Driving impairment was evaluated in dedicated studies using a validated driving simulator.[1][9][10] The primary endpoint was the Standard Deviation of Lateral Position (SDLP), a measure of lane weaving.[9] These studies found that lasmiditan at doses of 50 mg, 100 mg, and 200 mg caused significant driving impairment at 1.5 hours post-dose.[1][10] However, this impairment was not clinically meaningful at 8 hours post-dose.[1][10]

Q5: Is there a correlation between the occurrence of CNS adverse events and the efficacy of lasmiditan?

A5: A post-hoc analysis of four pooled randomized clinical trials suggests an association between the occurrence of common CNS treatment-emergent adverse events (TEAEs) and pain freedom at 2 hours.[14] Patients who achieved pain freedom were more likely to have experienced a CNS-related TEAE, and conversely, those who experienced a CNS-related TEAE were more likely to achieve pain freedom.[14]

Data Presentation

Table 1: Incidence of Common CNS Treatment-Emergent Adverse Events (TEAEs) in Pooled Phase 3 Trials (SAMURAI & SPARTAN)

Adverse Event	Placebo (n=1262)	Lasmiditan 50 mg (n=654)	Lasmiditan 100 mg (n=1265)	Lasmiditan 200 mg (n=1258)
Dizziness	2.9%	9.0%	15.5%	17.1%
Paresthesia	1.4%	3.5%	6.5%	7.4%
Somnolence	1.9%	4.3%	6.1%	7.3%
Fatigue	1.1%	2.9%	4.3%	5.9%
Nausea	3.0%	3.2%	4.1%	4.7%
Hypoesthesia	0.2%	1.2%	2.4%	2.5%
Muscular Weakness	0.2%	0.6%	1.4%	2.1%

Data adapted from pooled analysis of SAMURAI and SPARTAN studies.[2]

Table 2: Dose Adjustment and its Impact on Efficacy and Most Common TEAEs

Dose Change (Attack 1 -> Attack 2)	Change in Pain Freedom	Change in Incidence of ≥1 Most Common TEAE
50 mg -> 100 mg	Increase	Increase
50 mg -> 200 mg	Increase	Increase
100 mg -> 200 mg	Increase	Increase
200 mg -> 100 mg	Decrease	Decrease

Data adapted from an integrated analysis of SAMURAI, SPARTAN, and GLADIATOR studies.[4]

Experimental Protocols

Assessment of Driving Impairment: Simulated Driving Study

Objective: To evaluate the impact of lasmiditan on simulated driving performance.[1]

Methodology:

• Study Design: Randomized, placebo- and active comparator-controlled, crossover studies were conducted in healthy adult volunteers.[1][10]

• Treatments:

  • Study 1: Lasmiditan (50 mg, 100 mg, 200 mg), alprazolam (1 mg as an active control), and placebo.[1][9]

  • Study 2: Lasmiditan (100 mg, 200 mg), diphenhydramine (50 mg as an active control), and placebo.[1][10]

• Procedure:

  • Participants were administered a single oral dose of the assigned treatment.

  • Driving performance was assessed using a validated driving simulator.

  • The driving scenario was a 100 km course designed to mimic real-world driving conditions, including gentle curves and hills.[9]

  • Participants were instructed to maintain a constant speed of 100 km/h and stay in the center of the lane.[9]

  • A secondary attention task was included to simulate real-world driving distractions.[9]

  • Assessments were conducted at 1.5 hours post-dose in Study 1, and at 8, 12, and 24 hours post-dose in Study 2.[1][10]

• Primary Endpoint: Standard Deviation of Lateral Position (SDLP), which measures the vehicle's weaving.[9]

Visualizations

Caption: Workflow for managing lasmiditan CNS adverse effects in clinical trials.

Caption: Simplified signaling pathway of lasmiditan's dual action and CNS effects.

References

• 1. Effects of lasmiditan on simulated driving performance: Results of two randomized, blinded, crossover studies with placebo and active controls - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Issues Impacting Adverse Event Frequency and Severity: Differences Between Randomized Phase 2 and Phase 3 Clinical Trials for Lasmiditan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Phase 3 randomized, placebo-controlled, double-blind study of lasmiditan for acute treatment of migraine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. Identifying Factors Associated with the Efficacy of Lasmiditan 50 mg as an Acute Treatment for Migraine Attacks Under Various Dosing Conditions in Real-World Clinical Practice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lasmiditan: Acute Migraine Treatment Without Vasoconstriction. A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Lasmiditan Dosage Guide + Max Dose, Adjustments - Drugs.com [drugs.com]
• 8. Lasmiditan for the Treatment of Migraines With or Without Aura in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Lasmiditan is associated with driving impairment | MDedge [mdedge.com]
• 10. researchgate.net [researchgate.net]
• 11. Acute migraine: Generally mild or moderate CNS-related adverse events with lasmiditan | MDedge [mdedge.com]
• 12. Lasmiditan impacts patients’ driving skills [healio.com]
• 13. researchgate.net [researchgate.net]
• 14. The Association Between the Occurrence of Common Treatment-Emergent Adverse Events and Efficacy Outcomes After Lasmiditan Treatment of a Single Migraine Attack: Secondary Analyses from Four Pooled Randomized Clinical Trial [scholarworks.indianapolis.iu.edu]

Technical Support Center: Strategies to Improve the Oral Bioavailability of Lasmiditan Hydrochloride

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the development of oral formulations for lasmiditan hydrochloride.

Frequently Asked Questions (FAQs)

Q1: What is the Biopharmaceutics Classification System (BCS) class of lasmiditan hydrochloride and what are its implications for oral bioavailability?

A1: Lasmiditan hydrochloride is classified as a BCS Class I drug, which means it possesses both high solubility and high permeability.[1][2] For a BCS Class I compound, poor oral bioavailability is generally not attributed to dissolution or permeation issues. The observed incomplete oral bioavailability of lasmiditan, which is approximately 55-66%, is likely due to other factors such as pre-systemic metabolism (first-pass metabolism in the gut and/or liver) and efflux transporter activity.[3]

Q2: What is the primary metabolic pathway for lasmiditan hydrochloride?

A2: Lasmiditan is extensively metabolized by non-cytochrome P450 (non-CYP) enzymes, primarily through ketone reduction to its main, pharmacologically inactive metabolite, M8.[3][4] The specific non-CYP enzymes responsible for this transformation have not been fully elucidated in publicly available literature. It is known that monoamine oxidases, CYP450 reductase, xanthine oxidase, alcohol dehydrogenase, aldehyde dehydrogenase, and aldo-keto reductases are not involved in its metabolism.[5][6]

Q3: Does lasmiditan hydrochloride interact with any efflux transporters?

A3: Yes, in vitro studies have shown that lasmiditan is a substrate for P-glycoprotein (P-gp) and Breast Cancer Resistance Protein (BCRP), which are efflux transporters found in the intestines and other tissues.[3][4] These transporters can actively pump lasmiditan out of intestinal cells back into the lumen, thereby reducing its net absorption and contributing to its incomplete bioavailability. Lasmiditan has also been identified as an in vitro inhibitor of P-gp and BCRP.[3][7]

Q4: Can formulation strategies like solid dispersions or self-emulsifying drug delivery systems (SEDDS) improve the oral bioavailability of lasmiditan hydrochloride?

A4: While solid dispersions and SEDDS are typically used to enhance the solubility and dissolution rate of poorly soluble drugs (BCS Class II and IV), they may offer some advantages for a BCS Class I drug like lasmiditan. For instance, these formulations can help maintain the drug in a solubilized state in the gastrointestinal tract, potentially saturating efflux transporters like P-gp at the site of absorption. Additionally, some excipients used in these formulations, such as certain polymers and surfactants, have been shown to inhibit P-gp activity.[8][9][10]

Troubleshooting Guide

Issue Encountered	Potential Cause	Suggested Troubleshooting Strategy
High inter-individual variability in plasma concentrations	- Variable pre-systemic metabolism.- Differences in P-gp/BCRP expression and activity.	- Investigate the impact of co-administering a known inhibitor of ketone reductase enzymes (if identifiable).- Co-formulate with a P-gp/BCRP inhibitor to assess the impact on absorption variability.
Lower than expected oral bioavailability despite high solubility and permeability	- Significant first-pass metabolism.- Efflux by P-gp and BCRP transporters in the gut wall.	- Conduct in vitro metabolic stability assays with liver and intestinal fractions (microsomes, S9) to quantify the extent of metabolism.- Perform ex vivo intestinal permeation studies (e.g., everted gut sac model) to determine the contribution of efflux transporters.
Non-linear pharmacokinetics at higher doses	- Saturation of metabolic enzymes.- Saturation of efflux transporters.	- Perform dose-escalation studies in animal models to characterize the pharmacokinetic profile.- Analyze in vitro enzyme kinetics and transporter interaction studies to determine Km and Vmax values.
Inconsistent dissolution profile of formulated product	- Issues with formulation composition or manufacturing process.	- For solid dosage forms, ensure adequate mixing and uniform distribution of the active pharmaceutical ingredient (API).- Optimize the formulation by adjusting the type and concentration of excipients.

Experimental Protocols

Protocol 1: In Vitro Metabolic Stability Assessment in Liver Microsomes

Objective: To determine the rate of metabolism of lasmiditan hydrochloride by liver enzymes.

Materials:

• Lasmiditan hydrochloride

• Pooled human liver microsomes (or from other species of interest)

• Phosphate buffer (100 mM, pH 7.4)

• NADPH regenerating system (e.g., a solution containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Positive control compounds (e.g., dextromethorphan, midazolam)

• Acetonitrile (with internal standard for LC-MS/MS analysis)

• 96-well plates

• Incubator shaker (37°C)

• Centrifuge

• LC-MS/MS system

Methodology:

• Prepare a stock solution of lasmiditan hydrochloride in a suitable solvent (e.g., DMSO) and dilute to the final concentration in phosphate buffer.

• In a 96-well plate, add the liver microsome suspension to the phosphate buffer.

• Add the lasmiditan hydrochloride solution to the wells to initiate a pre-incubation at 37°C for 5-10 minutes.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction by adding cold acetonitrile containing an internal standard.

• Centrifuge the plate to precipitate the proteins.

• Transfer the supernatant to a new plate for analysis by LC-MS/MS to quantify the remaining concentration of lasmiditan hydrochloride.

• Calculate the percentage of compound remaining at each time point and determine the half-life (t½) and intrinsic clearance (Clint).

Protocol 2: Ex Vivo Intestinal Permeability Assessment using the Everted Gut Sac Model

Objective: To evaluate the intestinal transport and the influence of efflux transporters on the permeability of lasmiditan hydrochloride.

Materials:

• Lasmiditan hydrochloride

• Krebs-Ringer bicarbonate buffer (or other suitable physiological buffer)

• Male Sprague-Dawley rats (or other appropriate animal model)

• Surgical instruments

• Syringes and needles

• Incubation bath with aeration (37°C)

• Known P-gp inhibitor (e.g., verapamil)

• Analytical method for lasmiditan quantification (e.g., HPLC-UV or LC-MS/MS)

Methodology:

• Euthanize the rat and excise the small intestine (jejunum or ileum).

• Gently flush the intestinal segment with cold buffer.

• Evert the intestinal segment over a glass rod.

• Tie one end of the segment and fill it with a known volume of fresh buffer (serosal fluid).

• Tie the other end to form a sac.

• Place the everted sac in a beaker containing the buffer with a known concentration of lasmiditan hydrochloride (mucosal fluid). For the inhibitor group, add the P-gp inhibitor to the mucosal fluid.

• Incubate at 37°C with continuous aeration for a defined period (e.g., 60-120 minutes).

• At the end of the incubation, remove the sac, blot it dry, and collect the serosal fluid.

• Measure the concentration of lasmiditan hydrochloride in the serosal fluid.

• Calculate the apparent permeability coefficient (Papp) and compare the values between the groups with and without the P-gp inhibitor.

Data Presentation

Table 1: Hypothetical In Vitro Metabolic Stability of Lasmiditan Hydrochloride in Human Liver Microsomes

Time (minutes)	% Lasmiditan Remaining
0	100
5	85
15	60
30	35
45	15
60	5
Calculated t½	25 minutes
Calculated Clint	27.7 µL/min/mg protein

Table 2: Hypothetical Ex Vivo Permeability of Lasmiditan Hydrochloride Across Rat Jejunum

Treatment Group	Apparent Permeability (Papp) (x 10⁻⁶ cm/s)
Lasmiditan Hydrochloride (10 µM)	4.5 ± 0.6
Lasmiditan Hydrochloride (10 µM) + Verapamil (100 µM)	8.2 ± 0.9
Indicates a statistically significant increase in permeability in the presence of the P-gp inhibitor.

Visualizations

Caption: Metabolic pathway of lasmiditan.

Caption: Experimental workflows for bioavailability assessment.

References

• 1. researchgate.net [researchgate.net]
• 2. Pre-systemic metabolism of orally administered drugs and strategies to overcome it - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. drugs.com [drugs.com]
• 5. Lasmiditan | C19H18F3N3O2 | CID 11610526 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Pharmacokinetics, Pharmacodynamics and Drug–Drug Interactions of New Anti-Migraine Drugs—Lasmiditan, Gepants, and Calcitonin-Gene-Related Peptide (CGRP) Receptor Monoclonal Antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Investigation of the Effect of Lasmiditan on the Pharmacokinetics of P-Glycoprotein and Breast Cancer Resistance Protein Substrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Pharmaceutical Formulations with P-Glycoprotein Inhibitory Effect as Promising Approaches for Enhancing Oral Drug Absorption and Bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Lasmiditan Associated Dizziness and Somnolence

This technical support center provides researchers, scientists, and drug development professionals with guidance on managing dizziness and somnolence associated with the use of lasmiditan in an experimental setting.

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism of action of lasmiditan and its potential link to dizziness and somnolence?

A1: Lasmiditan is a selective serotonin (5-HT) 1F receptor agonist.[1][2][3] Its therapeutic effect in migraine is thought to be mediated through its agonist activity at 5-HT1F receptors on trigeminal neurons, both peripherally and centrally.[3][4][5] This action inhibits the release of calcitonin gene-related peptide (CGRP) and other neuropeptides, reducing neurogenic inflammation and pain signaling.[3][5] Unlike triptans, lasmiditan lacks significant affinity for 5-HT1B/1D receptors and therefore does not cause vasoconstriction.[3][6]

The precise mechanism for lasmiditan-induced dizziness and somnolence is not fully elucidated but is believed to be related to its ability to cross the blood-brain barrier and act on 5-HT1F receptors within the central nervous system (CNS).[3][4][5][7] The lipophilic nature of lasmiditan facilitates its central penetration.[4][5] The presence of 5-HT1F receptors in areas of the brain that regulate alertness and vestibular function, such as the cerebellum and vestibular nuclei, may be implicated in these adverse effects.[4]

Q2: What is the reported incidence of dizziness and somnolence in clinical trials?

A2: Dizziness and somnolence are among the most frequently reported treatment-emergent adverse events (TEAEs) associated with lasmiditan.[1][2][3][8][9] The incidence of these events is dose-dependent.[1][2][10][11] Data from the pooled SAMURAI and SPARTAN Phase 3 trials are summarized below.

Q3: How soon after administration do dizziness and somnolence occur, and how long do they last?

A3: The onset of dizziness is generally rapid, with a median time to onset of 30-40 minutes after administration.[10] The median duration of dizziness is typically 1.5 to 2 hours.[10] Most common side effects, including dizziness and somnolence, are most likely to occur within one hour of dosing and generally do not last more than five hours.[4]

Q4: Are there any known risk factors for developing dizziness with lasmiditan?

A4: Post hoc analyses of the SAMURAI and SPARTAN trials identified several potential risk factors for dizziness. These include higher doses of lasmiditan, being of non-Hispanic/Latino ethnicity, experiencing a migraine attack of mild or moderate severity (as opposed to severe), and having a lower body mass index (BMI).[10]

Q5: Can co-administration of other CNS depressants worsen dizziness and somnolence?

A5: Yes, the concurrent use of alcohol or other CNS depressant medications can potentiate the side effects of lasmiditan, including dizziness and somnolence.[12][13][14][15] Examples of such medications include benzodiazepines, opioids, antihistamines, sedatives, and muscle relaxants.[12][13][14][15] Caution should be exercised when co-administering lasmiditan with these substances in a research setting.

Troubleshooting Guides

Issue: A research participant reports severe dizziness or somnolence after lasmiditan administration.

Troubleshooting Steps:

• Ensure Participant Safety: The immediate priority is the safety of the participant. Have the individual lie down in a comfortable, quiet, and dimly lit room.[15] Advise them to avoid any activities that require mental alertness, such as operating machinery or driving.[12][13][15][16][17][18]

• Monitor Vital Signs: Although lasmiditan is not associated with vasoconstriction, it is good clinical practice to monitor the participant's vital signs, including blood pressure and heart rate.

• Assess for Other Symptoms: Inquire about other potential adverse events, such as nausea, paresthesia, or fatigue, to get a complete picture of the participant's experience.[1][2][8]

• Document the Event: Record the time of onset, duration, and severity of the dizziness and somnolence, as well as any interventions.

• Consider Dose Adjustment for Future Experiments: If the severity of the adverse event is a concern for future dosing, consider utilizing a lower dose of lasmiditan (e.g., 50 mg) in subsequent experiments for that participant, as the incidence of these side effects is dose-dependent.[19]

Issue: How can we proactively manage and minimize the impact of dizziness and somnolence in our experimental design?

Management Strategies:

• Informed Consent: Clearly outline the potential for dizziness and somnolence in the informed consent form. Ensure participants understand these risks before enrollment.

• Dose Selection: If the experimental design allows, consider starting with the lowest effective dose of lasmiditan (50 mg or 100 mg) and titrating up as needed and tolerated.[19][20]

• Controlled Environment: Conduct experiments in a controlled environment where participants can be safely monitored for at least 8 hours post-dose.[12][13][15][16][17][18] This is particularly crucial given the evidence of impaired driving ability, even when participants feel safe to drive.[7][21][22]

• Standardized Post-Dose Instructions: Instruct all participants to avoid operating machinery or driving for at least 8 hours after receiving lasmiditan.[12][13][15][16][17][18]

• Exclusion of Concomitant CNS Depressants: Where possible and ethically appropriate for the study population, exclude participants who are currently using other CNS depressants.[14][15]

Data Presentation

Table 1: Incidence of Dizziness and Somnolence in Pooled SAMURAI and SPARTAN Phase 3 Trials

Adverse Event	Placebo (N=1262)	Lasmiditan 50 mg (N=654)	Lasmiditan 100 mg (N=1265)	Lasmiditan 200 mg (N=1258)
Dizziness	2.9%	8.6%	14.9%	16.8%
Somnolence (Sedation)	2%	-	7%	7%

Data compiled from multiple sources referencing the SAMURAI and SPARTAN trials.[1][2][10][23]

Experimental Protocols

Protocol: Assessment of Lasmiditan-Induced Dizziness and Somnolence in a Double-Blind, Placebo-Controlled Crossover Study

1. Objective: To characterize the onset, duration, and severity of dizziness and somnolence following a single oral dose of lasmiditan.

2. Study Design: A randomized, double-blind, placebo-controlled, crossover study. Each participant will receive a single dose of lasmiditan (e.g., 100 mg) and a matching placebo on two separate occasions, with a washout period of at least 7 days between treatments.

3. Participant Population: Healthy adult volunteers with no contraindications to lasmiditan and no concurrent use of CNS depressants.

4. Methodology:

• Screening Visit: Obtain informed consent, perform a medical history and physical examination, and collect baseline laboratory values.
• Treatment Visits (2):
• Participants arrive at the research facility after an overnight fast.
• Baseline vital signs and a baseline assessment of dizziness and somnolence are recorded using a Visual Analog Scale (VAS) and the Karolinska Sleepiness Scale (KSS).
• The blinded study drug (lasmiditan or placebo) is administered orally with water.
• Assessments of dizziness (VAS), somnolence (KSS), and vital signs are performed at 0.5, 1, 1.5, 2, 3, 4, 6, and 8 hours post-dose.[1]
• An electronic diary can be used to capture any unusual sensations.[1]
• Participants remain under observation at the facility for at least 8 hours post-dose.
• A final assessment is conducted at 24 hours post-dose.
• Adverse Event Monitoring: All adverse events are recorded throughout the study period.

5. Data Analysis: The incidence, severity, onset, and duration of dizziness and somnolence will be compared between the lasmiditan and placebo groups.

Visualizations

Caption: Lasmiditan's mechanism of action and potential for CNS side effects.

References

• 1. Safety findings from Phase 3 lasmiditan studies for acute treatment of migraine: Results from SAMURAI and SPARTAN - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Safety findings from Phase 3 lasmiditan studies for acute treatment of migraine: Results from SAMURAI and SPARTAN - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Lasmiditan mechanism of action – review of a selective 5-HT1F agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lasmiditan for the Treatment of Migraines With or Without Aura in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lasmiditan inhibits calcitonin gene-related peptide release in the rodent trigeminovascular system - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lasmiditan for Patients with Migraine and Contraindications to Triptans: A Post Hoc Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effects of lasmiditan on simulated driving performance: Results of two randomized, blinded, crossover studies with placebo and active controls - PMC [pmc.ncbi.nlm.nih.gov]
• 8. neurology.org [neurology.org]
• 9. Randomized, controlled trial of lasmiditan over four migraine attacks: Findings from the CENTURION study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Characterization of Dizziness After Lasmiditan Usage: Findings From the SAMURAI and SPARTAN Acute Migraine Treatment Randomized Trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Profile of Lasmiditan in the Acute Treatment of Migraine in Adults: Design, Development, and Place in Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Lasmiditan (oral route) - Side effects & dosage - Mayo Clinic [mayoclinic.org]
• 13. drugs.com [drugs.com]
• 14. goodrx.com [goodrx.com]
• 15. Lasmiditan  (Reyvow) | Davis’s Drug Guide [nursing.unboundmedicine.com]
• 16. Lasmiditan: Uses, Dosage, Side Effects, Warning - Drugs.com [drugs.com]
• 17. Reyvow (Lasmiditan Tablets): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 18. Drug Notes - Lasmiditan (By mouth) [sbrmc.adam.com]
• 19. droracle.ai [droracle.ai]
• 20. goodrx.com [goodrx.com]
• 21. healio.com [healio.com]
• 22. researchgate.net [researchgate.net]
• 23. accessdata.fda.gov [accessdata.fda.gov]

Technical Support Center: Lasmiditan Hydrochloride Adverse Event Profile

This technical support center provides researchers, scientists, and drug development professionals with detailed information on the dose-response relationship of lasmiditan hydrochloride for adverse events. The following troubleshooting guides and frequently asked questions (FAQs) are designed to address specific issues that may be encountered during experimental design and clinical trial analysis.

Frequently Asked Questions (FAQs)

Q1: What is the expected incidence of treatment-emergent adverse events (TEAEs) with different doses of lasmiditan hydrochloride?

A1: The incidence of TEAEs with lasmiditan is dose-dependent.[1][2] Data from the integrated analysis of the Phase 3 SAMURAI and SPARTAN studies show a clear increase in the proportion of patients reporting at least one TEAE with increasing doses of lasmiditan compared to placebo.[2][3]

Data Summary of Treatment-Emergent Adverse Events (SAMURAI & SPARTAN Pooled Data)

Treatment Group	Number of Patients (n)	Patients with ≥1 TEAE (%)
Placebo	1262	13.5%
Lasmiditan 50 mg	654	25.4%
Lasmiditan 100 mg	1265	36.2%
Lasmiditan 200 mg	1258	40.6%

Source: Integrated analysis of SAMURAI and SPARTAN studies.[2][3]

Q2: What are the most common adverse events associated with lasmiditan, and is their occurrence related to the dose?

A2: Yes, the most common adverse events are dose-related.[1][4] The most frequently reported TEAEs are central nervous system (CNS)-related and their incidence increases with higher doses of lasmiditan.[2][5][6] These events are typically mild to moderate in severity.[2][3]

Incidence of Common Treatment-Emergent Adverse Events by Dose (SAMURAI & SPARTAN Pooled Data)

Adverse Event	Placebo (n=1262) %	Lasmiditan 50 mg (n=654) %	Lasmiditan 100 mg (n=1265) %	Lasmiditan 200 mg (n=1258) %
Dizziness	2.9	9.5	15.6	17.1
Paresthesia	1.2	3.5	6.5	7.4
Somnolence	2.0	4.3	6.1	7.0
Fatigue	1.1	3.2	4.6	5.9
Nausea	2.5	3.1	4.9	5.0
Muscular Weakness	0.2	0.6	1.2	2.1
Hypoesthesia	0.2	0.8	1.0	1.4

Source: Integrated analysis of SAMURAI and SPARTAN studies.[2]

Q3: How does the severity of adverse events change with increasing doses of lasmiditan?

A3: The majority of TEAEs associated with lasmiditan are mild or moderate in severity.[2] While the overall incidence of TEAEs increases with dose, most events remain in the mild to moderate range. However, the proportion of patients reporting severe adverse events also shows a dose-dependent increase.[7]

Severity of Treatment-Emergent Adverse Events (Phase 2 Data)

Treatment Group	Patients with Severe AEs (%)
Placebo	6%
Lasmiditan 50 mg	20%
Lasmiditan 100 mg	28%
Lasmiditan 200 mg	39%
Lasmiditan 400 mg	44%

Source: Phase 2 Dose-Ranging Study.[7]

Q4: Are there specific experimental design factors that could influence the reported rates of adverse events in clinical trials?

A4: Yes, the methodology of adverse event collection can significantly impact the reported frequency and severity. Differences in informed consent wording, AE collection methods (e.g., paper diary with warnings vs. electronic diary with follow-up calls), and translation of AE terms can lead to variations in reporting between studies.[5][8][9] For example, Phase 2 trials of lasmiditan reported a higher frequency and severity of TEAEs compared to Phase 3 trials, which may be partly attributable to these methodological differences.[5][8][9]

Troubleshooting Guides

Issue: Higher than expected incidence of CNS-related adverse events in an ongoing study.

Possible Cause: The patient population may have a predisposition to these events, or the method of AE inquiry may be leading to higher reporting.

Troubleshooting Steps:

• Review Exclusion Criteria: Ensure that the study protocol excludes patients with a history of recurrent dizziness or vertigo, as was done in the Phase 3 trials.[5][9]

• Standardize AE Collection: Utilize a standardized and neutral method for collecting AE data. The Phase 3 trials used electronic diaries for patients to report "unusual feelings" not previously experienced with a migraine, followed by a structured call from the study site to characterize the AE.[5][8] This may reduce reporting bias compared to paper diaries that specifically warn about certain AEs.[5][9]

• Analyze Baseline Characteristics: Compare the baseline demographics and clinical characteristics of your study population with those of the pivotal Phase 3 trials (SAMURAI and SPARTAN) to identify any significant differences.

Issue: Difficulty in differentiating between a drug-related adverse event and a symptom of the underlying migraine.

Possible Cause: Overlap between common migraine symptoms and the known side effects of lasmiditan (e.g., nausea, fatigue).

Troubleshooting Steps:

• Establish a Clear Baseline: Thoroughly document the patient's typical migraine symptoms and their severity prior to dosing.

• Utilize a "Most Bothersome Symptom" (MBS) Endpoint: As in the SAMURAI and SPARTAN trials, have patients identify their most bothersome migraine-associated symptom at baseline.[2] This can help distinguish it from new-onset adverse events.

• Time-to-Onset Analysis: Analyze the timing of the reported event in relation to drug administration. Adverse events related to lasmiditan, such as dizziness and somnolence, typically have a median onset of less than one hour post-dose.[4]

Experimental Protocols

Protocol: Assessment of Treatment-Emergent Adverse Events in a Phase 3, Randomized, Double-Blind, Placebo-Controlled Study

This protocol is based on the methodology of the SAMURAI and SPARTAN clinical trials.[2][10]

1. Patient Population:

• Adults with a history of migraine with or without aura.

• Patients experiencing migraine attacks of at least moderate severity.

2. Study Design:

• Randomized, double-blind, placebo-controlled, parallel-group design.

• Patients are randomized to receive a single oral dose of placebo, lasmiditan 50 mg, 100 mg, or 200 mg.

3. Adverse Event Data Collection:

• Treatment-emergent adverse events (TEAEs) are defined as any adverse event that occurs or worsens in severity within 48 hours of taking the study drug.[2]

• Patients are instructed to record any "unusual feelings" not previously experienced with a migraine in an electronic diary (eDiary) for 48 hours post-dose.[5][8]

• If a patient reports an unusual feeling, study site personnel will conduct a follow-up telephone call to characterize the type and severity of the adverse event.[8]

• The severity of AEs is graded as mild, moderate, or severe.

4. Statistical Analysis:

• The incidence of TEAEs is summarized by treatment group.

• The number and percentage of patients reporting at least one TEAE, as well as specific TEAEs, are calculated for each dose group and the placebo group.

Visualizations

References

• 1. Lasmiditan for the Treatment of Migraines With or Without Aura in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Safety findings from Phase 3 lasmiditan studies for acute treatment of migraine: Results from SAMURAI and SPARTAN - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. Issues Impacting Adverse Event Frequency and Severity: Differences Between Randomized Phase 2 and Phase 3 Clinical Trials for Lasmiditan - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The pharmacological profile and clinical prospects of the oral 5-HT1F receptor agonist lasmiditan in the acute treatment of migraine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Efficacy and tolerability of lasmiditan, an oral 5-HT(1F) receptor agonist, for the acute treatment of migraine: a phase 2 randomised, placebo-controlled, parallel-group, dose-ranging study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. neurology.org [neurology.org]
• 9. Issues Impacting Adverse Event Frequency and Severity: Differences Between Randomized Phase 2 and Phase 3 Clinical Trials for Lasmiditan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]

Technical Support Center: Analysis of Lasmiditan and Its Degradation Products

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for identifying and characterizing lasmiditan degradation products.

Frequently Asked Questions (FAQs)

Q1: Under what conditions is lasmiditan known to degrade?

A1: Forced degradation studies have shown that lasmiditan is susceptible to degradation under acidic, basic, and photolytic (UV light) conditions.[1][2][3] It has been found to be relatively stable under thermal and peroxide stress.[2][3]

Q2: What are the known degradation products of lasmiditan?

A2: Several degradation products (DPs) of lasmiditan have been identified and characterized using LC-MS/MS. A study has identified five primary degradation products formed under various stress conditions.[2][3] The details of these degradation products are summarized in the table below.

Q3: What are the common analytical techniques used to identify and quantify lasmiditan and its degradation products?

A3: High-Performance Liquid Chromatography (HPLC) with UV detection is a widely used technique for the separation and quantification of lasmiditan and its impurities.[1][4][5][6][7] For structural elucidation and characterization of unknown degradation products, Liquid Chromatography-Mass Spectrometry (LC-MS/MS) is the preferred method.[1][2][3]

Q4: Are there any known process-related impurities of lasmiditan?

A4: Yes, process-related impurities have been identified in the synthesis of lasmiditan. These can include starting materials and by-products from side reactions.[1] One identified process-related impurity is 2,4,6-trifluorobenzoic acid.[1]

Troubleshooting Guides

This section provides solutions to common issues that may be encountered during the analysis of lasmiditan and its degradation products.

Problem	Possible Cause(s)	Recommended Solution(s)
Poor peak shape or peak tailing in HPLC analysis.	1. Inappropriate mobile phase pH. 2. Column degradation or contamination. 3. Sample solvent mismatch with the mobile phase.	1. Adjust the mobile phase pH to ensure the analyte is in a single ionic form. A pH of 3.6 has been used successfully.[2][3] 2. Flush the column with a strong solvent, or replace the column if it is old or has been used extensively. An Inertsil ODS-3 column has been shown to be effective.[2][3] 3. Ensure the sample is dissolved in a solvent similar in composition to the mobile phase. A mixture of water and methanol (10:90 v/v) has been used as a diluent.[4]
Inconsistent retention times.	1. Fluctuation in mobile phase composition. 2. Temperature variations. 3. Column equilibration issues.	1. Ensure the mobile phase is well-mixed and degassed. Use a gradient proportioning valve that is functioning correctly. 2. Use a column oven to maintain a constant temperature. A temperature of 30°C has been used.[6] 3. Equilibrate the column with the mobile phase for a sufficient amount of time before injecting the sample.
Low sensitivity or no detection of degradation products.	1. Inappropriate detector wavelength. 2. Low concentration of degradation products. 3. Insufficient degradation during stress studies.	1. Optimize the UV detection wavelength. Wavelengths of 246 nm and 260 nm have been reported to be effective.[2][3][4] 2. Concentrate the sample or inject a larger volume. 3. Increase the duration or intensity of the stress conditions (e.g., longer exposure to acid, higher UV intensity).
Difficulty in identifying degradation products by LC-MS/MS.	1. Poor ionization of the degradation products. 2. Co-elution of multiple components. 3. Insufficient fragmentation for structural elucidation.	1. Experiment with different ionization sources (e.g., ESI, APCI) and polarities (positive and negative ion modes). 2. Optimize the chromatographic method to improve the separation of the degradation products. 3. Adjust the collision energy in the MS/MS experiment to achieve optimal fragmentation patterns.

Data on Lasmiditan Degradation Products

The following table summarizes the identified degradation products of lasmiditan from forced degradation studies.[2][3]

Degradation Product (DP)	Proposed Name
DP 1	2,4,6-trifluoro-N-{6-[hydroxy(2,3,4,5-tetrahydropyridin-4-yl)methyl]pyridin-2-l}benzenecarboximidic acid
DP 2	N-[6-(2-ethylbutanoyl)pyridin-2-yl]-2,4,6-trifluorobenzamide
DP 3	2,4,6-trifluorobenzamide
DP 4	2,3-dihydropyridin-4-yl(pyridin-2-yl)methanol
DP 5	2,4,6-trifluoro-N-[6-(2-methylidenebutyl) pyridin-2-yl]benzamide

Experimental Protocols

Forced Degradation Studies

This protocol outlines the conditions for subjecting lasmiditan to forced degradation to generate its degradation products.

• Acid Degradation: Dissolve lasmiditan in 1 N HCl and keep it at room temperature for 12 hours. Neutralize the solution with 1 N NaOH before analysis.[3]

• Base Degradation: Dissolve lasmiditan in 1 N NaOH and keep it at room temperature for 12 hours. Neutralize the solution with 1 N HCl before analysis.[3]

• Oxidative Degradation: Treat a solution of lasmiditan with 3% hydrogen peroxide at room temperature for 12 hours.[3]

• Thermal Degradation: Expose the solid drug powder to a temperature of 60°C for 6 hours.[6]

• Photolytic Degradation: Expose a solution of lasmiditan to UV light.[1][2][3]

Stability-Indicating HPLC Method

This method is designed to separate lasmiditan from its process-related impurities and degradation products.

• Column: Inertsil ODS-3 (250×4.6 mm, 5.0 μm).[2][3]

• Mobile Phase A: 0.1 M phosphate buffer (pH 3.6) and acetonitrile (65:35 v/v).[2][3]

• Mobile Phase B: 0.1 M phosphate buffer (pH 3.6) and methanol (20:80 v/v).[2][3]

• Elution Mode: Isocratic with a 50:50 (v/v) mixture of Mobile Phase A and B.[2][3]

• Flow Rate: 1.0 mL/min.[2][3]

• Detection: UV at 246 nm.[2][3]

• Column Temperature: Room temperature.[2][3]

LC-MS/MS for Characterization of Degradation Products

This protocol is for the structural elucidation of the degradation products.

• Liquid Chromatography: Utilize the HPLC method described above to separate the degradation products.

• Mass Spectrometry:

  • Ionization Source: Electrospray Ionization (ESI).

  • Polarity: Positive and negative ion modes to capture all potential ions.

  • Data Acquisition: Full scan mode to determine the molecular weights of the degradation products, followed by product ion scan (MS/MS) mode to obtain fragmentation patterns for structural identification.

Visualizations

Caption: Workflow for the Identification and Characterization of Lasmiditan Degradation Products.

References

• 1. scispace.com [scispace.com]
• 2. ACG Publications - Development of a stability-indicating HPLC method for Lasmiditan and its process related impurities with characterization of degradation products by LCMS/MS [acgpubs.org]
• 3. acgpubs.org [acgpubs.org]
• 4. researchgate.net [researchgate.net]
• 5. pharmainfo.in [pharmainfo.in]
• 6. ijpsjournal.com [ijpsjournal.com]
• 7. wjpps.com [wjpps.com]

troubleshooting lasmiditan hydrochloride solubility issues for in vitro assays

Technical Support Center: Lasmiditan Hydrochloride

This guide provides researchers, scientists, and drug development professionals with essential information for troubleshooting solubility issues with lasmiditan hydrochloride in in vitro assay development.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility profile of lasmiditan and its salts?

Lasmiditan's solubility varies depending on the salt form and the solvent. The hemisuccinate salt was specifically selected for pharmaceutical development due to its favorable solid-state properties and high aqueous solubility.[1] Lasmiditan hydrochloride is reported to be soluble in DMSO.[2][3][4][5] The free base has been described as an oil-like substance.[6]

Q2: In which common laboratory solvents can I dissolve lasmiditan hydrochloride?

Lasmiditan hydrochloride is soluble in Dimethyl Sulfoxide (DMSO).[2][3][4][5] The free base form is also soluble in DMSO, as well as DMF and Ethanol.[7] For the hemisuccinate salt, it is sparingly soluble in water, slightly soluble in ethanol, and soluble in methanol.[8][9]

Q3: What is the expected stability of lasmiditan in solution?

Lasmiditan is sensitive to certain conditions. Stress studies indicate that it is unstable in acidic and UV light conditions.[10][11] However, it shows greater stability under thermal and peroxide conditions.[10] For long-term storage, solutions should be kept at -20°C for months to years, while short-term storage at 0-4°C for days to weeks is also acceptable.[2] In solvent, stability is maintained for about 6 months at -80°C and 1 month at -20°C.[4]

Q4: What is the primary mechanism of action for lasmiditan?

Lasmiditan is a high-affinity, selective serotonin 5-HT1F receptor agonist.[4][12] Its therapeutic effect in migraine is thought to occur via presynaptic binding to 5-HT1F receptors on trigeminal nerve endings, which leads to a reduction in the release of calcitonin gene-related peptide (CGRP).[8]

Solubility Data Summary

The following table summarizes the reported solubility of lasmiditan and its different forms in various solvents.

Compound Form	Solvent	Reported Solubility
Lasmiditan (Free Base)	DMF	25 mg/mL
DMSO	25 mg/mL
Ethanol	30 mg/mL
Lasmiditan Hydrochloride	DMSO	≥ 25 mg/mL[4], 28 mg/mL (67.66 mM)[3]
Water	Soluble[13]
0.1 N HCl	Soluble[13]
0.1 N NaOH	Soluble[13]
Methanol	Freely Soluble[13]
Lasmiditan Hemisuccinate	Water	Sparingly soluble[8][9], 23.6 mg/mL[12]
Methanol	Freely soluble (61.9 mg/mL)[12], Soluble[8][9]
Ethanol	Slightly soluble[8][9]

Troubleshooting Guide

Q5: My lasmiditan hydrochloride is not dissolving completely in my aqueous assay buffer. What should I do?

This is a common issue as lasmiditan hydrochloride, despite being described as water-soluble, may have limited solubility in neutral pH buffers used for in vitro assays.

• Problem: Direct dissolution in aqueous buffer is failing.

• Solution: Prepare a concentrated stock solution in an appropriate organic solvent first, such as DMSO.[2][3][4] You can then serially dilute this stock solution into your final aqueous assay medium.

• Caution: Ensure the final concentration of the organic solvent (e.g., DMSO) in your assay is low enough (typically <0.5% or <0.1%) to not affect the biological system you are studying. Always run a vehicle control with the same final solvent concentration.

Q6: I've prepared a stock in DMSO, but I see precipitation when I dilute it into my cell culture medium. How can I fix this?

Precipitation upon dilution occurs when the compound's solubility limit in the final aqueous medium is exceeded.

• Problem: Compound precipitates out of the aqueous solution after dilution from a DMSO stock.

• Troubleshooting Steps:

  • Reduce Final Concentration: The most straightforward approach is to lower the final working concentration of lasmiditan in your assay.

  • Increase DMSO Stock Concentration: If possible, create a more concentrated DMSO stock so that a smaller volume is needed for dilution, thereby lowering the initial concentration shock in the aqueous medium.

  • Use Pluronic F-68 or other surfactants: Consider adding a small, biologically compatible amount of a surfactant like Pluronic F-68 to your final assay medium to help maintain solubility.

  • Gentle Warming and Vortexing: Briefly warming the solution to 37°C and vortexing during the dilution step can sometimes help. However, be mindful of the compound's thermal stability.[10]

Q7: I am observing inconsistent results in my assays. Could this be related to solubility or stability?

Yes, inconsistent results are often linked to compound handling.

• Problem: High variability in experimental replicates.

• Potential Causes & Solutions:

  • Incomplete Dissolution: Ensure your stock solution is fully dissolved before making dilutions. Visually inspect for any particulate matter. Gentle sonication of the stock solution can aid dissolution.

  • Compound Degradation: Lasmiditan is known to be labile in acidic conditions and when exposed to UV light.[10][11] Protect your stock solutions and assay plates from direct light. If your medium is acidic, this could contribute to degradation over the course of a long incubation.

  • Adsorption to Plastics: Lipophilic compounds can sometimes adsorb to the plastic walls of tubes and assay plates. Using low-adhesion polypropylene plastics can help mitigate this.

  • Storage: Prepare fresh dilutions from your frozen stock for each experiment to avoid issues from repeated freeze-thaw cycles. Store stock solutions in small, single-use aliquots at -20°C or -80°C.[2][4]

Experimental Protocols

Protocol 1: Preparation of a Lasmiditan Hydrochloride Stock Solution

This protocol describes the standard method for preparing a 10 mM stock solution of lasmiditan hydrochloride in DMSO.

• Pre-Weighing: Allow the vial of lasmiditan hydrochloride powder (MW: 413.82 g/mol ) to equilibrate to room temperature before opening to prevent condensation.

• Weighing: Accurately weigh out a desired amount of the powder (e.g., 4.14 mg) in a sterile microcentrifuge tube.

• Solvent Addition: Add the calculated volume of high-purity, anhydrous DMSO to achieve the target concentration. For 4.14 mg to make a 10 mM stock, add 1 mL of DMSO.

• Dissolution: Vortex the solution vigorously for 1-2 minutes. If necessary, place the tube in a sonicating water bath for 5-10 minutes to ensure complete dissolution.

• Visual Inspection: Visually confirm that no solid particles remain and the solution is clear.

• Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in low-adhesion polypropylene tubes. Store these aliquots tightly sealed at -20°C or -80°C, protected from light.[2][4]

Visualizations

Caption: Lasmiditan's simplified signaling pathway.

Caption: Workflow for troubleshooting solubility.

Caption: Relationship between lasmiditan forms and solubility.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. Buy Lasmiditan | 439239-90-4 | >98% [smolecule.com]
• 3. Lasmiditan hydrochloride | 613677-28-4 | 5-HT Receptor | MOLNOVA [molnova.com]
• 4. abmole.com [abmole.com]
• 5. Lasmiditan hydrochloride | CAS 613677-28-4 | Sun-shinechem [sun-shinechem.com]
• 6. US10669256B2 - Crystalline forms of lasmiditan, preparation methods, pharmaceutical compositions and uses thereof - Google Patents [patents.google.com]
• 7. caymanchem.com [caymanchem.com]
• 8. Profile of Lasmiditan in the Acute Treatment of Migraine in Adults: Design, Development, and Place in Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. WO2022079591A1 - Pharmaceutical composition of lasmiditan and process of preparation thereof - Google Patents [patents.google.com]
• 10. acgpubs.org [acgpubs.org]
• 11. scispace.com [scispace.com]
• 12. accessdata.fda.gov [accessdata.fda.gov]
• 13. ijnrd.org [ijnrd.org]

Technical Support Center: Optimizing Lasmiditan Dosage in Preclinical Animal Models of Migraine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with lasmiditan in preclinical animal models of migraine.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for lasmiditan in preclinical migraine models?

A1: Lasmiditan is a highly selective agonist for the serotonin 5-HT1F receptor.[1][2][3] Its therapeutic effect in migraine models is believed to stem from its ability to inhibit the release of calcitonin gene-related peptide (CGRP) and other neurotransmitters from trigeminal neurons, thereby reducing nociceptive signaling in the trigeminovascular system.[1][2][3][4] Unlike triptans, lasmiditan's high selectivity for the 5-HT1F receptor subtype means it does not cause vasoconstriction, a key differentiating feature.[1][2][5] Due to its lipophilic nature, it can also cross the blood-brain barrier to act on central pain pathways.[2][3]

Q2: Which animal models are most appropriate for studying the efficacy of lasmiditan?

A2: Several well-established animal models are suitable for evaluating the anti-migraine potential of lasmiditan. These include:

• Trigeminal Ganglion Stimulation Models: Electrical or chemical stimulation of the trigeminal ganglion can induce markers of migraine-like activity, such as dural plasma protein extravasation and the expression of the immediate early gene c-Fos in the trigeminal nucleus caudalis.[1][6] Lasmiditan has been shown to potently inhibit both of these markers.[1][6]

• Nitroglycerin (NTG)-Induced Models: Systemic administration of NTG can induce a state of heightened sensitivity in rodents, leading to behaviors like mechanical allodynia, which can be quantified.[7][8] This model is useful for assessing the ability of a compound to reverse established hypersensitivity.

• Capsaicin-Induced Dermal Blood Flow Model: This model is used to test therapies targeting CGRP release and measures changes in dermal blood flow after capsaicin administration.[8]

Q3: What are the reported effective dose ranges for lasmiditan in preclinical studies?

A3: The effective dose of lasmiditan can vary depending on the animal model, species, and route of administration. It is crucial to perform a dose-response study to determine the optimal dose for your specific experimental conditions. See the data summary table below for reported effective doses in various models.

Troubleshooting Guides

Problem 1: High variability in behavioral responses to lasmiditan.

• Possible Cause: Inconsistent drug administration or bioavailability.

  • Solution: Ensure precise and consistent administration techniques, whether oral gavage, intraperitoneal (i.p.), or intravenous (i.v.) injection. For oral administration, consider the formulation and vehicle to optimize absorption. Lasmiditan has an oral bioavailability of approximately 40%.[5][6]

• Possible Cause: Stress-induced variability in animal subjects.

  • Solution: Acclimate animals to the experimental procedures and environment to minimize stress. Handle animals consistently and perform behavioral testing at the same time of day.

• Possible Cause: Subject-to-subject differences in migraine-like phenotype.

  • Solution: Increase the number of animals per group to improve statistical power. Ensure that the migraine-inducing stimulus is consistently applied and results in a stable baseline of symptoms before drug administration.

Problem 2: Observing unexpected side effects, such as increased allodynia with chronic dosing.

• Possible Cause: Development of medication overuse headache (MOH)-like symptoms.

  • Solution: Preclinical studies in rats have shown that frequent oral administration of lasmiditan (e.g., 10 mg/kg) can induce transient cutaneous allodynia, similar to sumatriptan.[9][10] This suggests a potential for MOH. If your protocol involves chronic dosing, be aware of this possibility and consider incorporating washout periods or varying the dosing schedule.

• Possible Cause: Central nervous system (CNS)-related side effects.

  • Solution: Lasmiditan is known to cross the blood-brain barrier and can cause CNS-related side effects such as dizziness, sedation, and paresthesia in humans.[11][12][13] In animal models, this may manifest as changes in locomotor activity or other behavioral alterations.[14] It is important to have a comprehensive behavioral assessment battery to distinguish therapeutic effects from potential side effects.

Problem 3: Lasmiditan does not appear to inhibit CGRP release in my in vitro assay.

• Possible Cause: Inappropriate tissue preparation or stimulation method.

  • Solution: Ensure that the tissue (e.g., trigeminal ganglion) is properly dissected and maintained in appropriate physiological buffer. The method used to stimulate CGRP release (e.g., high potassium, capsaicin) should be validated and produce a robust and reproducible response.

• Possible Cause: Incorrect drug concentration or incubation time.

  • Solution: Perform a concentration-response curve to determine the optimal concentration of lasmiditan for your assay. Ensure adequate pre-incubation time for the drug to interact with the 5-HT1F receptors.

Data Presentation

Table 1: Summary of Lasmiditan Dosages in Preclinical Animal Models

Animal Model	Species	Route of Administration	Effective Dose Range	Observed Effect	Citation(s)
c-Fos Expression in Trigeminal Nucleus Caudalis	Rat	Oral	≥ 3 µg/kg	50% reduction in stimulus-induced c-Fos signals	[1]
Medication Overuse Headache Model	Rat	Oral	10 mg/kg	Induced transient cutaneous allodynia with repeated dosing	[9][10]
Dural Plasma Protein Extravasation	Rodent	Not Specified	Not Specified	Potent inhibition	[6]
Trigeminal Nociceptive Processing	Rat	Not Specified	Dose-dependent	Reduction in trigeminovascular activation	[15]

Experimental Protocols

Protocol 1: Assessment of Mechanical Allodynia in a Nitroglycerin (NTG)-Induced Migraine Model (Rat)

• Animal Acclimation: Acclimate male Sprague-Dawley rats to the testing environment and handling for at least 3 days prior to the experiment.

• Baseline Measurement: Measure baseline mechanical sensitivity using von Frey filaments applied to the periorbital and hind paw regions. The up-down method is commonly used to determine the 50% withdrawal threshold.[7][9]

• Migraine Induction: Administer NTG (10 mg/kg, i.p.) to induce a state of hypersensitivity.

• Post-NTG Measurement: Re-assess mechanical sensitivity 2 hours after NTG administration to confirm the development of allodynia (a significant decrease in withdrawal threshold).

• Lasmiditan Administration: Administer lasmiditan or vehicle orally at the desired dose(s).

• Efficacy Assessment: Measure mechanical sensitivity at various time points after lasmiditan administration (e.g., 30, 60, 90, and 120 minutes) to evaluate its ability to reverse NTG-induced allodynia.

Protocol 2: Evaluation of c-Fos Expression in the Trigeminal Nucleus Caudalis (TNC)

• Animal Preparation: Anesthetize the animal (e.g., rat) and place it in a stereotaxic frame.

• Trigeminal Ganglion Stimulation: Surgically expose the trigeminal ganglion and apply electrical stimulation to activate the trigeminovascular system.

• Lasmiditan Administration: Administer lasmiditan or vehicle (typically i.v. or i.p. for this type of study) prior to or following trigeminal stimulation.

• Tissue Collection: Two hours after stimulation, perfuse the animal with saline followed by a fixative (e.g., 4% paraformaldehyde).

• Immunohistochemistry: Carefully dissect the brainstem, post-fix the tissue, and prepare coronal sections of the TNC. Perform immunohistochemistry using an antibody against c-Fos.

• Quantification: Count the number of c-Fos-positive neurons in the TNC at standardized anatomical levels. A reduction in c-Fos expression in the lasmiditan-treated group compared to the vehicle group indicates an inhibitory effect on trigeminal nociceptive processing.[1]

Visualizations

Caption: Lasmiditan binds to 5-HT1F receptors on trigeminal neurons, inhibiting CGRP and glutamate release.

Caption: Workflow for assessing lasmiditan efficacy in a preclinical behavioral model of migraine.

References

• 1. The potential of lasmiditan in migraine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lasmiditan mechanism of action - review of a selective 5-HT1F agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Lasmiditan inhibits calcitonin gene-related peptide release in the rodent trigeminovascular system - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lasmiditan: Acute Migraine Treatment Without Vasoconstriction. A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Animal models of migraine and experimental techniques used to examine trigeminal sensory processing - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Animal Models of Migraine – Greentech Bioscience Preclinical CRO Services [en.greentech-bio.com]
• 9. Evaluation of LY573144 (lasmiditan) in a preclinical model of medication overuse headache - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Evaluation of LY573144 (lasmiditan) in a preclinical model of medication overuse headache - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. clinicaltrials.eu [clinicaltrials.eu]
• 12. drugs.com [drugs.com]
• 13. Identifying Factors Associated with the Efficacy of Lasmiditan 50 mg as an Acute Treatment for Migraine Attacks Under Various Dosing Conditions in Real-World Clinical Practice [mdpi.com]
• 14. Behavioral effects and mechanisms of migraine pathogenesis following estradiol exposure in a multibehavioral model of migraine in rat - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The selective 5-HT1F receptor agonist lasmiditan inhibits trigeminal nociceptive processing: Implications for migraine and cluster headache - PubMed [pubmed.ncbi.nlm.nih.gov]

protocol adjustments for reducing variability in lasmiditan in vivo studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in reducing variability in in vivo studies involving lasmiditan.

Troubleshooting Guides

This section addresses specific issues that may arise during in vivo experiments with lasmiditan, offering potential causes and solutions in a question-and-answer format.

Question	Potential Causes	Recommended Solutions
High variability in plasma concentrations of lasmiditan between subjects?	1. Inconsistent Oral Dosing: Improper gavage technique or animal stress can lead to variable absorption. 2. Food Effects: Although clinical studies suggest minimal food effects, the type and amount of food in the gut can alter absorption kinetics in animal models.[1] 3. Genetic Differences: Variations in drug metabolism and transporter proteins (e.g., P-glycoprotein) among animals.[2][3] 4. Formulation Issues: Poor solubility or instability of the dosing solution.[4][5]	1. Standardize Dosing Procedure: Ensure all personnel are proficient in oral gavage. Acclimatize animals to the procedure to reduce stress. 2. Control Feeding Times: Fast animals overnight (providing access to water) before dosing to ensure a consistent gastric environment.[6] 3. Use Genetically Homogeneous Animal Strains: Employ inbred strains to minimize genetic variability. 4. Optimize Formulation: Use a consistent, well-characterized vehicle for lasmiditan. For poorly soluble compounds, consider formulations like nanoemulsions.[6][7][8]
Unexpected sedative effects or dizziness observed in animals?	1. High Dose: Lasmiditan is known to cause dose-dependent CNS side effects.[9][10][11][12][13] 2. Rapid Brain Penetration: Lasmiditan is lipophilic and readily crosses the blood-brain barrier.[1][10][13] 3. Drug Interaction: Co-administration with other CNS depressants can potentiate sedative effects.[2][9][12][14]	1. Dose-Response Study: Conduct a pilot study to determine the optimal dose that achieves the desired therapeutic effect with minimal side effects. 2. Staggered Dosing and Observation: Allow sufficient time between dosing and behavioral assessments. The FDA recommends waiting at least 8 hours after human dosing before driving.[9][12] 3. Review Concomitant Medications: Avoid co-administration of other CNS active compounds unless it is a planned part of the study design.
Inconsistent results in migraine-related behavioral models?	1. Variability in Migraine Induction: Inconsistent application of the migraine trigger (e.g., nitroglycerin, electrical stimulation).[15][16][17] 2. Subjective Behavioral Scoring: Lack of standardized and blinded scoring of behaviors like photophobia or allodynia.[18] 3. Timing of Drug Administration: The therapeutic window for lasmiditan may be narrow relative to the onset of migraine symptoms.	1. Standardize Induction Protocol: Ensure consistent administration of the migraine-inducing agent and precise placement of electrodes for stimulation models. 2. Blinded and Standardized Scoring: Observers should be blinded to the treatment groups. Use a clear and consistent scoring system for behavioral endpoints. 3. Optimize Dosing Time: Administer lasmiditan at a consistent time point relative to the induction of the migraine-like state based on its pharmacokinetic profile (Tmax is approximately 1.8 hours in humans).[1]
Potential for Serotonin Syndrome?	1. Co-administration with other serotonergic agents: The risk of serotonin syndrome increases when lasmiditan is given with drugs like SSRIs, SNRIs, or MAO inhibitors.[2][3][9][12][14]	1. Careful Review of Concomitant Medications: Avoid the use of other serotonergic drugs. If their use is necessary, monitor animals closely for symptoms such as agitation, hyperthermia, and tremors.[9]

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the experimental use of lasmiditan.

Q1: What is the mechanism of action of lasmiditan?

A1: Lasmiditan is a selective agonist for the serotonin 5-HT1F receptor.[10] Its activation is thought to inhibit the release of calcitonin gene-related peptide (CGRP) and other neurotransmitters involved in migraine pathophysiology.[19] Unlike triptans, it does not cause vasoconstriction.[20][21]

Q2: How should I prepare a lasmiditan solution for oral administration in rodents?

A2: While specific vehicle composition can vary, a common approach is to prepare a suspension in a vehicle such as 0.5% methylcellulose in water.[6] It is crucial to ensure the suspension is homogenous before each administration to guarantee consistent dosing. For improved bioavailability, nanoemulsion-based formulations have also been explored.[6][7][8][22][23]

Q3: What is a typical oral dose of lasmiditan in rodent models of migraine?

A3: Dosing can vary depending on the specific model and endpoint. A study in rats investigating the inhibition of trigeminovascular protein extravasation used oral doses up to 10 mg/kg.[24] It is recommended to perform a dose-response study to determine the optimal dose for your specific experimental conditions. A study in rabbits used a dose of 0.863 mg/kg, calculated based on body surface area normalization from the human dose.[6]

Q4: What are the key pharmacokinetic parameters of lasmiditan to consider when designing a study?

A4: In humans, lasmiditan is rapidly absorbed with a time to maximum plasma concentration (Tmax) of about 1.8 hours.[1] The oral bioavailability is approximately 40%.[1][20] These parameters should be considered when determining the timing of drug administration relative to experimental readouts.

Q5: Are there any known drug-drug interactions I should be aware of?

A5: Yes, lasmiditan is a substrate and inhibitor of P-glycoprotein (P-gp).[2][3] Therefore, co-administration with other P-gp substrates or inhibitors could alter its pharmacokinetics. Additionally, there is an increased risk of serotonin syndrome when lasmiditan is used with other serotonergic drugs.[2][3][9][12][14]

Experimental Protocols

Protocol 1: Pharmacokinetic Study of Orally Administered Lasmiditan in Rats

Objective: To determine the pharmacokinetic profile of a single oral dose of lasmiditan in rats, with adjustments to minimize variability.

Methodology:

• Animal Model: Male Sprague-Dawley rats (8-10 weeks old), n=6 per time point.

• Acclimatization: Acclimatize animals to the housing facility for at least one week and to the oral gavage procedure for three days prior to the study.

• Fasting: Fast rats overnight (approximately 12 hours) with free access to water before dosing.

• Dosing Formulation: Prepare a 1 mg/mL suspension of lasmiditan in 0.5% methylcellulose in sterile water. Ensure the suspension is continuously stirred during dosing to maintain homogeneity.

• Administration: Administer a single oral dose of 10 mg/kg lasmiditan via oral gavage.

• Blood Sampling: Collect blood samples (approximately 0.25 mL) via the tail vein at pre-dose, and at 0.25, 0.5, 1, 1.5, 2, 4, 8, and 24 hours post-dose into tubes containing an anticoagulant (e.g., K2EDTA).

• Plasma Preparation: Centrifuge blood samples at 2000 x g for 10 minutes at 4°C to separate plasma.

• Sample Analysis: Analyze plasma concentrations of lasmiditan using a validated LC-MS/MS method.

• Data Analysis: Calculate pharmacokinetic parameters (Cmax, Tmax, AUC, half-life) using non-compartmental analysis.

Protocol 2: Assessment of Lasmiditan Efficacy in a Rat Model of Nitroglycerin-Induced Allodynia

Objective: To evaluate the efficacy of lasmiditan in reducing nitroglycerin-induced mechanical allodynia in rats.

Methodology:

• Animal Model: Male Sprague-Dawley rats (8-10 weeks old).

• Baseline Allodynia Testing: Measure baseline paw withdrawal thresholds using von Frey filaments.

• Migraine Induction: Administer nitroglycerin (10 mg/kg, i.p.) to induce a migraine-like state.

• Drug Administration: 30 minutes after nitroglycerin administration, orally administer either vehicle (0.5% methylcellulose) or lasmiditan (1, 3, or 10 mg/kg).

• Allodynia Assessment: Measure paw withdrawal thresholds at 1, 2, and 4 hours after lasmiditan or vehicle administration. The experimenter should be blinded to the treatment groups.

• Data Analysis: Compare the paw withdrawal thresholds between the vehicle and lasmiditan-treated groups at each time point using appropriate statistical analysis (e.g., two-way ANOVA with post-hoc tests).

Visualizations

Caption: Lasmiditan's signaling pathway.

Caption: Workflow for a lasmiditan pharmacokinetic study.

Caption: Troubleshooting logic for high variability.

References

• 1. Lasmiditan: Acute Migraine Treatment Without Vasoconstriction. A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. drugs.com [drugs.com]
• 3. Pharmacokinetics, Pharmacodynamics and Drug–Drug Interactions of New Anti-Migraine Drugs—Lasmiditan, Gepants, and Calcitonin-Gene-Related Peptide (CGRP) Receptor Monoclonal Antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Analyzing the Potential Root Causes of Variability of Pharmacokinetics in Preclinical Species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pharmaexcipients.com [pharmaexcipients.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. drugs.com [drugs.com]
• 10. The potential of lasmiditan in migraine - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Lasmiditan for the Treatment of Migraines With or Without Aura in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Lasmiditan: Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 13. Lasmiditan mechanism of action – review of a selective 5-HT1F agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Drug Information of Lasmiditan and Its Effectiveness for Maigraine | PDF [slideshare.net]
• 15. Animal models of migraine and experimental techniques used to examine trigeminal sensory processing - PMC [pmc.ncbi.nlm.nih.gov]
• 16. maze.conductscience.com [maze.conductscience.com]
• 17. criver.com [criver.com]
• 18. Investigating Migraine-Like Behavior using Light Aversion in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Lasmiditan inhibits calcitonin gene-related peptide release in the rodent trigeminovascular system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Lasmiditan for the treatment of migraine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Preparation, In-vitro, Ex-vivo, and Pharmacokinetic Study of Lasmiditan as Intranasal Nanoemulsion-based In Situ Gel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. accessdata.fda.gov [accessdata.fda.gov]

Lasmiditan Analytical Method Validation: A Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the analytical method validation for lasmiditan.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the experimental validation of analytical methods for lasmiditan.

Problem/Issue	Possible Cause(s)	Suggested Solution(s)
Poor Peak Shape (Tailing or Fronting)	Inappropriate mobile phase pH.	Adjust the mobile phase pH. A mobile phase containing 0.1% orthophosphoric acid has been shown to produce symmetrical peaks.[1]
Column degradation.	Use a new or properly conditioned C18 column, such as an Inertsil ODS column.[1][2]
Sample overload.	Reduce the concentration of the injected sample to be within the linear range of the method (e.g., 5-75 µg/ml).[1]
Inconsistent Retention Times	Fluctuation in mobile phase composition.	Ensure the mobile phase components are accurately measured and thoroughly mixed. An isocratic mobile phase, such as a 50:50 ratio of 0.1% OPA and acetonitrile, can provide stable retention times.[1]
Variations in column temperature.	Use a column oven to maintain a constant temperature, for example, at 30°C.[3]
Changes in flow rate.	Verify the HPLC pump is functioning correctly and delivering a consistent flow rate (e.g., 1.0 ml/min).[1][2]
Co-elution of Lasmiditan and Impurities/Degradants	Inadequate mobile phase strength.	Optimize the mobile phase composition. A gradient or a well-optimized isocratic mobile phase can improve separation. For instance, a mobile phase of 15 mM potassium dihydrogen phosphate (KH₂PO₄) and methanol in a 15:85 v/v ratio has been used successfully.[4]
Unsuitable stationary phase.	An Inertsil ODS-3 column (250×4.6 mm, 5.0 μm) has demonstrated good resolution for lasmiditan and its process-related impurities.[2]
Low Assay Values or Poor Recovery	Incomplete extraction of lasmiditan from the sample matrix.	Ensure complete dissolution of the sample. Sonication can aid in dissolving the analyte.[2] The use of a diluent in which lasmiditan is highly soluble, like a mixture of acetonitrile and water, is recommended.[3]
Degradation of lasmiditan in the sample solution.	Analyze the sample solution promptly after preparation. Stability studies have shown that lasmiditan is stable in the sample solution for up to 24 hours at room temperature.[1]
Failure to Meet System Suitability Criteria	Improperly prepared standard solutions.	Prepare fresh standard solutions and ensure the lasmiditan reference standard is of high purity.
Issues with the HPLC system (e.g., pump, detector, injector).	Perform routine maintenance and calibration of the HPLC system.
Column performance deterioration.	Flush the column with an appropriate solvent or replace it if necessary.

Frequently Asked Questions (FAQs)

Q1: What are the key challenges in developing a stability-indicating analytical method for lasmiditan?

A1: The primary challenge is to develop a method that can effectively separate lasmiditan from its degradation products formed under various stress conditions, as well as from any process-related impurities.[2][5] Lasmiditan is known to be unstable under oxidative, acidic, basic, and photolytic conditions, leading to the formation of multiple degradation products.[1][2][4] Therefore, the chromatographic method must have sufficient resolution to distinguish all these species from the parent drug and from each other to ensure accurate quantification.

Q2: What typical forced degradation conditions should be applied to lasmiditan?

A2: Forced degradation studies for lasmiditan should include exposure to acidic, basic, oxidative, thermal, and photolytic stress conditions to assess its stability profile.[1][2][3] Studies have shown that lasmiditan is particularly labile in acidic, basic, and UV light conditions, while it remains relatively stable under thermal and peroxide stress.[2] For example, degradation can be induced by treating with 1 N HCl, 1 N NaOH, and 3% H₂O₂ for a specified period.[2]

Q3: How can I ensure my analytical method for lasmiditan is robust?

A3: To ensure robustness, small, deliberate variations should be made to the method parameters to assess their impact on the results.[1] Key parameters to investigate include:

• Flow rate: (e.g., ± 0.1 ml/min)[6]

• Mobile phase composition: (e.g., ± 10% organic phase)[1]

• Column temperature: (e.g., ± 5°C)[3]

• Wavelength: (e.g., ± 5 nm)[1]

The method is considered robust if these minor changes do not significantly affect the analytical results, such as retention time, peak area, and system suitability parameters.[1]

Q4: What are the acceptance criteria for system suitability for a lasmiditan HPLC method?

A4: While specific limits may vary slightly between laboratories and regulatory guidelines, typical system suitability parameters and their acceptance criteria include:

• Tailing factor (Asymmetry): ≤ 2.0[2]

• Theoretical plates (N): > 2000[2]

• Resolution (Rs) between adjacent peaks: > 2[2]

• Relative Standard Deviation (%RSD) of replicate injections: ≤ 2.0%[3]

Quantitative Data Summary

The following tables summarize quantitative data from validated analytical methods for lasmiditan.

Table 1: HPLC Method Parameters

Parameter	Method 1[1]	Method 2[4]	Method 3[2]
Column	Inertsil ODS (150x4.6mm, 3.5µm)	ThermoC-18 (4.6 × 250 mm, 5 μm)	Inertsil ODS-3 (250×4.6 mm, 5.0 μm)
Mobile Phase	0.1% OPA: Acetonitrile (50:50)	15 mM KH₂PO₄: Methanol (15:85 v/v)	Mobile Phase A & B (50:50 v/v)
Flow Rate	1.0 ml/min	Not Specified	1.0 ml/min
Detection Wavelength	Not Specified	258 nm	246 nm
Retention Time	3.203 min	5.117 min	8.49 min

Table 2: Method Validation Parameters

Parameter	Method 1[1]	Method 2[4]	Method 3[3]
Linearity Range (µg/ml)	5-75	5-25	25-150% of 20ppm
Correlation Coefficient (r²)	0.999	0.9993	0.999
LOD (µg/ml)	0.063	Not Specified	0.13
LOQ (µg/ml)	0.206	Not Specified	0.40
Accuracy (% Recovery)	98-102%	Close to label claim	Not Specified
Precision (%RSD)	Not Specified	Not Specified	0.8 (Repeatability), 0.9 (Intermediate)

Experimental Protocols

Protocol 1: RP-HPLC Method for Lasmiditan Estimation[1]

• Chromatographic System: Waters alliance e-2695 chromatographic system with a quaternary pump and a PDA detector-2996.

• Column: Inertsil ODS (150x4.6mm, 3.5µm).

• Mobile Phase: A 50:50 (v/v) mixture of 0.1% orthophosphoric acid and acetonitrile.

• Flow Rate: 1.0 ml/min.

• Injection Volume: 10 µl.

• Detection: As per the optimized wavelength for lasmiditan.

• Standard Solution Preparation: Dissolve the lasmiditan reference standard in acetonitrile and then dilute with the mobile phase to the desired concentration.

• Sample Preparation: For tablet dosage forms, weigh and powder the tablets. Dissolve an amount of powder equivalent to a specific dose of lasmiditan in the diluent, sonicate, and filter through a 0.45µ nylon syringe filter before injection.

Protocol 2: Forced Degradation Study of Lasmiditan[2]

• Acid Degradation: Expose the lasmiditan sample to 1 N HCl for 12 hours. Neutralize the solution before analysis.

• Base Degradation: Expose the sample to 1 N NaOH for 12 hours. Neutralize the solution before analysis.

• Oxidative Degradation: Treat the sample with 3.0% H₂O₂ for 12 hours.

• Thermal Degradation: Expose the solid drug to heat.

• Photolytic Degradation: Expose the drug solution to UV light.

• Analysis: Analyze the stressed samples using a validated stability-indicating HPLC method to separate and quantify the degradation products.

Visualizations

Caption: Workflow for Lasmiditan Analytical Method Validation.

Caption: Forced Degradation Pathways of Lasmiditan.

References

• 1. pharmainfo.in [pharmainfo.in]
• 2. acgpubs.org [acgpubs.org]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. wjpps.com [wjpps.com]
• 5. scispace.com [scispace.com]
• 6. jetir.org [jetir.org]

Technical Support Center: The Impact of Food on the Pharmacokinetics of Lasmiditan Hydrochloride

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive overview of the impact of food on the pharmacokinetics of lasmiditan hydrochloride. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimental design and data interpretation.

Frequently Asked Questions (FAQs)

Q1: What is the overall effect of food on the absorption of lasmiditan hydrochloride?

A1: The administration of lasmiditan hydrochloride with a high-fat meal has a minimal effect on its overall exposure. While there are slight increases in the peak plasma concentration (Cmax) and the total exposure (AUC), these changes are not considered clinically significant.[1][2] Therefore, lasmiditan can be administered with or without food.[1]

Q2: How does a high-fat meal specifically alter the pharmacokinetic parameters of lasmiditan?

A2: When administered with a high-fat meal, the Cmax of lasmiditan is increased by approximately 22% and the AUC is increased by about 19%.[1][2] Additionally, the time to reach the maximum plasma concentration (Tmax) is delayed by approximately one hour.[1][2]

Q3: What was the design of the clinical study that assessed the food effect on lasmiditan?

A3: The food effect was evaluated in an open-label, randomized, two-period crossover study (Study LAHR; NCT02233296) in 30 healthy subjects.[3] Participants received a single 200 mg dose of lasmiditan under both fasted and fed (with a high-fat meal) conditions.[3]

Q4: Is there a recommended composition for the high-fat meal in such a study?

A4: While the specific composition of the meal in the pivotal food-effect study for lasmiditan is not detailed in the available literature, the U.S. Food and Drug Administration (FDA) provides guidance for a standard high-fat, high-calorie meal for such studies. This meal typically consists of 800 to 1000 calories, with approximately 50-65% of calories derived from fat.

Q5: How are plasma concentrations of lasmiditan typically measured in these studies?

A5: Plasma concentrations of lasmiditan are determined using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method. This highly sensitive and specific technique allows for the accurate quantification of the drug in biological matrices.

Troubleshooting Guide

Issue 1: Unexpected variability in pharmacokinetic data in a fed study.

• Possible Cause: Inconsistent meal composition or timing of administration relative to the meal.

• Troubleshooting Step: Ensure strict adherence to a standardized high-fat meal protocol for all subjects. The drug should be administered at a consistent time point after the start of the meal.

Issue 2: Difficulty in replicating the reported delay in Tmax.

• Possible Cause: Differences in the composition of the "high-fat" meal used in the experiment compared to the one used in the original studies. The rate of gastric emptying can be influenced by the specific fat, protein, and carbohydrate content of the meal.

• Troubleshooting Step: Utilize a standardized high-fat meal that aligns with FDA guidelines to ensure consistency and comparability of results.

Data Presentation

Table 1: Summary of Pharmacokinetic Parameters of Lasmiditan (200 mg) Under Fed and Fasted Conditions

Parameter	Fasted	Fed (High-Fat Meal)	% Change
Cmax	-	-	↑ 22%
AUC	-	-	↑ 19%
Median Tmax	~1.5 hours	~2.5 hours	Delayed by ~1 hour

Data sourced from clinical trial information.[1][2]

Experimental Protocols

Representative Protocol for a Food-Effect Study of Lasmiditan Hydrochloride

This protocol is a representative example based on the available information from the lasmiditan food-effect study and general FDA guidelines for such trials.

1. Study Design:

• An open-label, randomized, two-period, two-sequence crossover study.

• A washout period of at least 7 days between the two periods.

2. Study Population:

• Healthy adult male and non-pregnant, non-lactating female subjects.

3. Investigational Product and Dose:

• Lasmiditan hydrochloride, 200 mg oral tablet.

4. Study Conditions:

• Fasted State: Subjects fast for at least 10 hours overnight before drug administration.

• Fed State: Subjects consume a standardized high-fat, high-calorie meal over 30 minutes, and the drug is administered within 5 minutes of completing the meal.

5. High-Fat Meal Composition (Representative):

• Total Calories: 800-1000 kcal

• Fat: 50-65% of total calories

• Protein: ~15% of total calories

• Carbohydrates: ~25% of total calories

6. Blood Sampling Schedule (Representative):

• Blood samples are collected at pre-dose (0 hours) and at 0.5, 1, 1.5, 2, 2.5, 3, 4, 6, 8, 12, 24, and 48 hours post-dose.

7. Bioanalytical Method:

• Plasma concentrations of lasmiditan are quantified using a validated LC-MS/MS method.

Visualizations

Caption: Workflow of a typical food-effect study for lasmiditan hydrochloride.

Caption: Logical relationship of food intake on the gastrointestinal transit and subsequent absorption of lasmiditan.

References

• 1. jstage.jst.go.jp [jstage.jst.go.jp]
• 2. Food Effect Studies: What You Need to Know | Dr. Vince Clinical Research [drvince.com]
• 3. biorelevant.com [biorelevant.com]

Reference Data & Comparative Studies

A Preclinical Head-to-Head: Lasmiditan vs. Sumatriptan in Migraine Models

A detailed comparison of the preclinical efficacy of lasmiditan and sumatriptan, two key players in migraine therapeutics, reveals distinct pharmacological profiles. This guide synthesizes available preclinical data, offering researchers, scientists, and drug development professionals a comprehensive overview of their mechanisms of action, receptor affinities, and performance in established in vitro and in vivo migraine models.

Lasmiditan, a selective serotonin 5-HT1F receptor agonist, and sumatriptan, a non-selective 5-HT1B/1D receptor agonist, represent two distinct approaches to aborting migraine attacks. Their preclinical data underscores their different therapeutic strategies: lasmiditan targets neuronal pathways to inhibit pain signaling without causing vasoconstriction, while sumatriptan's efficacy is linked to both neuronal inhibition and cranial vasoconstriction.

Data Presentation: Quantitative Comparison

The preclinical efficacy of lasmiditan and sumatriptan has been evaluated across a range of assays, from receptor binding to functional and in vivo models. The following tables summarize the key quantitative data from these studies.

Table 1: Receptor Binding Affinity

Compound	Receptor Subtype	Binding Affinity (Ki, nM)
Lasmiditan	5-HT1F	2.21[1]
5-HT1B	1043[1]
5-HT1D	1357[1]
Sumatriptan	5-HT1B	~11-27[1]
5-HT1D	~6.6-17[1]
5-HT1F	High affinity (exact Ki not consistently reported)[2]

Note: Ki values for sumatriptan can vary between studies and radioligands used.

Table 2: In Vitro Functional Assays - Vasoconstriction

Compound	Assay	Result
Lasmiditan	Rabbit Saphenous Vein Contraction	No contraction at concentrations up to 100 µM[1][3]
Sumatriptan	Rabbit Saphenous Vein Contraction	Potent contraction (pEC50 = 6.0)[4]

Table 3: In Vivo Animal Models of Migraine

Compound	Model	Endpoint	Result
Lasmiditan	Dural Plasma Protein Extravasation (Rat)	Inhibition of protein extravasation	Potent inhibition[1]
c-Fos Expression in Trigeminal Nucleus Caudalis (Rat)	Inhibition of c-Fos expression	Potent inhibition[1]
Sumatriptan	Dural Plasma Protein Extravasation (Rat/Guinea Pig)	Inhibition of protein extravasation	Effective inhibition[5]
c-Fos Expression in Trigeminal Nucleus Caudalis (Rat)	Inhibition of c-Fos expression	Effective inhibition[6]

Signaling Pathways and Experimental Workflows

The distinct mechanisms of lasmiditan and sumatriptan are rooted in the signaling pathways of their respective primary receptor targets.

Lasmiditan's signaling cascade via the 5-HT1F receptor.

Sumatriptan's dual mechanism through 5-HT1B/1D receptors.

The preclinical evaluation of these compounds typically follows a standardized workflow to assess their potential as anti-migraine agents.

A typical preclinical drug discovery workflow for migraine therapeutics.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of preclinical findings. The following are outlines of the key experimental protocols used to generate the data presented above.

Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of lasmiditan and sumatriptan for serotonin receptor subtypes.

General Protocol:

• Membrane Preparation: Cell membranes expressing the specific human recombinant 5-HT receptor subtype (e.g., 5-HT1F, 5-HT1B, 5-HT1D) are prepared from cultured cells (e.g., CHO, HEK293).

• Assay Buffer: A suitable buffer (e.g., 50 mM Tris-HCl, pH 7.4) is used for the binding reaction.

• Radioligand: A radiolabeled ligand with high affinity for the target receptor is used (e.g., [3H]-Lasmiditan for 5-HT1F, [3H]-GR125743 for 5-HT1D).

• Competition Binding: Membranes are incubated with a fixed concentration of the radioligand and increasing concentrations of the unlabeled test compound (lasmiditan or sumatriptan).

• Incubation: The reaction is incubated at room temperature for a sufficient time to reach equilibrium (e.g., 60 minutes).

• Separation: Bound and free radioligand are separated by rapid filtration through glass fiber filters.

• Quantification: The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki value is then calculated using the Cheng-Prusoff equation.

Rabbit Saphenous Vein Contraction Assay

Objective: To assess the vasoconstrictor potential of lasmiditan and sumatriptan.

General Protocol:

• Tissue Preparation: Saphenous veins are isolated from male New Zealand White rabbits and cut into rings.

• Organ Bath Setup: The rings are mounted in organ baths containing a physiological salt solution (e.g., Krebs-Henseleit solution) maintained at 37°C and aerated with 95% O2/5% CO2.

• Equilibration: The tissues are allowed to equilibrate under a resting tension (e.g., 1 gram) for a period of time (e.g., 60-90 minutes).

• Drug Administration: Cumulative concentration-response curves are generated by adding increasing concentrations of the test compound (lasmiditan or sumatriptan) to the organ bath.

• Measurement: The isometric tension of the vascular rings is recorded using a force transducer.

• Data Analysis: The contractile response is expressed as a percentage of the maximal contraction induced by a reference agonist (e.g., potassium chloride). The pEC50 (the negative logarithm of the molar concentration of the agonist that produces 50% of the maximal response) is calculated.

Dural Plasma Protein Extravasation Model

Objective: To evaluate the ability of lasmiditan and sumatriptan to inhibit neurogenic inflammation in an in vivo model of migraine.

General Protocol:

• Animal Model: Male Sprague-Dawley rats are anesthetized.

• Surgical Preparation: The femoral vein is cannulated for drug and dye administration. A craniotomy is performed to expose the dura mater and the superior sagittal sinus.

• Trigeminal Ganglion Stimulation: The trigeminal ganglion is electrically stimulated to induce neurogenic inflammation.

• Drug Administration: The test compound (lasmiditan or sumatriptan) or vehicle is administered intravenously prior to trigeminal ganglion stimulation.

• Tracer Injection: A fluorescent dye (e.g., Evans blue) is injected intravenously to quantify plasma protein extravasation.

• Tissue Collection: After a circulation period, the animal is euthanized, and the dura mater is collected.

• Quantification: The amount of extravasated dye in the dura mater is extracted and quantified spectrophotometrically.

• Data Analysis: The percentage of inhibition of plasma protein extravasation by the test compound is calculated relative to the vehicle-treated group.

c-Fos Expression in the Trigeminal Nucleus Caudalis

Objective: To assess the ability of lasmiditan and sumatriptan to inhibit neuronal activation in a key pain-processing region of the brainstem.

General Protocol:

• Animal Model: Male rats are used.

• Stimulation: The trigeminal ganglion is electrically stimulated, or a substance like capsaicin is applied to the dura mater to induce neuronal activation.

• Drug Administration: The test compound (lasmiditan or sumatriptan) or vehicle is administered prior to the stimulation.

• Tissue Processing: Two hours after stimulation, the animals are euthanized, and the brainstems are removed and processed for immunohistochemistry.

• Immunohistochemistry: Brainstem sections are stained with an antibody against the c-Fos protein, a marker of neuronal activation.

• Quantification: The number of c-Fos-immunoreactive neurons in the trigeminal nucleus caudalis is counted under a microscope.

• Data Analysis: The number of c-Fos positive cells in the drug-treated groups is compared to the vehicle-treated group.

References

• 1. benchchem.com [benchchem.com]
• 2. [3H]sumatriptan labels both 5-HT1D and 5-HT1F receptor binding sites in the guinea pig brain: an autoradiographic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. THE COMPLEX ACTIONS OF SUMATRIPTAN ON RAT DURAL AFFERENTS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Contractile responses to sumatriptan and ergotamine in the rabbit saphenous vein: effect of selective 5-HT1F receptor agonists and PGF2α - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lasmiditan inhibits calcitonin gene-related peptide release in the rodent trigeminovascular system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Possible mechanism of c-fos expression in trigeminal nucleus caudalis following cortical spreading depression - PubMed [pubmed.ncbi.nlm.nih.gov]

Head-to-Head Clinical Trial Data: Lasmiditan vs. Triptans in Acute Migraine Treatment

A Comparative Analysis for Researchers and Drug Development Professionals

While direct head-to-head clinical trials comparing lasmiditan with triptans are not available in published literature, a substantial body of evidence from Phase 3 placebo-controlled trials and network meta-analyses provides a basis for objective comparison. This guide synthesizes available data to compare the performance of lasmiditan, a selective serotonin 5-HT1F receptor agonist, with triptans, the established 5-HT1B/1D receptor agonists, for the acute treatment of migraine.

Mechanism of Action: A Tale of Two Receptors

The fundamental difference between lasmiditan and triptans lies in their molecular targets, which dictates their therapeutic action and safety profiles. Triptans exert their effect primarily through the activation of 5-HT1B and 5-HT1D receptors. Activation of 5-HT1B receptors on cranial blood vessels leads to vasoconstriction, an effect that contributes to their contraindication in patients with cardiovascular conditions.[1][2] In contrast, lasmiditan selectively targets the 5-HT1F receptor, which is expressed on trigeminal ganglion neurons.[3][4][5] Its therapeutic effect is believed to be mediated through neuronal pathways, inhibiting the release of key migraine-associated neuropeptides like Calcitonin Gene-Related Peptide (CGRP) and the neurotransmitter glutamate, without causing vasoconstriction.[2][4][6]

References

• 1. meded101.com [meded101.com]
• 2. researchgate.net [researchgate.net]
• 3. Lasmiditan for the treatment of acute migraine: a review and potential role in clinical practice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lasmiditan mechanism of action – review of a selective 5-HT1F agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lasmiditan mechanism of action - review of a selective 5-HT1F agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Efficacy of lasmiditan, rimegepant and ubrogepant for acute treatment of migraine in triptan insufficient responders: systematic review and network meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]

Lasmiditan Demonstrates Efficacy in Migraine Patients with Inadequate Response to Triptans

A comprehensive review of clinical trial data indicates that lasmiditan, a selective serotonin 5-HT1F receptor agonist, offers a viable therapeutic alternative for migraine patients who have previously failed to respond to triptan medications. This guide provides a detailed comparison of lasmiditan's efficacy with other treatment options for this patient population, supported by experimental data from pivotal clinical trials.

For researchers, scientists, and drug development professionals, understanding the clinical performance of novel migraine therapies in specific patient subgroups is crucial. This document synthesizes the available evidence on lasmiditan's efficacy in triptan non-responders, presenting quantitative data, detailed experimental methodologies, and a visual representation of the relevant signaling pathways.

Comparative Efficacy in Triptan Non-Responders

Clinical trial data from post-hoc analyses of the SAMURAI and SPARTAN studies, as well as the CENTURION study, have consistently shown that lasmiditan is effective in treating acute migraine in patients with a history of insufficient response to triptans.[1][2] A network meta-analysis has also compared lasmiditan with other novel acute migraine treatments, the gepants (rimegepant and ubrogepant), in this patient population.[3]

Treatment	Dose	2-Hour Pain Freedom	2-Hour Most Bothersome Symptom (MBS) Freedom	Study (Triptan Non-Responder Subgroup Analysis)
Lasmiditan	100 mg	Odds Ratio: 4.5 (vs. placebo)	Odds Ratio: 3.2 (vs. placebo)	SAMURAI & SPARTAN (pooled analysis)[1]
Lasmiditan	200 mg	Statistically significant improvement vs. placebo	Statistically significant improvement vs. placebo	SAMURAI & SPARTAN (pooled analysis)[1]
Lasmiditan	100 mg	Statistically significant improvement vs. placebo	Statistically significant improvement vs. placebo	CENTURION[4][5]
Lasmiditan	200 mg	Statistically significant improvement vs. placebo	Statistically significant improvement vs. placebo	CENTURION[4][5]
Rimegepant	75 mg	20.6% (vs. 11.8% for placebo)	38.0% (vs. 23.5% for placebo)	Pooled analysis of 3 Phase 3 trials[6]
Ubrogepant	50 mg	16% (vs. 8% for placebo)	36% (vs. 23% for placebo)	ACHIEVE I & II (pooled analysis)[7]

A network meta-analysis of five randomized controlled trials concluded that lasmiditan, rimegepant, and ubrogepant are all effective for the acute treatment of migraine in triptan-insufficient responders.[3] While no statistically significant differences in efficacy outcomes were observed among the three agents, lasmiditan 200 mg showed the highest probability for achieving two-hour pain freedom and pain relief.[3]

Experimental Protocols

The efficacy of lasmiditan in triptan non-responders has been primarily evaluated through pre-specified and post-hoc analyses of three key Phase 3 clinical trials: SAMURAI, SPARTAN, and CENTURION.

SAMURAI and SPARTAN Trials (Pooled Analysis)

• Study Design: These were randomized, double-blind, placebo-controlled trials.[8]

• Patient Population: Adults with a history of 3 to 8 migraine attacks per month.[9] The triptan non-responder subgroup was identified post-hoc based on patient-reported poor or no response to a triptan for their most recent migraine attack prior to the study.[8]

• Intervention: Patients were randomized to receive lasmiditan (50 mg [SPARTAN only], 100 mg, or 200 mg) or placebo to treat a single migraine attack of moderate to severe intensity.[8]

• Primary Endpoints:

  • Pain freedom at 2 hours post-dose (defined as a reduction of moderate or severe headache pain to no pain).[8]

  • Freedom from the most bothersome symptom (MBS) at 2 hours post-dose (MBS was self-identified by patients from nausea, photophobia, or phonophobia).[8]

CENTURION Trial

• Study Design: A randomized, double-blind, placebo-controlled study designed to assess the consistency of lasmiditan's effect over four migraine attacks.[5]

• Patient Population: Adults with migraine who had a pre-defined insufficient response to triptans. This was defined as:

  • Insufficient efficacy with at least one triptan for at least two of the last three migraine attacks.[5]

  • Poor tolerability leading to discontinuation of a triptan.[5]

  • Contraindication to triptan use.[5]

• Intervention: Patients were randomized to treat four migraine attacks with either lasmiditan 100 mg, lasmiditan 200 mg, or placebo for three attacks and lasmiditan 50 mg for one attack.[5]

• Primary Endpoints:

  • Pain freedom at 2 hours in the first attack.[5]

  • Consistency of pain freedom at 2 hours in at least two of three attacks.[5]

Signaling Pathways and Experimental Workflow

The distinct mechanisms of action of lasmiditan and triptans underpin the clinical observation of lasmiditan's efficacy in patients who do not respond to triptans.

Caption: Signaling pathways of Triptans and Lasmiditan.

Triptans exert their effect primarily through agonism of 5-HT1B and 5-HT1D receptors.[10] Activation of 5-HT1B receptors on cranial blood vessels leads to vasoconstriction, while 5-HT1D receptor activation on trigeminal nerve endings inhibits the release of pro-inflammatory neuropeptides like Calcitonin Gene-Related Peptide (CGRP).[10] In contrast, lasmiditan is a selective agonist for the 5-HT1F receptor, which is also located on trigeminal neurons but does not mediate vasoconstriction.[11][12] This difference in receptor affinity and downstream effects provides a mechanistic rationale for why lasmiditan may be effective in patients who do not benefit from triptans.

Caption: Experimental workflow for clinical trials.

The clinical trials evaluating lasmiditan in triptan non-responders followed a rigorous, controlled methodology. Patients were carefully screened to ensure they met the defined criteria for triptan non-response before being randomized to receive either lasmiditan or a comparator (typically placebo). Efficacy was then assessed at predefined time points using standardized endpoints.

References

• 1. Effect of a rescue or recurrence dose of lasmiditan on efficacy and safety in the acute treatment of migraine: findings from the phase 3 trials (SAMURAI and SPARTAN) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Efficacy of ubrogepant based on prior exposure and response to triptans: A post hoc analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. neurology.org [neurology.org]
• 7. neurology.org [neurology.org]
• 8. neurology.org [neurology.org]
• 9. Rimegepant for acute treatment of migraine in triptan-unsuitable adults: A randomized, double-blind, placebo-controlled phase 4 trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. EHF consensus on migraine attack and triptan failure :- Medznat [medznat.ru]
• 11. migrainecollaborative.org [migrainecollaborative.org]
• 12. Efficacy and Safety of Lasmiditan as a Novel Acute Treatment in Chinese Patients with Migraine: A Subpopulation Analysis of the Randomized Controlled Phase 3 CENTURION Trial - PMC [pmc.ncbi.nlm.nih.gov]

A Meta-Analysis of Lasmiditan Phase 3 Clinical Trial Data: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive meta-analysis of the pivotal Phase 3 clinical trial data for lasmiditan (SAMURAI and SPARTAN trials). It offers an objective comparison of lasmiditan's performance against other key acute migraine treatments, including triptans (sumatriptan, eletriptan, rizatriptan) and CGRP inhibitors (ubrogepant, rimegepant). Detailed experimental methodologies and signaling pathways are presented to support a thorough evaluation by researchers, scientists, and drug development professionals.

Executive Summary

Lasmiditan, a selective serotonin 5-HT1F receptor agonist, represents a distinct class of acute migraine therapeutics. Unlike triptans, it lacks vasoconstrictive activity, offering a potential advantage for patients with or at risk for cardiovascular conditions.[1][2] The Phase 3 clinical development program, primarily the SAMURAI and SPARTAN trials, has demonstrated the efficacy and safety of lasmiditan in the acute treatment of migraine. This guide synthesizes the key findings from these trials and provides a comparative landscape against established and newer treatment options.

Data Presentation: Comparative Efficacy and Safety

The following tables summarize the key quantitative data from the pivotal clinical trials of lasmiditan and its comparators.

Table 1: Efficacy of Lasmiditan in Phase 3 Trials (SAMURAI & SPARTAN - Pooled Data)

Endpoint (at 2 hours post-dose)	Placebo	Lasmiditan 50 mg	Lasmiditan 100 mg	Lasmiditan 200 mg
Pain Freedom	18.3%	28.6%	29.9%	35.6%
Most Bothersome Symptom (MBS) Free	31.5%	40.8%	42.6%	44.7%
Sustained Pain Freedom (24 hours)	10.3%	17.4%	16.9%	21.2%
Sustained Pain Freedom (48 hours)	9.6%	14.9%	15.2%	18.4%

Source: Pooled data from SAMURAI and SPARTAN trials.[3]

Table 2: Comparative Efficacy of Acute Migraine Treatments (2 hours post-dose)

Drug	Dose	Pain Freedom	Pain Relief
Lasmiditan	200 mg	32.2% - 38.8%[4]	-
Sumatriptan	100 mg	~32%[5]	~61%[5]
Eletriptan	40 mg	32%[6]	62%[6]
Rizatriptan	10 mg	-	71%[7]
Ubrogepant	50 mg	20.5%[8]	-
Rimegepant	75 mg	20.6%[9]	58.6%[9]
Placebo (Lasmiditan Trials)	-	15.3% - 21.3%[4]	-
Placebo (Triptan/Gepant Trials)	-	~11% - 14.3%[5][8]	~19% - 44.6%[6][7][9]

Table 3: Common Treatment-Emergent Adverse Events (TEAEs) of Lasmiditan (SAMURAI & SPARTAN - Integrated Data)

Adverse Event	Placebo (n=1262)	Lasmiditan 50 mg (n=654)	Lasmiditan 100 mg (n=1265)	Lasmiditan 200 mg (n=1258)
Any TEAE	13.5%	25.4%	36.2%	40.6%
Dizziness	2.5%	9.5%	15.4%	17.1%
Paresthesia	1.4%	3.5%	6.5%	7.4%
Somnolence	1.8%	4.3%	6.1%	7.0%
Fatigue	1.2%	2.9%	4.0%	4.8%
Nausea	2.8%	3.2%	4.1%	4.2%
Muscular Weakness	0.2%	0.9%	1.4%	2.2%
Hypoesthesia	0.2%	0.6%	1.3%	2.1%

Source: Integrated safety data from SAMURAI and SPARTAN trials.[10]

A network meta-analysis suggests that while triptans may have higher odds ratios for pain freedom and relief at 2 hours compared to lasmiditan and CGRP antagonists, lasmiditan is associated with the highest risk of any adverse events among these newer treatments.[5][11]

Experimental Protocols

Lasmiditan Phase 3 Program (SAMURAI and SPARTAN)

The SAMURAI (NCT02439320) and SPARTAN (NCT02605174) trials were randomized, double-blind, placebo-controlled studies with a similar design.[4][12]

• Patient Population: Adults with a history of migraine for at least one year, experiencing 3 to 8 migraine attacks per month, and a Migraine Disability Assessment (MIDAS) score of ≥11 (indicating at least moderate disability).[12] The SPARTAN trial included patients with cardiovascular risk factors.[13]

• Intervention: Patients were randomized to receive a single oral dose of lasmiditan (50 mg [SPARTAN only], 100 mg, or 200 mg) or placebo to be taken within 4 hours of migraine onset of at least moderate severity.[10]

• Primary Endpoints:

  • Proportion of patients who were headache pain-free at 2 hours post-dose.[4]

  • Proportion of patients free from their most bothersome symptom (MBS) at 2 hours post-dose.[4] The MBS was chosen by the patient from nausea, photophobia, or phonophobia.

• Secondary Endpoints: Included assessments of pain relief, sustained pain freedom, and disability.[3]

• Data Collection: Patients used an electronic diary to record their symptoms and the time of medication intake.[12]

Comparator Trials (General Methodologies)

• Triptan Trials (e.g., Sumatriptan, Eletriptan, Rizatriptan): Pivotal trials were typically randomized, double-blind, placebo-controlled studies in adults with a diagnosis of migraine with or without aura. The primary efficacy endpoints were often headache relief (reduction to mild or no pain) or pain freedom at 2 or 4 hours post-dose.[6][7][14]

• Gepant Trials (e.g., Ubrogepant - ACHIEVE I & II, Rimegepant): These were also randomized, double-blind, placebo-controlled trials. The co-primary endpoints for the ACHIEVE trials were pain freedom at 2 hours and absence of the most bothersome symptom at 2 hours.[8][15] Rimegepant trials also assessed similar primary outcomes.[9]

Mandatory Visualizations

Signaling Pathway of Lasmiditan

References

• 1. iasp-pain.org [iasp-pain.org]
• 2. tandfonline.com [tandfonline.com]
• 3. Rimegepant Reduced Migraine Frequency in Clinical Trial - - Practical Neurology [practicalneurology.com]
• 4. Safety findings from Phase 3 lasmiditan studies for acute treatment of migraine: Results from SAMURAI and SPARTAN - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sumatriptan (oral route of administration) for acute migraine attacks in adults - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Efficacy, safety and tolerability of oral eletriptan in the acute treatment of migraine: results of a phase III, multicentre, placebo-controlled study across three attacks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Meta-analysis of rizatriptan efficacy in randomized controlled clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Ubrogepant for the Acute Treatment of Migraine: Pooled Efficacy, Safety, and Tolerability From the ACHIEVE I and ACHIEVE II Phase 3 Randomized Trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Frontiers | Efficacy and Safety of Rimegepant for the Acute Treatment of Migraine: Evidence From Randomized Controlled Trials [frontiersin.org]
• 10. vjneurology.com [vjneurology.com]
• 11. Rizatriptan for the acute treatment of migraine: consistency, preference, satisfaction, and quality of life - Database of Abstracts of Reviews of Effects (DARE): Quality-assessed Reviews - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Efficacy and safety of lasmiditan in patients using concomitant migraine preventive medications: findings from SAMURAI and SPARTAN, two randomized phase 3 trials - PMC [pmc.ncbi.nlm.nih.gov]
• 13. From investigational product to active reference: evolution of oral sumatriptan efficacy versus placebo for the treatment of acute migraine episodes and potential impact in comparative analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Efficacy and safety of sumatriptan tablets (25 mg, 50 mg, and 100 mg) in the acute treatment of migraine: defining the optimum doses of oral sumatriptan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Allergan Announces Positive Phase 3 ACHIEVE II Trial Results for Ubrogepant Published in The Journal of the American Medical Association [prnewswire.com]

A Comparative Analysis of Receptor Binding Selectivity: Lasmiditan vs. Other 5-HT Agonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the receptor binding selectivity of lasmiditan, a novel 5-HT1F receptor agonist, with other prominent 5-HT agonists, primarily triptans. The information presented is supported by experimental data to assist researchers and drug development professionals in understanding the distinct pharmacological profile of lasmiditan.

Executive Summary

Lasmiditan is a high-affinity, highly selective agonist for the serotonin 5-HT1F receptor.[1] Unlike triptans, which exhibit significant affinity for 5-HT1B and 5-HT1D receptors, lasmiditan's selectivity for the 5-HT1F receptor is over 470-fold higher than for the 5-HT1B and 5-HT1D subtypes.[1][2] This distinct binding profile is associated with a lack of vasoconstrictive properties, a key differentiator from the triptan class of drugs, which are contraindicated in patients with cardiovascular conditions.

Quantitative Receptor Binding Affinity

The following table summarizes the in vitro binding affinities (Ki, in nM) of lasmiditan and several triptans for various human 5-HT receptor subtypes. A lower Ki value indicates a higher binding affinity.

Compound	5-HT1A	5-HT1B	5-HT1D	5-HT1F	5-HT2A	5-HT2B	5-HT7
Lasmiditan	1053	1043	1357	2.21	>10,000	>10,000	>10,000
Sumatriptan	~200	11.07	6.58	~20	>10,000	-	>10,000
Zolmitriptan	7.1 (pKi)	5.01	0.63	63.09	-	-	-
Rizatriptan	Weak affinity	-	11 (IC50)	Weak affinity	No significant activity	-	Weak affinity
Eletriptan	Modest Affinity	3.14	0.92	High Affinity	Little to no affinity	Modest Affinity	Modest Affinity
Naratriptan	-	-	-	-	-	-	-
Frovatriptan	Moderate affinity	High affinity	High affinity	Moderate affinity	-	-	Moderate affinity
Almotriptan	~60x lower than 1B/1D	Low nM	Low nM	-	-	-	~40x lower than 1B/1D

Data compiled from multiple sources.[1][2][3][4][5][6][7][8][9][10][11] Note: Direct comparison of absolute values across different studies should be made with caution due to variations in experimental conditions. pKi is the negative logarithm of the Ki value.

Experimental Protocols

The binding affinity data presented in this guide are primarily derived from two key experimental assays: radioligand binding assays and [³⁵S]GTPγS binding assays.

Radioligand Binding Assay (Competitive Inhibition)

This assay determines the affinity of a test compound (e.g., lasmiditan or a triptan) for a specific receptor by measuring its ability to displace a radiolabeled ligand that is known to bind to that receptor.

Materials:

• Cell membranes prepared from cell lines stably expressing the human 5-HT receptor subtype of interest.

• A specific high-affinity radioligand for the target receptor (e.g., [³H]5-HT, [³H]sumatriptan).

• Unlabeled ("cold") ligand for determining non-specific binding.

• Test compounds (lasmiditan and other 5-HT agonists).

• Assay buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl₂, 0.1 mM EDTA, pH 7.4).

• 96-well microplates.

• Glass fiber filters (e.g., GF/B or GF/C, pre-soaked in a solution like 0.5% polyethyleneimine to reduce non-specific binding).

• Cell harvester for rapid filtration.

• Scintillation cocktail and a liquid scintillation counter.

Procedure:

• Membrane Preparation: Cells expressing the receptor of interest are homogenized in a cold lysis buffer. The cell membranes are then isolated through centrifugation, washed, and resuspended in the assay buffer. The protein concentration of the membrane preparation is determined.

• Assay Setup: In a 96-well plate, the following are added in triplicate:

  • Total Binding: Cell membrane preparation, radioligand at a fixed concentration (typically at or below its Kd value), and assay buffer.

  • Non-specific Binding: Cell membrane preparation, radioligand, and a high concentration of an unlabeled ligand to saturate all specific binding sites.

  • Competitive Binding: Cell membrane preparation, radioligand, and varying concentrations of the test compound.

• Incubation: The plate is incubated for a specific time (e.g., 60 minutes) at a controlled temperature (e.g., room temperature or 37°C) to allow the binding to reach equilibrium.

• Filtration: The incubation is terminated by rapid filtration of the contents of each well through the glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.

• Washing: The filters are washed multiple times with ice-cold wash buffer to remove any remaining unbound radioligand.

• Counting: The filters are dried, and a scintillation cocktail is added. The radioactivity retained on the filters, which corresponds to the amount of bound radioligand, is then measured using a liquid scintillation counter.

• Data Analysis: The specific binding is calculated by subtracting the non-specific binding from the total binding. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined by non-linear regression analysis of the competition curve. The inhibitory constant (Ki) is then calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

[³⁵S]GTPγS Binding Assay

This functional assay measures the activation of G-protein coupled receptors (GPCRs) by an agonist. Agonist binding to a GPCR promotes the exchange of GDP for GTP on the α-subunit of the associated G-protein. This assay uses a non-hydrolyzable GTP analog, [³⁵S]GTPγS, to quantify this activation.

Materials:

• Cell membranes expressing the 5-HT receptor of interest.

• [³⁵S]GTPγS (radiolabeled GTP analog).

• GDP (Guanosine diphosphate).

• Test agonists (lasmiditan and other 5-HT agonists).

• Assay buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 10 mM MgCl₂, 1 mM EDTA, pH 7.4).

• Glass fiber filters and filtration apparatus.

• Scintillation counter.

Procedure:

• Membrane and Reagent Preparation: Cell membranes are prepared as described for the radioligand binding assay. Solutions of [³⁵S]GTPγS, GDP, and test agonists are prepared in the assay buffer.

• Assay Setup: In a 96-well plate, the following are combined:

  • Cell membrane preparation.

  • A fixed concentration of GDP.

  • Varying concentrations of the test agonist.

• Pre-incubation: The plate is pre-incubated for a short period to allow the agonist to bind to the receptors.

• Initiation of Reaction: The reaction is initiated by adding a fixed concentration of [³⁵S]GTPγS to each well.

• Incubation: The plate is incubated at a specific temperature (e.g., 30°C) for a defined time to allow for [³⁵S]GTPγS binding to the G-proteins.

• Termination and Filtration: The reaction is terminated by rapid filtration through glass fiber filters.

• Washing and Counting: The filters are washed with ice-cold buffer, and the amount of bound [³⁵S]GTPγS is quantified using a scintillation counter.

• Data Analysis: The agonist-stimulated increase in [³⁵S]GTPγS binding is determined. The data is then plotted against the agonist concentration to determine the EC50 (the concentration of agonist that produces 50% of the maximal response) and the Emax (the maximum stimulation produced by the agonist).

Signaling Pathways and Experimental Workflow

5-HT1F Receptor Signaling Pathway

The 5-HT1F receptor, like other 5-HT1 subtypes, is a G-protein coupled receptor (GPCR) that primarily couples to the Gi/o family of G-proteins.[9] Activation of the 5-HT1F receptor by an agonist such as lasmiditan initiates an intracellular signaling cascade that leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels.[9] This inhibitory effect on neuronal activity is believed to be a key mechanism in the therapeutic action of lasmiditan in migraine.

Caption: Simplified 5-HT1F Receptor Signaling Pathway.

Experimental Workflow for a Competitive Radioligand Binding Assay

The following diagram illustrates the key steps involved in a typical competitive radioligand binding assay used to determine the binding affinity of a test compound.

Caption: Workflow of a Competitive Radioligand Binding Assay.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. giffordbioscience.com [giffordbioscience.com]
• 4. Use of the GTPγS ([35S]GTPγS and Eu-GTPγS) binding assay for analysis of ligand potency and efficacy at G protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. creative-diagnostics.com [creative-diagnostics.com]
• 6. researchgate.net [researchgate.net]
• 7. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 8. researchgate.net [researchgate.net]
• 9. Structure and Function of Serotonin G protein Coupled Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Artificial Extracellular Fluid for Radioligand Binding: Tests of Serotonin 5-HT₇ Ligands - ProQuest [proquest.com]
• 11. How much do we know about the coupling of G-proteins to serotonin receptors? - PMC [pmc.ncbi.nlm.nih.gov]

Lasmiditan Demonstrates Superior Sustained Pain Freedom in Migraine Compared to Placebo

Data from pivotal Phase 3 clinical trials, SAMURAI and SPARTAN, reveal that lasmiditan, a selective serotonin 5-HT1F receptor agonist, is significantly more effective than placebo in providing sustained pain freedom for patients with acute migraine. A pooled analysis of these studies showed that a greater proportion of patients treated with lasmiditan achieved and maintained a pain-free state at 24 and 48 hours post-dose.[1] This guide provides a detailed comparison of lasmiditan versus placebo for sustained pain freedom in migraine, incorporating key experimental data, protocols, and a visualization of its mechanism of action for researchers, scientists, and drug development professionals.

Quantitative Data Summary

The following table summarizes the key findings on sustained pain freedom from a pooled analysis of the SAMURAI and SPARTAN clinical trials.[1]

Efficacy Endpoint	Placebo	Lasmiditan 50 mg	Lasmiditan 100 mg	Lasmiditan 200 mg
Pain Freedom at 2 Hours	18.3%	28.6%	29.9%	35.6%
Sustained Pain Freedom at 24 Hours	10.3%	17.4%	16.9%	21.2%
Sustained Pain Freedom at 48 Hours	9.6%	14.9%	15.2%	18.4%

Sustained pain freedom was defined as being pain-free at 2 hours and maintaining that status at the specified time point (24 or 48 hours) without the use of rescue medication.[1] All doses of lasmiditan showed a statistically significant improvement over placebo (p < 0.01 for 24 hours and p < 0.05 for 48 hours) for sustained pain freedom.[1]

Experimental Protocols: SAMURAI and SPARTAN Trials

The SAMURAI and SPARTAN studies were similarly designed, multicenter, randomized, double-blind, placebo-controlled Phase 3 trials.[1]

Patient Population: The trials enrolled adults with a history of 3 to 8 migraine attacks per month and a Migraine Disability Assessment (MIDAS) score of at least 11, indicating at least moderate disability.[1]

Study Design: Patients were randomized to receive lasmiditan (50 mg [SPARTAN only], 100 mg, or 200 mg) or a matching placebo.[1] They were instructed to take the study drug within 4 hours of the onset of a migraine headache of at least moderate severity that was not improving.[1]

Endpoints: The primary endpoint for both studies was the proportion of patients who were headache pain-free at 2 hours after the first dose.[2] A key secondary endpoint was freedom from the most bothersome symptom (MBS) at 2 hours.[2] Sustained pain freedom at 24 and 48 hours were pre-specified secondary endpoints.[1][2]

Data Analysis: Efficacy was analyzed in the modified intent-to-treat (mITT) population, which included all randomized patients who took at least one dose of the study drug and had at least one post-dose efficacy assessment.[2]

Mechanism of Action of Lasmiditan

Lasmiditan is a first-in-class selective serotonin (5-HT) 1F receptor agonist.[3][4] Its therapeutic effect in the acute treatment of migraine is believed to be mediated through its agonist activity at the 5-HT1F receptor, which is expressed on trigeminal neurons.[5][6] Unlike triptans, which act on 5-HT1B/1D receptors and cause vasoconstriction, lasmiditan's mechanism is not associated with vasoconstrictive effects, making it a potential option for patients with or at risk for cardiovascular disease.[4][5]

Activation of 5-HT1F receptors by lasmiditan is thought to have a dual action:

• Inhibition of Neuropeptide Release: It decreases the release of calcitonin gene-related peptide (CGRP) and other pro-inflammatory neuropeptides from trigeminal nerve endings.[3][4][5]

• Inhibition of Pain Signaling Pathways: Lasmiditan can cross the blood-brain barrier and act on central trigeminal pathways to inhibit pain signal transmission.[3][5][7]

Caption: Mechanism of action of lasmiditan in migraine.

Conclusion

The clinical evidence from the SAMURAI and SPARTAN trials robustly supports the efficacy of lasmiditan over placebo in achieving sustained pain freedom for patients with migraine. The data demonstrates a clear dose-dependent response, with the 200 mg dose providing the highest rates of sustained pain freedom at both 24 and 48 hours. Lasmiditan's novel mechanism of action, targeting the 5-HT1F receptor without causing vasoconstriction, represents a significant advancement in the acute treatment of migraine, offering a valuable therapeutic option for a broad range of patients.

References

• 1. Sustained responses to lasmiditan: Results from post-hoc analyses of two Phase 3 randomized clinical trials for acute treatment of migraine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. neurology.org [neurology.org]
• 3. Lasmiditan mechanism of action - review of a selective 5-HT1F agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. sterisindia.com [sterisindia.com]
• 5. Lasmiditan for the Treatment of Migraines With or Without Aura in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

A Comparative Analysis of Patient-Reported Outcomes for Lasmiditan and Ubrogepant in the Acute Treatment of Migraine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of patient-reported outcomes (PROs) for two novel acute migraine treatments: lasmiditan, a selective serotonin 5-HT1F receptor agonist, and ubrogepant, a calcitonin gene-related peptide (CGRP) receptor antagonist. The information presented is collated from pivotal clinical trials and is intended to offer an objective overview to inform research and drug development in the field of migraine therapeutics.

Overview of Mechanisms of Action

Lasmiditan and ubrogepant offer distinct approaches to aborting migraine attacks. Lasmiditan is a centrally-penetrant agent that activates 5-HT1F receptors on trigeminal neurons, inhibiting the release of key inflammatory and pain-mediating molecules. In contrast, ubrogepant acts peripherally and centrally to block the CGRP receptor, a key component in the trigeminovascular system activation that underlies migraine pathophysiology.

Signaling Pathway Diagrams

Caption: Lasmiditan's mechanism of action.

Caption: Ubrogepant's mechanism of action.

Comparative Patient-Reported Outcomes

The following tables summarize key PROs from the pivotal clinical trials for lasmiditan (SAMURAI, SPARTAN, and CENTURION) and ubrogepant (PRODROME, ACHIEVE I, and ACHIEVE II). It is important to note that direct head-to-head trial data is limited, and these comparisons are based on data from separate placebo-controlled studies.

Efficacy-Related Patient-Reported Outcomes

Patient-Reported Outcome	Lasmiditan	Ubrogepant
Pain Freedom at 2 Hours	SAMURAI & SPARTAN (Pooled): - 200 mg: 35.6%- 100 mg: 29.9%- 50 mg: 28.6%- Placebo: 18.3%[1]	ACHIEVE I & II (Pooled for 50mg): - 100 mg (ACHIEVE I): 21.8%- 50 mg (Pooled): 20.5%- 25 mg (ACHIEVE II): 20.7%- Placebo (Pooled for 50mg): 13.0%
Freedom from Most Bothersome Symptom (MBS) at 2 Hours	SAMURAI & SPARTAN (Pooled): - 200 mg: 44.7%- 100 mg: 42.6%- 50 mg: 40.8%- Placebo: 31.5%[1]	ACHIEVE I & II (Pooled for 50mg): - 100 mg (ACHIEVE I): 38.6%- 50 mg (Pooled): 38.7%- 25 mg (ACHIEVE II): 34.1%- Placebo (Pooled for 50mg): 27.6%
Sustained Pain Freedom (2-24 hours)	SAMURAI & SPARTAN (Pooled): - 200 mg: 21.2%- 100 mg: 16.9%- 50 mg: 17.4%- Placebo: 10.3%[1]	Data not consistently reported in the same format across trials.
Sustained Pain Freedom (2-48 hours)	SAMURAI & SPARTAN (Pooled): - 200 mg: 18.4%- 100 mg: 15.2%- 50 mg: 14.9%- Placebo: 9.6%[1]	Data not consistently reported in the same format across trials.

Functional and Satisfaction-Related Patient-Reported Outcomes

Patient-Reported Outcome	Lasmiditan	Ubrogepant
Freedom from Disability at 2 Hours	SAMURAI & SPARTAN (Post-hoc analysis): Significantly more patients who achieved pain freedom also achieved disability freedom compared to those with mild pain[2].	ACHIEVE I: - 100 mg: 42.9%- 50 mg: 40.6%- Placebo: 22.0%
Ability to Function Normally	Not a primary reported outcome in this specific terminology.	PRODROME (at 2 hours post-dose during prodrome): - 100 mg: 37.0%- Placebo: 26.1%[3]
Patient Satisfaction	Assessed via Patient Global Impression of Change (PGIC). In the CENTURION OLE, 56.5% of patients on a stable 100mg dose reported improvement.	PRODROME (at 24 hours post-dose during prodrome): - 100 mg: 65.6% "satisfied" or "extremely satisfied"- Placebo: 45.0%[3][4]
Patient Global Impression of Change (PGIC) - "Much/Very Much Better" at 2 hours	Data available from CENTURION OLE, but not directly comparable to the 2-hour acute timepoint.	ACHIEVE I & II (Triptan Insufficient Responders): - 50 mg: 30%- Placebo: 18%

Experimental Protocols for Patient-Reported Outcomes

The collection of PROs in the respective clinical trials followed structured protocols, often utilizing electronic diaries to capture patient experiences in real-time.

Lasmiditan Trials (SAMURAI, SPARTAN, CENTURION)

• Pain Freedom: Defined as a reduction in headache severity from moderate or severe at baseline to no pain at a specified time point.

• Most Bothersome Symptom (MBS): Patients identified their most bothersome symptom from a choice of photophobia, phonophobia, or nausea at the time of the migraine attack. Freedom from MBS was a key secondary endpoint.

• Disability: Assessed using a 4-point scale rating the degree of interference with normal activities, ranging from "not at all" to "completely, needs bed rest"[5].

• Patient Global Impression of Change (PGIC): A 7-point scale where patients rated their overall impression of change in their migraine condition after taking the study medication[5].

Ubrogepant Trials (PRODROME, ACHIEVE I & II)

• Pain Freedom: Defined as a reduction in headache pain from moderate or severe at baseline to no pain at 2 hours post-dose.

• Most Bothersome Symptom (MBS): Similar to the lasmiditan trials, patients selected their MBS from photophobia, phonophobia, or nausea.

• Functional Disability: The Functional Disability Scale was used, where patients rated their ability to perform daily activities. "Ability to function normally" was a key PRO.

• Patient Satisfaction: Assessed at 2 and 24 hours post-dose, with patients rating their level of satisfaction with the study medication.

Experimental Workflow for PRO Collection

Caption: Generalized workflow for PRO collection in migraine clinical trials.

Summary and Conclusion

Both lasmiditan and ubrogepant have demonstrated efficacy in improving patient-reported outcomes in the acute treatment of migraine compared to placebo. Lasmiditan, particularly at higher doses, shows robust rates of pain freedom and freedom from the most bothersome symptom at 2 hours. Ubrogepant has also shown significant improvements in these areas, with a notable focus in its clinical development on early functional improvement and patient satisfaction, including its use during the migraine prodrome.

The choice between these agents in a clinical or developmental context may be influenced by the specific patient-reported outcomes of interest. For instance, a focus on rapid and complete pain resolution might favor lasmiditan, while an emphasis on early return to normal function and patient satisfaction could highlight the benefits of ubrogepant.

This guide provides a foundational comparison based on available clinical trial data. Further head-to-head studies are needed to definitively establish the relative superiority of one agent over the other across the spectrum of patient-reported outcomes. Researchers and drug developers are encouraged to consider the multifaceted nature of migraine and the importance of a wide range of patient-centered endpoints in the evaluation of novel therapeutics.

References

• 1. Validation of the Revised Patient Perception of Migraine Questionnaire (PPMQ-R): Measuring Satisfaction with Acute Migraine Treatment in Clinical Trials | Semantic Scholar [semanticscholar.org]
• 2. firstwordpharma.com [firstwordpharma.com]
• 3. vjneurology.com [vjneurology.com]
• 4. scripps.org [scripps.org]
• 5. neurology.org [neurology.org]

A Comparative Analysis of Lasmiditan, Rimegepant, and Ubrogepant for Acute Migraine Treatment: A Network Meta-Analysis Review

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of three novel acute migraine treatments: lasmiditan, rimegepant, and ubrogepant, based on available network meta-analyses of pivotal phase 3 randomized controlled trials (RCTs). This document summarizes quantitative efficacy data, details the experimental protocols of the foundational clinical trials, and visualizes the therapeutic mechanisms and study comparisons.

Comparative Efficacy: A Quantitative Overview

Network meta-analyses have been conducted to indirectly compare the efficacy of lasmiditan, rimegepant, and ubrogepant in the absence of direct head-to-head clinical trials. The primary endpoints from the pivotal RCTs, including pain freedom at 2 hours and freedom from the most bothersome symptom (MBS) at 2 hours, serve as the basis for these comparisons.

Table 1: Summary of Efficacy Outcomes from Pivotal Phase 3 RCTs

Treatment	Trial(s)	2-Hour Pain Freedom (%)	2-Hour MBS Freedom (%)
Lasmiditan
50 mg	SPARTAN	28.6%	40.8%
100 mg	SAMURAI, SPARTAN	31.4% - 32.2%	40.7% - 44.2%
200 mg	SAMURAI, SPARTAN	32.2% - 38.8%	40.7% - 48.7%
Rimegepant
75 mg	Study 303	21%	35%
Ubrogepant
25 mg	ACHIEVE II	Not reported in pivotal publications as a primary endpoint achieving statistical significance against placebo for both co-primary endpoints.	Not reported in pivotal publications as a primary endpoint achieving statistical significance against placebo for both co-primary endpoints.
50 mg	ACHIEVE I, ACHIEVE II	19.2%	38.6%
100 mg	ACHIEVE I	21.2%	37.7%
Placebo	SAMURAI, SPARTAN, Study 303, ACHIEVE I, ACHIEVE II	11% - 21.3%	27% - 33.5%

Note: The data presented are drawn from the results of the individual pivotal clinical trials that were included in subsequent network meta-analyses. Direct comparison between these percentages should be made with caution due to variations in study populations and methodologies.

Understanding the Mechanisms of Action

Lasmiditan, rimegepant, and ubrogepant employ distinct pharmacological pathways to alleviate migraine symptoms. Lasmiditan is a selective serotonin 5-HT1F receptor agonist, while rimegepant and ubrogepant are calcitonin gene-related peptide (CGRP) receptor antagonists.

Caption: Signaling pathways for Lasmiditan and Gepants (Rimegepant, Ubrogepant).

Experimental Protocols of Pivotal Clinical Trials

The efficacy data presented in this guide are derived from a series of well-controlled, double-blind, randomized, placebo-controlled phase 3 clinical trials. The methodologies of these key studies are detailed below.

Lasmiditan: SAMURAI and SPARTAN Trials

• Study Design: These were two separate, randomized, double-blind, placebo-controlled, single-attack studies.[1][2]

• Participants: Adults with a history of migraine with or without aura, experiencing 3 to 8 migraine attacks per month.[1][3]

• Intervention:

  • SAMURAI: Patients were randomized (1:1:1) to receive a single oral dose of lasmiditan 200 mg, 100 mg, or placebo.[1]

  • SPARTAN: Patients were randomized (1:1:1:1) to a single oral dose of lasmiditan 200 mg, 100 mg, 50 mg, or placebo.[1][4]

  • In both trials, the study drug was to be taken within 4 hours of the onset of a migraine attack of at least moderate severity.[5]

• Primary Endpoints: The co-primary endpoints for both studies were the proportion of patients who were free from headache pain at 2 hours post-dose and the proportion of patients free from their self-identified most bothersome symptom (photophobia, phonophobia, or nausea) at 2 hours post-dose.[1][6]

Rimegepant: Study 303

• Study Design: A phase 3, randomized, double-blind, placebo-controlled, multicenter trial.[7][8]

• Participants: Adults with at least a one-year history of migraine with or without aura.[7]

• Intervention: Patients were randomized in a 1:1 ratio to receive a single orally disintegrating tablet of rimegepant 75 mg or a matching placebo to be taken for a single migraine attack of moderate to severe intensity.[7][8]

• Primary Endpoints: The co-primary endpoints were the proportion of patients experiencing freedom from pain at 2 hours post-dose and freedom from the most bothersome symptom at 2 hours post-dose.[8]

Ubrogepant: ACHIEVE I and ACHIEVE II Trials

• Study Design: Two identical, multicenter, randomized, double-blind, placebo-controlled, single-attack trials.[9][10]

• Participants: Adults aged 18-75 years with a history of migraine with or without aura.[9]

• Intervention:

  • ACHIEVE I: Patients were randomized (1:1:1) to receive a single oral dose of ubrogepant 50 mg, 100 mg, or placebo.[9][10]

  • ACHIEVE II: Patients were randomized (1:1:1) to receive a single oral dose of ubrogepant 25 mg, 50 mg, or placebo.[9][10]

  • In both trials, the study medication was administered to treat a single migraine attack of moderate or severe pain intensity.[9]

• Primary Endpoints: The co-primary endpoints for both studies were the proportion of patients achieving pain freedom at 2 hours post-dose and the proportion of patients free from their most bothersome symptom at 2 hours post-dose.[9][11]

Visualization of the Network Meta-Analysis

The relationships between the different treatment arms in the network meta-analysis are visualized below. This diagram illustrates the direct comparisons made in the pivotal RCTs (drug vs. placebo) that form the basis for the indirect comparisons between the active treatments.

Caption: Network of placebo-controlled trials included in the meta-analysis.

References

• 1. neurology.org [neurology.org]
• 2. tandfonline.com [tandfonline.com]
• 3. Efficacy and safety of lasmiditan in patients using concomitant migraine preventive medications: findings from SAMURAI and SPARTAN, two randomized phase 3 trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 5. Effect of a rescue or recurrence dose of lasmiditan on efficacy and safety in the acute treatment of migraine: findings from the phase 3 trials (SAMURAI and SPARTAN) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Phase 3 randomized, placebo-controlled, double-blind study of lasmiditan for acute treatment of migraine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 8. Efficacy, safety, and tolerability of rimegepant orally disintegrating tablet for the acute treatment of migraine: a randomised, phase 3, double-blind, placebo-controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Ubrogepant, an Acute Treatment for Migraine, Improved Patient-Reported Functional Disability and Satisfaction in 2 Single-Attack Phase 3 Randomized Trials, ACHIEVE I and II - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. news.abbvie.com [news.abbvie.com]
• 11. Ubrogepant for the Acute Treatment of Migraine: Pooled Efficacy, Safety, and Tolerability From the ACHIEVE I and ACHIEVE II Phase 3 Randomized Trials - PubMed [pubmed.ncbi.nlm.nih.gov]

Preclinical Comparison of Lasmiditan and Sumatriptan on Vasoconstriction: A Guide for Researchers

For Immediate Release

This guide provides a comprehensive preclinical comparison of the vasoconstrictive effects of lasmiditan, a selective serotonin 5-HT1F receptor agonist, and sumatriptan, a non-selective 5-HT1B/1D receptor agonist. The data presented herein is intended for researchers, scientists, and drug development professionals investigating novel migraine therapies.

Executive Summary

Migraine is a debilitating neurological disorder, and while triptans, such as sumatriptan, have been a mainstay of acute treatment, their use is limited by their vasoconstrictive properties, posing risks for patients with cardiovascular conditions.[1] Lasmiditan, a newer therapeutic agent, was developed to address this limitation by selectively targeting the 5-HT1F receptor, which is not believed to mediate vasoconstriction.[2][3][4] This guide summarizes the key preclinical data demonstrating the differential effects of lasmiditan and sumatriptan on vascular tone, supported by detailed experimental methodologies and signaling pathway diagrams.

Data Presentation

Table 1: Comparative Receptor Binding Affinity

The following table summarizes the binding affinities (Ki, nM) of lasmiditan and sumatriptan for various human serotonin (5-HT) receptors. A lower Ki value indicates a higher binding affinity.

Receptor	Lasmiditan (Ki, nM)	Sumatriptan (pKi)	Sumatriptan (Ki, nM)
5-HT1A	1053 ± 134[5]	-	>1000
5-HT1B	1043 ± 124[5]	8.0[6]	10
5-HT1D	1357 ± 156[5]	8.3[6]	5
5-HT1F	2.2 ± 0.3[5]	7.6[6]	25

Note: Sumatriptan pKi values were converted to Ki (nM) for direct comparison, where Ki = 10^(-pKi) x 10^9.

Table 2: In Vitro Vasoconstriction Data

This table presents a comparison of the vasoconstrictive effects of lasmiditan and sumatriptan in isolated blood vessel preparations.

Vessel Type	Species	Compound	Concentration	Vasoconstrictive Effect
Saphenous Vein	Rabbit	Lasmiditan	100 µM[7]	No contraction[7]
Saphenous Vein	Rabbit	Sumatriptan	100 µM[7]	50% of maximal contraction[7]
Coronary Artery (Proximal)	Human	Lasmiditan	Up to 10 µM	No contraction
Coronary Artery (Proximal)	Human	Sumatriptan	-	Emax 44% of KCl contraction (pEC50 6.29)[2]
Coronary Artery (Distal)	Human	Lasmiditan	Up to 10 µM	No contraction
Coronary Artery (Distal)	Human	Sumatriptan	-	Emax 139% of KCl contraction (pEC50 6.45)[2]
Internal Mammary Artery	Human	Lasmiditan	Up to 10 µM	No contraction
Internal Mammary Artery	Human	Sumatriptan	-	Emax 30 ± 16% of KCl contraction (pEC50 5.86 ± 0.56)[2]

Table 3: In Vivo Vasoconstriction Data

The following table summarizes the in vivo effects of intravenously administered lasmiditan and sumatriptan on vascular diameter in an anesthetized dog model.

Artery	Compound	Dose	Change in Diameter
Coronary Artery	Lasmiditan	Up to 11.13 mg/kg	No significant change[2]
Coronary Artery	Sumatriptan	Clinically relevant doses	Significant decrease[2]
Carotid Artery	Lasmiditan	Up to 11.13 mg/kg	No significant change[2]
Carotid Artery	Sumatriptan	Clinically relevant doses	Significant decrease[2]

Experimental Protocols

In Vitro Vasoconstriction Assay in Isolated Rabbit Saphenous Vein

This protocol outlines a typical procedure for assessing the vasoconstrictive properties of compounds using isolated rabbit saphenous veins, a model often used to predict effects on human coronary arteries.

1. Tissue Preparation:

• Euthanize a male New Zealand White rabbit according to institutionally approved ethical guidelines.
• Carefully dissect the lateral saphenous veins and place them in cold, oxygenated Krebs-Henseleit buffer.
• Clean the veins of adherent connective tissue and cut them into 2-3 mm rings.

2. Mounting:

• Suspend the venous rings between two L-shaped stainless-steel hooks in organ baths containing Krebs-Henseleit buffer.
• Maintain the buffer at 37°C and continuously bubble with a 95% O2 / 5% CO2 gas mixture.
• Connect one hook to a force transducer to record isometric tension.

3. Equilibration and Viability Check:

• Allow the tissues to equilibrate for 60-90 minutes under a resting tension of approximately 1 gram, with buffer changes every 15-20 minutes.
• Assess the viability of the tissue by inducing a contraction with a high concentration of potassium chloride (e.g., 80 mM KCl). Tissues that do not show a robust contraction are discarded.

4. Cumulative Concentration-Response Curves:

• After washing out the KCl and allowing the tissue to return to baseline, add the test compounds (lasmiditan or sumatriptan) in a cumulative manner, increasing the concentration in logarithmic steps (e.g., 1 nM to 100 µM).
• Record the contractile response at each concentration until a maximal response is achieved or the highest concentration is tested.

5. Data Analysis:

• Express the contractile responses as a percentage of the maximal contraction induced by KCl.
• Plot the concentration-response curves and calculate the Emax (maximal effect) and pEC50 (-log of the molar concentration producing 50% of the maximal effect) values.

Signaling Pathways and Experimental Workflow

Signaling Pathway Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the distinct signaling pathways activated by lasmiditan and sumatriptan.

Caption: Lasmiditan signaling pathway via the 5-HT1F receptor.

Caption: Sumatriptan-mediated vasoconstriction signaling pathway.

Experimental Workflow Diagram

The following diagram illustrates a typical experimental workflow for preclinical assessment of vasoconstriction.

Caption: General experimental workflow for vasoconstriction studies.

Conclusion

References

• 1. Automatic protocol for quantifying the vasoconstriction in blood vessel images - PMC [pmc.ncbi.nlm.nih.gov]
• 2. creative-diagnostics.com [creative-diagnostics.com]
• 3. youtube.com [youtube.com]
• 4. bio.libretexts.org [bio.libretexts.org]
• 5. researchgate.net [researchgate.net]
• 6. CV Physiology | Vascular Signal Transduction Mechanisms [cvphysiology.com]
• 7. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Lasmiditan Hydrochloride: A Guide for Laboratory Professionals

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of Lasmiditan hydrochloride in a research laboratory setting. Adherence to these procedures is critical to ensure regulatory compliance, environmental protection, and personnel safety. Lasmiditan hydrochloride is a DEA Schedule V controlled substance, which necessitates specific handling and disposal protocols. Furthermore, a hazardous waste determination must be conducted to ensure compliance with the Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA).

Key Disposal Considerations

Disposal of Lasmiditan hydrochloride is governed by two primary sets of regulations:

• Drug Enforcement Administration (DEA): As a Schedule V controlled substance, Lasmiditan hydrochloride must be disposed of in a manner that prevents diversion and is documented accordingly.

• Environmental Protection Agency (EPA): A hazardous waste determination must be performed by the generator (the laboratory) to ascertain if the waste must be managed under RCRA regulations.

Procedural Steps for Disposal

Step 1: DEA Controlled Substance—Mandatory Disposal Procedure

Due to its classification as a DEA Schedule V substance, Lasmiditan hydrochloride must be disposed of through a DEA-registered reverse distributor .[1][2][3] Researchers must not dispose of Lasmiditan hydrochloride in the trash or down the drain.

Experimental Protocol for DEA-Regulated Disposal:

• Segregation and Storage: Unwanted or expired Lasmiditan hydrochloride must be segregated from active stock and clearly labeled as "Expired - For Disposal." It must be stored securely in a locked cabinet or safe, maintaining the chain of custody.

• Contact a DEA-Registered Reverse Distributor: The laboratory's Environmental Health and Safety (EHS) department should be contacted to arrange for disposal through an approved reverse distributor.

• Record Keeping: Meticulous records of the disposal must be maintained. While DEA Form 41 is used for documenting the destruction of controlled substances, the transfer to a reverse distributor will be documented through their specific paperwork, which must be retained for a minimum of two years.

Step 2: RCRA Hazardous Waste Determination

The laboratory, as the waste generator, is responsible for determining if Lasmiditan hydrochloride waste is a hazardous waste under RCRA. This involves a two-pronged assessment:

• Listed Wastes: Determine if Lasmiditan hydrochloride or its sole active ingredient is specifically listed on the EPA's F, K, P, or U lists of hazardous wastes. A review of these lists indicates that Lasmiditan hydrochloride is not a listed hazardous waste.[4][5]

• Characteristic Wastes: Assess if the waste exhibits any of the four characteristics of hazardous waste as defined by the EPA:[4][6]

  • Ignitability (D001): Based on its chemical properties, Lasmiditan hydrochloride is not expected to be ignitable. Safety Data Sheets (SDS) indicate it is not flammable and has no flash point.[7]

  • Corrosivity (D002): The substance is not expected to be corrosive.[7]

  • Reactivity (D003): Lasmiditan hydrochloride is stable under normal conditions and is not expected to be reactive.[7]

  • Toxicity (D004-D043): This is the most critical characteristic to evaluate for pharmaceutical waste. The determination of toxicity can be complex and may require a Toxicity Characteristic Leaching Procedure (TCLP) test.[8] However, a generator can also use their knowledge of the waste's chemical composition and toxicological properties to make this determination. The SDS for Lasmiditan hydrochloride indicates it is harmful if swallowed and may cause organ damage, suggesting a potential for toxicity.[7]

Step 3: Final Disposal Pathway

The final disposal pathway depends on the outcome of the RCRA hazardous waste determination.

• Scenario A: Lasmiditan Hydrochloride is Determined to be NON-HAZARDOUS WASTE

  • Even if determined to be non-hazardous under RCRA, it must still be disposed of via a DEA-registered reverse distributor due to its Schedule V status. It cannot be disposed of as regular laboratory trash.

• Scenario B: Lasmiditan Hydrochloride is Determined to be HAZARDOUS WASTE

  • The waste must be managed as both a DEA controlled substance and a RCRA hazardous waste.

  • It must be sent to a DEA-registered reverse distributor that is also a permitted hazardous waste treatment, storage, and disposal facility (TSDF).

  • The waste container must be labeled with the words "Hazardous Waste" and the appropriate EPA waste code (if determined).

  • A hazardous waste manifest will be required for off-site transportation.

Quantitative Data Summary

Regulatory Body	Classification	Disposal Requirement	Record Keeping
DEA	Schedule V Controlled Substance	DEA-Registered Reverse Distributor	Reverse Distributor Documentation (min. 2 years)
EPA (RCRA)	To be determined by generator	If hazardous, manage as hazardous waste	Hazardous Waste Manifests and Records

Disposal Workflow Diagram

Caption: Disposal Decision Workflow for Lasmiditan Hydrochloride.

References

• 1. deadiversion.usdoj.gov [deadiversion.usdoj.gov]
• 2. ehs.yale.edu [ehs.yale.edu]
• 3. Section 7: DEA Scheduled Drug Policy - Environmental Health & Safety Services – Syracuse University [ehss.syr.edu]
• 4. epa.gov [epa.gov]
• 5. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 6. Hazardous Waste Determination | Healthcare Environmental Resource Center (HERC) [hercenter.org]
• 7. ehs.lilly.com [ehs.lilly.com]
• 8. epa.gov [epa.gov]

Essential Safety and Operational Guide for Handling Lasmiditan Hydrochloride

This document provides crucial safety protocols and logistical information for researchers, scientists, and drug development professionals handling Lasmiditan hydrochloride. The following procedural guidance is designed to ensure a safe laboratory environment and proper management of this compound.

Lasmiditan hydrochloride is recognized as harmful if swallowed, causes serious eye damage, is suspected of damaging an unborn child, and may cause drowsiness or dizziness.[1] Adherence to the following personal protective equipment (PPE) and handling protocols is mandatory to minimize exposure and mitigate risks.

Quantitative Exposure Limits and Safety Data

The following table summarizes the key quantitative safety information for Lasmiditan hydrochloride.

Parameter	Value	Source
Occupational Exposure Limit (OEL)
12-hour Time-Weighted Average (TWA)	25 µg/m³ (for Lasmiditan Hemisuccinate)	Lilly (LEG)[1]
8-hour Time-Weighted Average (TWA)	40 µg/m³ (for Lasmiditan Hemisuccinate)	Lilly (LEG)[1]
Acute Oral Toxicity (Rat)	LD50 > 300 mg/kg (estimated)	[1]
Eye Irritation	Causes serious eye damage	[1]
Skin Corrosion/Irritation	Non-irritant	[1]

Personal Protective Equipment (PPE) Protocol

Based on a thorough risk assessment, the following PPE is required when handling Lasmiditan hydrochloride, particularly in situations with splash potential or when handling the powder form.[1]

Protection Type	Specification	Rationale
Eye/Face Protection	Safety glasses with side shields. In case of splash potential or dusty operations, chemical safety goggles and/or a face shield are required.	To prevent serious eye damage from splashes or airborne particles.[1]
Hand Protection	Chemical-resistant gloves (e.g., nitrile).	To prevent skin contact.
Body Protection	Impermeable body covering or lab coat. A disposable gown made of lint-free, low-permeability fabric with a solid front and tight-fitting cuffs is recommended when handling hazardous drugs.[2]	To minimize skin contact and contamination of personal clothing.[1]
Respiratory Protection	A properly fitted, approved air-purifying or air-fed respirator is necessary if a risk assessment indicates potential for exceeding the OEL or if engineering controls are insufficient.	To prevent inhalation of dust.[1]

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for handling Lasmiditan hydrochloride from receipt to disposal, emphasizing critical safety checkpoints.

Caption: Standard operating procedure for Lasmiditan hydrochloride.

Detailed Methodologies

1. Engineering Controls and Pre-Handling Preparations:

• Ventilation: All handling of Lasmiditan hydrochloride powder must be conducted in a certified chemical fume hood, ventilated enclosure, or a similar down-draft booth to maintain exposure below the established OEL.[1] Open handling is not recommended.[1]

• SDS Review: Before beginning any work, all personnel must read and understand the Safety Data Sheet (SDS).[1]

• PPE Donning: Put on all required PPE as specified in the table above. For activities involving hazardous drugs, it is best practice to double glove.[2]

2. Spill Response Protocol:

• Evacuate and Secure: Immediately alert others in the area and restrict access.

• Avoid Dust Generation: Do not dry sweep spilled powder.[1]

• Cleanup: For small spills, gently cover the spill with absorbent material. Lightly mist the material with water to prevent it from becoming airborne.[1] Collect the mixture using a vacuum cleaner equipped with a HEPA filter.[1] If a vacuum is unavailable, wet wiping or mopping is a suitable alternative.[1]

• Decontamination: Clean the spill area thoroughly with an appropriate decontaminating solution.

• Waste Disposal: All cleanup materials must be collected in a sealed, labeled container and disposed of as hazardous waste.

3. First Aid Measures:

• Eye Contact: Immediately rinse cautiously with water for several minutes.[1] Remove contact lenses if present and easy to do so. Continue rinsing and immediately call a poison center or doctor.[1]

• Ingestion: If the person is conscious, rinse their mouth with water.[1] Do not induce vomiting. Call a poison center or physician immediately.[1]

• Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for breathing.[1] Seek medical attention if symptoms develop.

• Skin Contact: While Lasmiditan hydrochloride is not classified as a skin irritant, it is prudent to wash the affected area thoroughly with soap and water after any contact.

4. Disposal Plan:

• Waste Segregation: All materials contaminated with Lasmiditan hydrochloride, including empty containers, disposable PPE, and cleanup materials, must be segregated as hazardous chemical waste.

• Containerization: Place waste in a clearly labeled, sealed container.

• Disposal: Dispose of the waste in accordance with all local, regional, and national environmental regulations.[1] Avoid discharge into drains or water courses.[1] For unused or expired medicine in a non-laboratory setting, drug take-back programs are the preferred method of disposal.[3][4] If such programs are unavailable, the material can be mixed with an unappealing substance like coffee grounds or cat litter, placed in a sealed container, and discarded in household trash.[3][4][5]

References

• 1. ehs.lilly.com [ehs.lilly.com]
• 2. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational Safety and Health Administration [osha.gov]
• 3. Where and How to Dispose of Unused Medicines | FDA [fda.gov]
• 4. Disposal of Unused Medicines: What You Should Know | FDA [fda.gov]
• 5. fda.gov [fda.gov]